3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

• CAS: 1000339-25-2

Core Science & Biosynthesis

Synthesis and characterization of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

An In-depth Technical Guide to the Synthesis and Characterization of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole, a heterocyclic compound of significant interest in medicinal chemistry. The 1,2,4-oxadiazole scaffold is a well-regarded pharmacophore and a bioisosteric replacement for amide and ester groups, often leading to improved pharmacokinetic profiles.[1] This document details a robust synthetic strategy, starting from commercially available precursors, and outlines the essential analytical techniques for structural elucidation and purity confirmation. The rationale behind the synthetic design, which incorporates a bromine moiety for potential downstream derivatization and a fluorine atom to enhance metabolic stability, is discussed. This guide is intended for researchers and professionals in drug discovery and organic synthesis, providing both theoretical insights and detailed experimental protocols.

Introduction: The Significance of the 1,2,4-Oxadiazole Scaffold

The 1,2,4-oxadiazole ring is a five-membered aromatic heterocycle containing one oxygen and two nitrogen atoms. It is a prominent structural motif in medicinal chemistry due to its metabolic stability and its ability to act as a bioisostere for amide and ester functionalities.[1] This bioisosterism allows chemists to replace metabolically labile groups, thereby improving the drug-like properties of a molecule, such as oral bioavailability and half-life.

Derivatives of 1,2,4-oxadiazole have been reported to exhibit a wide array of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and anticonvulsant properties.[2][3][4] The electron-withdrawing nature of the oxadiazole ring and its capacity to engage in hydrogen bonding interactions contribute to its role as a potent pharmacophore.[2]

The target molecule, 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole, has been strategically designed. The 2-bromophenyl group at the 3-position serves as a versatile synthetic handle for further molecular elaboration via cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the creation of a diverse library of analogs.[5] The 2-fluorophenyl substituent at the 5-position is incorporated to enhance metabolic stability and potentially improve binding affinity to biological targets through favorable electrostatic interactions.

Retrosynthetic Analysis and Synthetic Strategy

The most common and efficient method for constructing 3,5-disubstituted 1,2,4-oxadiazoles is the condensation and subsequent cyclodehydration of an amidoxime with an activated carboxylic acid derivative, such as an acyl chloride.[1][6] This [4+1] atom approach is highly modular and generally proceeds with high yields.

The retrosynthetic analysis for the target compound identifies 2-bromobenzamidoxime and 2-fluorobenzoyl chloride as the key precursors. This strategy is advantageous as it utilizes readily accessible starting materials.

Caption: Retrosynthetic analysis of the target molecule.

The overall synthetic workflow involves three primary stages: the preparation of the two key precursors followed by their coupling and cyclization to form the final product.

Caption: Overall synthetic workflow.

Synthesis Protocols

Disclaimer: All chemical syntheses should be performed by trained professionals in a well-ventilated fume hood with appropriate personal protective equipment.

Synthesis of Precursor 1: 2-Fluorobenzoyl Chloride

This protocol describes the conversion of 2-fluorobenzoic acid to its corresponding acyl chloride using thionyl chloride.[7][8]

Materials:

• 2-Fluorobenzoic acid

• Thionyl chloride (SOCl₂)

• Benzene (or Toluene as a safer alternative)

• Round-bottom flask, reflux condenser, magnetic stirrer

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-fluorobenzoic acid (1.0 eq).

• Add benzene or toluene as the solvent.

• Carefully add thionyl chloride (2.0-3.0 eq) to the mixture.

• Heat the reaction mixture to reflux and maintain for 3-4 hours, monitoring the evolution of HCl and SO₂ gas (ensure proper scrubbing).

• After the reaction is complete (as indicated by the cessation of gas evolution), cool the mixture to room temperature.

• Remove the solvent and excess thionyl chloride under reduced pressure using a rotary evaporator.

• The resulting crude 2-fluorobenzoyl chloride, a liquid, can be used in the next step without further purification or can be purified by vacuum distillation.[7]

Synthesis of Precursor 2: 2-Bromobenzamidoxime

This protocol details the synthesis of the amidoxime from the corresponding nitrile.[9]

Materials:

• 2-Bromobenzonitrile

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium carbonate (Na₂CO₃) or another suitable base

• Ethanol/water solvent mixture

• Round-bottom flask, reflux condenser, magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve hydroxylamine hydrochloride (1.5 eq) and sodium carbonate (1.5 eq) in a mixture of ethanol and water.

• Add 2-bromobenzonitrile (1.0 eq) to the solution.

• Heat the mixture to reflux and stir for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the ethanol under reduced pressure.

• Add water to the residue to precipitate the product.

• Filter the solid precipitate, wash with cold water, and dry under vacuum to yield 2-bromobenzamidoxime.

Final Synthesis of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

This one-pot protocol involves the acylation of the amidoxime followed by in-situ thermal cyclodehydration.[6]

Materials:

• 2-Bromobenzamidoxime (from step 3.2)

• 2-Fluorobenzoyl chloride (from step 3.1)

• Pyridine (serves as solvent and base)

• Round-bottom flask, magnetic stirrer

Procedure:

• Dissolve 2-bromobenzamidoxime (1.0 eq) in anhydrous pyridine in a round-bottom flask at 0 °C (ice bath).

• Slowly add a solution of 2-fluorobenzoyl chloride (1.05 eq) in pyridine dropwise to the flask, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours to form the O-acylamidoxime intermediate.

• Heat the reaction mixture to reflux (approx. 115 °C) for 4-6 hours to effect the cyclodehydration. Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the cooled mixture into a beaker of ice-water to precipitate the crude product.

• Stir for 30 minutes, then filter the solid.

• Wash the solid thoroughly with water to remove pyridine hydrochloride.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the purified 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole.

Caption: Key steps in the final synthesis reaction.

Characterization and Structural Elucidation

Confirmation of the structure and purity of the synthesized compound is achieved through a combination of spectroscopic and chromatographic methods.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the aromatic protons on both the bromophenyl and fluorophenyl rings. The protons on the bromophenyl ring will appear as a complex multiplet, as will the protons on the fluorophenyl ring, with additional coupling to the fluorine atom.

• ¹³C NMR: The carbon NMR will display distinct signals for each of the 14 carbon atoms in the molecule. The two carbons of the oxadiazole ring (C3 and C5) are expected to resonate at characteristic downfield shifts (typically >160 ppm). Carbons attached to bromine and fluorine will also show characteristic shifts and coupling patterns (in the case of C-F).

• ¹⁹F NMR: A single resonance is expected in the fluorine NMR spectrum, confirming the presence of the single fluorine atom on the phenyl ring.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the molecular formula (C₁₄H₈BrFN₂O). The mass spectrum will exhibit a characteristic isotopic pattern for the molecular ion [M]+ and [M+2]+ peaks with an approximate 1:1 ratio, which is indicative of the presence of a single bromine atom.

Data Summary Table

Analysis Technique	Expected Result
Molecular Formula	C₁₄H₈BrFN₂O
Molecular Weight	319.13 g/mol
HRMS (ESI+)	Expected m/z for [M+H]⁺: 318.9878 (⁷⁹Br), 320.9858 (⁸¹Br)
¹H NMR	Complex multiplets in the aromatic region (~7.2-8.2 ppm)
¹³C NMR	Signals for oxadiazole carbons (~165-175 ppm), aromatic carbons
¹⁹F NMR	Singlet (or doublet of multiplets) in the typical aryl-F region
TLC/HPLC	Single spot/peak indicating high purity

Discussion and Future Directions

Rationale for Experimental Choices

The selection of the amidoxime-acyl chloride condensation route is based on its reliability, high yields, and operational simplicity.[6] Using pyridine as both a solvent and a base is a common and effective choice; it neutralizes the HCl generated during the acylation step and facilitates the subsequent cyclization at elevated temperatures.[2] The final precipitation in ice-water is a straightforward and efficient method for initial product isolation and removal of the water-soluble pyridine hydrochloride salt.

Potential Applications and Future Work

Given the broad spectrum of biological activities associated with 1,2,4-oxadiazoles, the synthesized compound is a prime candidate for pharmacological screening.[4][10] Its structural features suggest potential as an inhibitor of kinases, proteases, or other enzymes implicated in diseases like cancer or inflammation.

Future work should focus on:

• Biological Screening: Evaluating the compound's activity in relevant cellular and biochemical assays.

• Structural Diversification: Utilizing the bromine atom as a point for diversification through palladium-catalyzed cross-coupling reactions to perform structure-activity relationship (SAR) studies.

• Co-crystallization Studies: If a promising biological target is identified, obtaining a co-crystal structure would provide invaluable insight into the binding mode and guide further optimization.

References

• Verma, A., Joshi, S., & Singh, D. (2013). Synthetic Procedures and Pharmacological Activities of 1,2,4-Oxadiazoles-A Review. International Journal of Pharmaceutical Sciences and Research, 4(9), 3421-3435. Link

• Li, Y., Geng, J., Liu, Y., & Yu, S. (2023). Research progress on the synthesis and pharmacology of 1,3,4-oxadiazole and 1,2,4-oxadiazole derivatives: a mini review. RSC Medicinal Chemistry, 14(6), 1039-1055. Link

• PrepChem. (2023). Synthesis of 2-fluorobenzoyl chloride. PrepChem.com. Link

• Pace, A., Pierro, P., & Pace, V. (2020). Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. European Journal of Organic Chemistry, 2020(4), 377-391. Link

• Pattan, S. R., Kekare, P., & Pattan, J. (2014). 1,2,4-Oxadiazoles: A potential pharmacological agents-An overview. Research Journal of Pharmacy and Technology, 7(1), 113-122. Link

• Karczmarzyk, Z., Kaczor, A. A., & Matosiuk, D. (2019). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. Molecules, 24(23), 4337. Link

• Rostamizadeh, S., & Housaini, S. A. G. (2013). A new one-pot synthesis of 1,2,4-oxadiazoles from aryl nitriles, hydroxylamine and crotonoyl chloride. Journal of Chemical Sciences, 125(4), 731-735. Link

• Pouretedal, H. R., & Hosseini, M. H. (2012). Synthesis of Substituted 1,2,4-Oxadiazoles from Substituted Acid Chlorides and Amidoximes under Mild Conditions. E-Journal of Chemistry, 9(4), 2411-2415. Link

• PubChem. (n.d.). 2-Fluorobenzoyl chloride. National Center for Biotechnology Information. Link

• BenchChem. (2025). Versatile Synthesis of 1,2,4-Oxadiazoles from Amidoximes for Research and Drug Development. BenchChem Application Note. Link

• Qin, B., Wu, C., Zhao, B., et al. (2024). Design, Synthesis, and Biological Evaluation of 1,2,4-Oxadiazole Derivatives Containing an Aryl Carboxylic Acid Moiety as Sarbecovirus Papain-like Protease Inhibitors. Journal of Medicinal Chemistry. Link

• Sigma-Aldrich. (n.d.). 2-Fluorobenzoyl chloride 99%. MilliporeSigma. Link

• BenchChem. (n.d.). 3-(2-Bromophenyl)-5-(2-chlorophenyl)-1,2,4-oxadiazole. BenchChem. Link

• de Oliveira, R. B., et al. (2022). A Novel Protocol for the Synthesis of 1,2,4-Oxadiazoles Active against Trypanosomatids and Drug-Resistant Leukemia Cell Lines. Molecules, 27(23), 8345. Link

• G. S. K. Chaitanya, A., et al. (2011). Synthesis, Characterization, and Antimicrobial Evaluation of Oxadiazole Congeners. Journal of Chemistry, 2011, 1-7. Link

• BenchChem. (n.d.). 3-(4-Bromophenyl)-5-phenyl-1,2,4-oxadiazole. BenchChem. Link

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Spectroscopic Blueprint of a Novel Oxadiazole: A Predictive Analysis of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

Introduction

In the landscape of modern medicinal chemistry and drug development, the 1,2,4-oxadiazole scaffold is a privileged heterocycle, frequently incorporated into novel molecular entities to modulate their physicochemical and pharmacological properties. Its bioisosteric relationship with esters and amides allows for the fine-tuning of ADME (absorption, distribution, metabolism, and excretion) profiles, making it a cornerstone in the design of new therapeutic agents. This guide provides an in-depth, predictive analysis of the spectroscopic characteristics of a specific, novel derivative: 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole .

While a comprehensive set of experimentally derived data for this precise molecule is not yet publicly available in the scientific literature, this document leverages foundational spectroscopic principles and extensive data from analogous structures to construct a reliable predictive model of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. This forward-looking analysis serves as a robust roadmap for researchers engaged in the synthesis and characterization of this and related compounds, offering a scientifically grounded framework for structural elucidation and purity assessment.

Molecular Architecture and Electronic Landscape

The structure of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole presents a fascinating interplay of electronic effects that are anticipated to manifest in its spectroscopic signatures. The molecule is composed of a central 1,2,4-oxadiazole ring, flanked by a 2-bromophenyl group at the 3-position and a 2-fluorophenyl group at the 5-position.

The 1,2,4-oxadiazole ring itself is an electron-deficient system, which will influence the chemical shifts of the attached phenyl rings. The halogen substituents, bromine and fluorine, exert both inductive (-I) and resonance (+R) effects. However, due to their high electronegativity, the electron-withdrawing inductive effect is dominant, leading to a general deshielding of the protons and carbons in their respective phenyl rings. The ortho-positioning of these halogens will induce significant steric and electronic consequences, which are key to interpreting the predicted spectra.

Caption: Key structural components of the target molecule.

Predicted ¹H NMR Spectroscopic Data

The ¹H NMR spectrum is anticipated to be complex, primarily in the aromatic region, due to the presence of two substituted phenyl rings. The signals will be influenced by through-bond coupling between adjacent protons (J-coupling) and, notably in the case of the 2-fluorophenyl ring, through-space coupling to the fluorine atom.

Rationale for Predictions:

• 2-Bromophenyl Protons: The protons on this ring are expected to appear as a series of multiplets. The proton ortho to the bromine atom (H-6') is likely to be the most deshielded due to the combined electron-withdrawing effects of the bromine and the oxadiazole ring.

• 2-Fluorophenyl Protons: The fluorine atom will introduce additional complexity through ¹H-¹⁹F coupling. The proton ortho to the fluorine (H-6'') will likely appear as a doublet of doublets, with coupling to the adjacent proton and the fluorine atom. The other protons will also exhibit coupling to fluorine, with the magnitude of the coupling constant decreasing with distance.

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities (in CDCl₃)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
H-3' (Bromophenyl)	7.45 - 7.55	m	-
H-4' (Bromophenyl)	7.30 - 7.40	m	-
H-5' (Bromophenyl)	7.60 - 7.70	m	-
H-6' (Bromophenyl)	7.90 - 8.00	m	-
H-3'' (Fluorophenyl)	7.20 - 7.30	m	-
H-4'' (Fluorophenyl)	7.10 - 7.20	m	-
H-5'' (Fluorophenyl)	7.50 - 7.60	m	-
H-6'' (Fluorophenyl)	8.10 - 8.20	ddd	J(H,H) ≈ 7-8, J(H,F) ≈ 5-6

Predicted ¹³C NMR Spectroscopic Data

The ¹³C NMR spectrum will provide a carbon map of the molecule. The chemical shifts of the aromatic carbons will be influenced by the halogen substituents, with the carbons directly attached to bromine and fluorine showing characteristic shifts. The two carbons of the 1,2,4-oxadiazole ring are expected to be significantly deshielded due to the presence of adjacent heteroatoms.

Rationale for Predictions:

• Oxadiazole Carbons: C3 and C5 of the oxadiazole ring are anticipated to resonate at very low field (high ppm), characteristic of carbons in such electron-deficient heterocyclic systems.

• Substituted Aromatic Carbons: The carbon bearing the bromine (C-2') will be shifted upfield relative to an unsubstituted benzene due to the "heavy atom effect", while the carbon bearing the fluorine (C-2'') will be significantly deshielded and will exhibit a large one-bond ¹³C-¹⁹F coupling constant.

Table 2: Predicted ¹³C NMR Chemical Shifts (in CDCl₃)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-3 (Oxadiazole)	168.0 - 170.0
C-5 (Oxadiazole)	175.0 - 177.0
C-1' (Bromophenyl)	129.0 - 131.0
C-2' (Bromophenyl)	120.0 - 122.0
C-3' (Bromophenyl)	133.0 - 135.0
C-4' (Bromophenyl)	127.0 - 129.0
C-5' (Bromophenyl)	131.0 - 133.0
C-6' (Bromophenyl)	125.0 - 127.0
C-1'' (Fluorophenyl)	123.0 - 125.0 (d, J(C,F) ≈ 10-15 Hz)
C-2'' (Fluorophenyl)	160.0 - 163.0 (d, J(C,F) ≈ 240-250 Hz)
C-3'' (Fluorophenyl)	116.0 - 118.0 (d, J(C,F) ≈ 20-25 Hz)
C-4'' (Fluorophenyl)	132.0 - 134.0 (d, J(C,F) ≈ 8-10 Hz)
C-5'' (Fluorophenyl)	124.0 - 126.0 (d, J(C,F) ≈ 3-5 Hz)
C-6'' (Fluorophenyl)	130.0 - 132.0

Predicted Infrared (IR) Spectroscopy

The IR spectrum will reveal the presence of key functional groups through their characteristic vibrational frequencies. The spectrum is expected to be dominated by absorptions from the aromatic rings and the 1,2,4-oxadiazole core.

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3100 - 3000	C-H stretch	Aromatic
1600 - 1580	C=N stretch	1,2,4-Oxadiazole
1550 - 1450	C=C stretch	Aromatic rings
1400 - 1300	N-O stretch	1,2,4-Oxadiazole
1250 - 1150	C-O-C stretch	1,2,4-Oxadiazole
1200 - 1100	C-F stretch	Aryl-Fluoride
750 - 700	C-Br stretch	Aryl-Bromide
850 - 750	C-H out-of-plane bend	ortho-disubstituted rings

Predicted Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) is expected to provide the molecular weight and valuable structural information through fragmentation analysis. The presence of bromine, with its two stable isotopes (⁷⁹Br and ⁸¹Br) in nearly equal abundance, will result in a characteristic M/M+2 isotopic pattern for the molecular ion and any bromine-containing fragments.

Predicted Fragmentation Pathway:

The fragmentation of 1,2,4-oxadiazoles is well-documented and typically involves cleavage of the heterocyclic ring. A likely pathway involves the initial loss of the 2-fluorophenyl nitrile oxide radical, followed by further fragmentation of the resulting 2-bromobenzoyl cation.

Caption: A plausible fragmentation cascade for the target molecule.

Table 4: Predicted Key Mass-to-Charge Ratios (m/z)

m/z	Predicted Identity	Notes
318/320	[M]⁺˙ (Molecular Ion)	Characteristic 1:1 isotopic pattern for Bromine
183/185	[C₇H₄BrO]⁺	2-Bromobenzoyl cation
155/157	[C₆H₄Br]⁺	Loss of CO from the 2-bromobenzoyl cation
137	[C₇H₄FNO]⁺˙	2-Fluorobenzonitrile oxide radical cation
121	[C₇H₄FN]⁺	2-Fluorobenzonitrile cation
95	[C₆H₄F]⁺	Fluorophenyl cation

Proposed Synthesis and Characterization Workflow

A robust and efficient synthesis of 3,5-disubstituted 1,2,4-oxadiazoles typically involves the condensation of an amidoxime with a carboxylic acid derivative. The following outlines a proposed workflow for the synthesis and subsequent spectroscopic characterization of the title compound.

Experimental Protocol: Synthesis

• Amidoxime Formation: 2-Bromobenzonitrile is reacted with hydroxylamine hydrochloride in the presence of a base (e.g., sodium carbonate) in a suitable solvent (e.g., ethanol/water) under reflux to yield 2-bromo-N'-hydroxybenzimidamide.

• Acylation: The 2-bromo-N'-hydroxybenzimidamide is then acylated with 2-fluorobenzoyl chloride in the presence of a non-nucleophilic base (e.g., pyridine) in an inert solvent (e.g., dichloromethane) at low temperature.

• Cyclization: The resulting O-acyl amidoxime intermediate is heated in a high-boiling point solvent (e.g., toluene or xylene) to induce thermal cyclodehydration, affording the desired 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole.

• Purification: The crude product is purified by column chromatography on silica gel, followed by recrystallization to yield the analytically pure compound.

A Comprehensive Technical Guide to the Preclinical Characterization of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole: Solubility and Stability Profiling

Distribution: For Researchers, Scientists, and Drug Development Professionals

Foreword: The Imperative of Early-Stage Physicochemical Profiling

In the landscape of modern drug discovery, the adage "fail early, fail cheap" has never been more pertinent. The journey of a novel chemical entity (NCE) from a promising hit to a viable clinical candidate is fraught with challenges, many of which are rooted in suboptimal physicochemical properties. Among the most critical of these are aqueous solubility and chemical stability. Poor solubility can severely limit oral bioavailability, hinder the development of intravenous formulations, and cast doubt on the reliability of in vitro assay data.[1][2] Similarly, a labile compound that degrades under physiological or storage conditions presents significant hurdles for formulation, manufacturing, and ensuring a consistent therapeutic effect.

This guide provides a comprehensive framework for the systematic evaluation of the solubility and stability of a specific NCE: 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole . As no prior experimental data for this compound is publicly available, this document serves as a detailed, field-proven roadmap for its initial physicochemical characterization. The methodologies described herein are grounded in established principles of pharmaceutical science and adhere to the spirit of regulatory guidelines, such as those from the International Council on Harmonisation (ICH).[3][4] Our objective is to not merely present protocols, but to elucidate the scientific rationale behind each experimental choice, empowering researchers to generate robust, interpretable, and decision-enabling data.

Foundational Understanding: The "Why" Behind the "How"

Before delving into experimental protocols, it is crucial to understand the theoretical underpinnings of solubility and stability and their profound impact on the drug development trajectory.

The Dichotomy of Solubility: Kinetic vs. Thermodynamic

The term "solubility" is often used colloquially, but in a preclinical setting, it is vital to distinguish between two key types:

• Kinetic Solubility: This is a measure of how quickly a compound dissolves and remains in solution under specific, often non-equilibrium, conditions. It is typically assessed in early discovery phases where high throughput is essential.[5] The process mimics the rapid dissolution required after oral administration. A common method involves introducing a concentrated solution of the compound in an organic solvent (like DMSO) into an aqueous buffer.[6]

• Thermodynamic Solubility: This represents the true equilibrium solubility of a compound in a given solvent system. It is the saturation point of the compound after an extended incubation period, allowing the system to reach its lowest energy state.[2] While more time-consuming to determine, thermodynamic solubility is a critical parameter for later-stage development, including formulation and toxicology studies.[5]

A significant discrepancy between kinetic and thermodynamic solubility can indicate that the compound is prone to precipitation over time, a critical consideration for formulation stability.

Stability: The Cornerstone of a Viable Drug Candidate

The chemical stability of an NCE dictates its shelf-life, its compatibility with excipients, and its fate in the physiological environment. A comprehensive stability assessment involves subjecting the compound to a range of stress conditions to identify potential degradation pathways and products.[7] This "forced degradation" is a regulatory expectation and a crucial step in developing a stability-indicating analytical method.[8] The ICH provides a framework for the conditions to be tested, which typically include:

• Hydrolytic Stability: Evaluation across a range of pH values (e.g., acidic, neutral, and basic) to simulate the gastrointestinal tract and potential formulation conditions.

• Oxidative Stability: Exposure to an oxidizing agent, such as hydrogen peroxide, to assess susceptibility to oxidative degradation.

• Photostability: Exposure to controlled light sources to determine if the compound is light-sensitive.

• Thermal Stability: Incubation at elevated temperatures to accelerate degradation and predict long-term stability at recommended storage conditions.[9]

The insights gained from these studies are invaluable for guiding formulation development, defining storage requirements, and identifying potential liabilities of the NCE.

Strategic Solvent Selection for Preclinical Evaluation

The choice of solvents and vehicle systems for solubility and early formulation studies is a strategic decision. The goal is to select a minimal yet representative panel of solvents that provide a clear picture of the compound's biopharmaceutical properties.[10] For an NCE like 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole, a tiered approach to solvent selection is recommended.

Table 1: Recommended Solvent Panel for Initial Characterization

Solvent/System	Rationale	Application
Aqueous Buffers (pH 1.2, 4.5, 6.8, 7.4)	Simulates the pH range of the gastrointestinal tract and physiological pH.[11]	Thermodynamic and kinetic solubility, pH-stability profiling.
Simulated Gastric Fluid (SGF)	A more biorelevant medium for predicting dissolution in the stomach.	Advanced solubility and dissolution studies.
Simulated Intestinal Fluid (SIF)	A more biorelevant medium for predicting dissolution in the small intestine.	Advanced solubility and dissolution studies.
Water	Baseline aqueous solubility.	Initial solubility screening.
Ethanol	A common co-solvent in formulations.[1]	Co-solvency studies.
Propylene Glycol (PG)	A widely used solubilizing agent and vehicle.[1]	Formulation development.
Polyethylene Glycol 400 (PEG 400)	A non-volatile, water-miscible co-solvent.[1]	Formulation development.
Dimethyl Sulfoxide (DMSO)	High solubilizing power, used for stock solutions in in vitro assays.[10]	Stock solution preparation for kinetic solubility and in vitro screening.

Experimental Protocols: A Step-by-Step Guide

The following protocols are designed to be self-validating, incorporating necessary controls to ensure the integrity of the data.

Prerequisite: Development of a Stability-Indicating Analytical Method

Before commencing solubility and stability studies, a robust, validated, stability-indicating analytical method is essential. High-Performance Liquid Chromatography (HPLC) with UV detection is the workhorse for this purpose.[12][13]

Protocol 3.1: HPLC Method Development

• Initial Screening:

  • Dissolve a small amount of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole in acetonitrile.

  • Perform a UV scan to determine the wavelength of maximum absorbance (λmax).

  • Screen various C18 columns with different mobile phase compositions (e.g., acetonitrile/water and methanol/water gradients with 0.1% formic acid or trifluoroacetic acid).

• Forced Degradation:

  • Subject the compound to stress conditions as outlined in the stability protocol (Section 3.3).

  • Analyze the stressed samples by HPLC to ensure that the degradation products are well-resolved from the parent peak and from each other.[7]

• Method Optimization and Validation:

  • Fine-tune the gradient, flow rate, and column temperature to achieve optimal separation.

  • Validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.[8]

Solubility Determination

Protocol 3.2.1: Kinetic Solubility Assessment (High-Throughput Screening)

• Preparation:

  • Prepare a 10 mM stock solution of the compound in 100% DMSO.

  • Dispense the aqueous buffers (pH 1.2, 4.5, 6.8, 7.4) into a 96-well plate.

• Execution:

  • Add a small volume of the DMSO stock solution to the aqueous buffers to achieve a final concentration of, for example, 200 µM (with a final DMSO concentration of ≤1%).

  • Shake the plate for 2 hours at room temperature.[14]

• Analysis:

  • Filter the samples through a 0.45 µm filter plate.

  • Quantify the concentration of the dissolved compound in the filtrate using the validated HPLC method or LC-MS/MS.[6]

Protocol 3.2.2: Thermodynamic (Shake-Flask) Solubility Assessment

• Preparation:

  • Add an excess amount of the solid compound to vials containing the selected solvents (Table 1).

• Execution:

  • Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.[14]

• Analysis:

  • Centrifuge the samples to pellet the undissolved solid.

  • Carefully collect the supernatant and filter it through a 0.22 µm syringe filter.

  • Quantify the concentration of the dissolved compound using the validated HPLC method.[2]

Data Presentation: Solubility

The results of the solubility studies should be presented in a clear, tabular format for easy comparison.

Table 2: Solubility Profile of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

Solvent/System	Kinetic Solubility (µM)	Thermodynamic Solubility (µg/mL)	Thermodynamic Solubility (µM)
Water
pH 1.2 Buffer
pH 4.5 Buffer
pH 6.8 Buffer
pH 7.4 Buffer
SGF
SIF
Ethanol
Propylene Glycol
PEG 400

Chemical Stability Assessment

Protocol 3.3: Forced Degradation Study

• Sample Preparation:

  • Prepare solutions of the compound at a known concentration (e.g., 1 mg/mL) in the stress media.

• Stress Conditions:

  • Acid Hydrolysis: 0.1 N HCl at 60°C.

  • Base Hydrolysis: 0.1 N NaOH at 60°C.

  • Neutral Hydrolysis: Water at 60°C.

  • Oxidative Degradation: 3% H₂O₂ at room temperature.

  • Photostability: Expose the solid compound and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines).

  • Thermal Degradation: Store the solid compound at 80°C.

• Time Points:

  • Analyze samples at initial (t=0), and subsequent time points (e.g., 2, 4, 8, 24, 48 hours for solution stability; 1, 3, 7 days for solid-state stability).[3]

• Analysis:

  • Quantify the remaining parent compound at each time point using the stability-indicating HPLC method.

  • If significant degradation is observed, use LC-MS to identify the mass of the degradation products.[9][15]

Data Presentation: Stability

The stability data should be summarized to clearly indicate the extent of degradation under each condition.

Table 3: Forced Degradation of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

Stress Condition	Time	% Parent Compound Remaining	Observations (e.g., No. of Degradants)
0.1 N HCl, 60°C	0 hr	100
24 hr
0.1 N NaOH, 60°C	0 hr	100
24 hr
Water, 60°C	0 hr	100
24 hr
3% H₂O₂	0 hr	100
24 hr
Photostability (Solid)	7 days
Photostability (Solution)	7 days
Thermal (Solid, 80°C)	7 days

Visualization of Experimental Workflows

Graphical representations of the experimental workflows can aid in understanding and implementation.

Figure 1: Workflow for kinetic and thermodynamic solubility determination.

Figure 2: Workflow for the forced degradation (stability) study.

Concluding Remarks and Future Directions

The systematic approach detailed in this guide provides a robust framework for the initial, yet critical, characterization of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole. The data generated from these studies will be instrumental in:

• Informing Lead Optimization: Guiding medicinal chemistry efforts to modulate physicochemical properties.

• Enabling Preclinical Studies: Facilitating the development of appropriate formulations for in vivo pharmacology and toxicology studies.[10]

• Building a Foundation for CMC: Providing the initial dataset for Chemistry, Manufacturing, and Controls (CMC) development.

It is imperative that these studies are conducted with meticulous attention to detail and that the data is interpreted within the broader context of the project's goals. A thorough understanding of the solubility and stability profile of this NCE will undoubtedly de-risk its progression and pave the way for a more efficient and successful drug development program.

References

• Admescope. (2019). Preclinical formulations for pharmacokinetic studies. [Link]

• International Council for Harmonisation. (2003). ICH Harmonised Tripartite Guideline: Stability Testing of New Drug Substances and Products Q1A(R2). [Link]

• Dong, M. W. (2021). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. [Link]

• ResearchGate. (2017). How I can determination of the solubility constant by using Uv-Vis spectrophotometer?[Link]

• Singh, S., et al. (2020). LC-MS based stability-indicating method for studying the degradation of lonidamine under physical and chemical stress conditions. National Institutes of Health. [Link]

• European Medicines Agency. (2003). ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. [Link]

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• ACS Publications. (1996). UV−Visible Spectroscopic Measurement of Solubilities in Supercritical CO2 Using High-Pressure Fiber-Optic Cells. [Link]

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An In-Depth Technical Guide to the In Silico ADMET Profile of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

Abstract

In the modern drug discovery paradigm, the early assessment of a compound's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is paramount to mitigating late-stage attrition and reducing development costs.[1][2] In silico computational models provide a rapid and resource-efficient means to generate a preliminary ADMET profile, guiding the prioritization and optimization of lead candidates.[1][3] This technical guide provides a comprehensive, in silico evaluation of the novel heterocyclic compound 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole. Leveraging a suite of validated, freely accessible predictive tools, including SwissADME and pkCSM, we will dissect the compound's physicochemical properties, pharmacokinetic behavior, and potential toxicity liabilities. The analysis encompasses key parameters such as lipophilicity, aqueous solubility, gastrointestinal absorption, blood-brain barrier permeability, cytochrome P450 metabolism, and critical toxicity endpoints like hERG inhibition and mutagenicity. All quantitative data are summarized in structured tables, and the methodologies are detailed to ensure transparency and reproducibility. This guide serves as a foundational resource for researchers, offering critical insights into the druggability of this 1,2,4-oxadiazole scaffold and informing subsequent in vitro and in vivo validation studies.

Introduction: The Imperative of Early-Stage ADMET Profiling

The path from a promising hit compound to a marketed drug is fraught with challenges, with a significant percentage of failures attributed to unfavorable pharmacokinetic or toxicity profiles. The 1,2,4-oxadiazole ring is a recognized "privileged structure" in medicinal chemistry, present in a variety of biologically active molecules and valued for its role as a bioisostere for esters and amides. Compounds containing this scaffold have been investigated for a range of therapeutic applications, including oncology.[4]

The subject of this guide, 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole, is a novel entity within this class. Before committing significant resources to its synthesis and biological evaluation, a robust understanding of its likely ADMET properties is essential. Computational, or in silico, ADMET prediction has emerged as an indispensable tool in early-stage discovery.[1][2] By employing machine learning models and quantitative structure-activity relationship (QSAR) algorithms trained on large datasets of experimental results, these tools can rapidly forecast a molecule's behavior in a biological system.[5][6][7] This predictive power allows for the early identification of potential liabilities—such as poor absorption, unwanted metabolic pathways, or off-target toxicity—enabling medicinal chemists to prioritize candidates with the highest probability of success.

This guide will systematically construct an in silico ADMET profile for the target compound, explaining the causality behind each prediction and grounding the analysis in established principles of medicinal chemistry and pharmacology.

Profile of the Target Compound

To initiate any in silico analysis, a machine-readable representation of the molecule is required. The structure and corresponding identifier for 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole are provided below.

• Compound Name: 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

• Molecular Formula: C₁₄H₈BrFN₂O

• Canonical SMILES: c1ccc(c(c1)Br)C2=NOC(=N2)c3ccccc3F

• Molecular Structure:

  (Image Source: PubChem CID 14035655)

This SMILES (Simplified Molecular Input Line Entry System) string serves as the direct input for the predictive models detailed in the subsequent sections.

Methodology: The In Silico Predictive Workflow

The foundation of this guide rests upon the use of well-established, publicly accessible web-based platforms that provide robust predictions for a wide array of ADMET-related endpoints. The primary tools employed are SwissADME and pkCSM .[3][6][8][9]

• SwissADME: A free web tool that provides access to a variety of predictive models for physicochemical properties, pharmacokinetics, drug-likeness, and medicinal chemistry friendliness.[3][10] Its intuitive graphical outputs, such as the Bioavailability Radar and the BOILED-Egg plot, offer a rapid, holistic assessment of a compound's profile.[3][11]

• pkCSM: This platform uses a novel approach based on graph-based signatures to predict pharmacokinetic and toxicity properties.[6][7][9] It encodes distance patterns between atoms to train its predictive models, offering quantitative predictions for a broad spectrum of ADMET endpoints.[6][7]

The general workflow for this analysis is a self-validating system where the predictions from multiple reputable sources are compared to build confidence in the resulting profile.

Caption: General workflow for in silico ADMET prediction.

Results: Predicted ADMET Profile

The following sections detail the predicted properties for 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole, with data synthesized from the selected computational tools.

Physicochemical Properties and Drug-Likeness

A molecule's fundamental physicochemical characteristics are the primary determinants of its pharmacokinetic behavior. Properties like molecular weight, lipophilicity (log P), and aqueous solubility (log S) govern its ability to be absorbed and distribute throughout the body. A key framework for assessing oral bioavailability potential is Lipinski's Rule of Five.[12][13][14] It posits that poor absorption or permeation is more likely when a compound violates more than one of the following criteria: no more than 5 hydrogen bond donors, no more than 10 hydrogen bond acceptors, a molecular weight under 500 daltons, and a calculated log P not greater than 5.[12][15][16]

Table 1: Predicted Physicochemical and Drug-Likeness Properties

Parameter	Predicted Value	Interpretation / Rule	Status
Physicochemical Properties
Molecular Weight ( g/mol )	335.22	< 500 Da	Compliant
Consensus Log P (o/w)	4.15	≤ 5	Compliant
ESOL Log S	-4.51	Log S > -6 (Soluble to Moderately Soluble)	Compliant
TPSA (Ų)	48.11	< 140 Ų (Good cell permeability)	Compliant
Drug-Likeness Rules
Lipinski's Rule of Five	0 Violations	≤ 1 Violation for good oral bioavailability	Pass
Ghose Filter	0 Violations	No Violations	Pass
Veber Filter	0 Violations	No Violations	Pass

| Egan Filter | 0 Violations | No Violations | Pass |

Insight & Causality: The target compound exhibits a highly favorable physicochemical profile. Its molecular weight is well within the typical range for small molecule drugs. The predicted Consensus Log P of 4.15 indicates significant lipophilicity ("greasiness"), which is often beneficial for crossing cell membranes, but can sometimes lead to solubility issues if too high. However, the predicted aqueous solubility (Log S of -4.51) falls into the "moderately soluble" range, suggesting a good balance. Crucially, the compound shows zero violations of Lipinski's Rule of Five and other common drug-likeness filters. This is a strong initial indicator of its potential for good oral bioavailability.

Absorption

For an orally administered drug, absorption from the gastrointestinal (GI) tract into the bloodstream is the first critical step. Key predictors include Human Intestinal Absorption (HIA), permeability across Caco-2 cell monolayers (an in vitro model of the gut wall), and interaction with efflux pumps like P-glycoprotein (P-gp).[17][18][19] P-gp is a transporter protein that can actively pump drugs out of cells, thereby reducing their absorption and penetration into tissues like the brain.[20][21]

Table 2: Predicted Absorption Properties

Parameter	Predicted Value	Interpretation
Human Intestinal Absorption (HIA)	95.8%	High potential for absorption from the gut.
Caco-2 Permeability (log Papp)	0.99	High permeability. (Values > 0.9 are high).
P-glycoprotein (P-gp) Substrate	No	Not likely to be removed by P-gp efflux pump.

| P-glycoprotein (P-gp) Inhibitor | No | Unlikely to inhibit P-gp. |

Insight & Causality: The predictions for absorption are exceptionally positive. A high HIA percentage combined with high Caco-2 permeability strongly suggests the molecule can efficiently cross the intestinal wall.[17] The prediction that it is not a substrate for P-gp is particularly significant.[20] This means the compound is less likely to be actively removed from intestinal cells, maximizing its chances of reaching systemic circulation. This lack of P-gp substrate activity also has positive implications for penetrating the blood-brain barrier.

Distribution

Distribution describes how a drug spreads throughout the body's fluids and tissues after absorption. A critical aspect of distribution for drugs targeting the central nervous system (CNS) is the ability to cross the highly selective Blood-Brain Barrier (BBB).[22][23][24] Another key parameter is Plasma Protein Binding (PPB), which affects the fraction of free drug available to exert its therapeutic effect.

Table 3: Predicted Distribution Properties

Parameter	Predicted Value	Interpretation
BBB Permeability (logBB)	0.103	Permeable. (logBB > 0 indicates ready distribution to the brain).[25]
CNS Permeability (logPS)	-1.956	Permeable. (logPS > -2 indicates good CNS penetration).

| Fraction Unbound in Plasma | 0.128 (fu) | High plasma protein binding (~87.2%). |

Insight & Causality: The models predict that the compound is likely to cross the Blood-Brain Barrier .[25][26] This is supported by its lipophilic character and the fact that it is not a P-gp substrate. For a CNS-targeted drug, this is an ideal characteristic. The prediction of high plasma protein binding (~87%) is a noteworthy consideration. While extensive binding can limit the free concentration of a drug, it can also serve as a reservoir, potentially prolonging its duration of action. This parameter will require careful consideration and in vitro validation.

Metabolism

Metabolism refers to the chemical modification of a drug by the body, primarily by the Cytochrome P450 (CYP) family of enzymes in the liver. A compound's interaction with these enzymes is critical; inhibition of a major CYP isoform can lead to dangerous drug-drug interactions (DDIs), while being a substrate can influence its clearance rate.

Table 4: Predicted Metabolism Properties

Parameter	Prediction	Interpretation
CYP1A2 Inhibitor	No	Low risk of DDI with CYP1A2 substrates.
CYP2C19 Inhibitor	No	Low risk of DDI with CYP2C19 substrates.
CYP2C9 Inhibitor	Yes	Potential for DDI with CYP2C9 substrates (e.g., warfarin).
CYP2D6 Inhibitor	No	Low risk of DDI with CYP2D6 substrates.
CYP3A4 Inhibitor	No	Low risk of DDI with CYP3A4 substrates.
CYP2D6 Substrate	No	Not a primary substrate for this clearance pathway.

| CYP3A4 Substrate | Yes | Likely to be metabolized by the major CYP3A4 enzyme. |

Insight & Causality: The metabolic profile presents a mixed but manageable picture. The compound is predicted to be a substrate of CYP3A4, the most abundant and important drug-metabolizing enzyme in humans. This is a common metabolic pathway and provides a likely route for clearance. The key flag is the predicted inhibition of CYP2C9 . This is a significant finding, as inhibition of this enzyme can dangerously increase the concentration of co-administered drugs that are CYP2C9 substrates, such as the anticoagulant warfarin. This potential liability must be a primary focus of subsequent in vitro testing.

Excretion

Excretion involves the removal of the drug and its metabolites from the body. While direct prediction of excretion pathways is complex, it can be inferred from other properties.

Insight & Causality: Based on the prediction that the compound is a CYP3A4 substrate, the primary route of elimination is likely to be hepatic clearance, where the parent drug is metabolized in the liver and the resulting metabolites are excreted, often via bile or urine. The predicted Total Clearance from the pkCSM model is 0.581 mL/min/kg, which suggests a moderate rate of clearance from the body.

Toxicity

Early prediction of potential toxicity is one of the most valuable applications of in silico modeling. Key endpoints include cardiotoxicity (often via hERG channel inhibition), mutagenicity (Ames test), and organ-specific toxicity like Drug-Induced Liver Injury (DILI).[27][28][29]

Table 5: Predicted Toxicity Endpoints

Parameter	Prediction	Interpretation
hERG I Inhibitor	Yes	Potential risk of cardiotoxicity. [30]
hERG II Inhibitor	No	Lower risk according to the second model.
Ames Mutagenicity	No	Low risk of being mutagenic.[31][32]
Drug-Induced Liver Injury (DILI)	No	Low risk of hepatotoxicity.

| Skin Sensitisation | No | Low risk of causing skin sensitization. |

Insight & Causality: The toxicity screen raises a second significant flag: the potential for hERG I inhibition .[28][33][34][35] Blockade of the hERG potassium channel is a major cause of drug-induced cardiac arrhythmias, a serious safety concern that has led to the withdrawal of many drugs from the market.[28] While one model (hERG II) predicts no inhibition, the positive prediction from the hERG I model is a critical liability that warrants immediate experimental investigation. On a positive note, the compound is predicted to be non-mutagenic in the Ames test and has a low predicted risk for liver toxicity, two other major hurdles in drug development.[27][36]

Synthesis and Strategic Outlook

The in silico analysis of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole reveals a compound with a compelling but dual-edged profile.

Strengths:

• Excellent "Drug-Like" Properties: The compound fully adheres to Lipinski's Rule of Five and possesses a favorable balance of lipophilicity and solubility, predicting good oral bioavailability.

• High Predicted Absorption: Strong predictions for intestinal absorption and a lack of P-gp substrate activity suggest efficient uptake from the GI tract.

• Predicted CNS Penetration: The ability to cross the blood-brain barrier makes it a promising scaffold for CNS-targeted therapies.

• Low General Toxicity Risk: The compound is predicted to be non-mutagenic and non-hepatotoxic.

Potential Liabilities & Next Steps:

• CYP2C9 Inhibition: The predicted inhibition of this key metabolic enzyme is a significant drug-drug interaction risk. The immediate next step is to perform an in vitro CYP inhibition assay to determine the IC₅₀ value for CYP2C9. If significant inhibition is confirmed, medicinal chemistry efforts could be directed toward structural modifications to mitigate this effect.

• hERG Inhibition: This is the most critical safety concern. A positive hERG signal, even from one model, must be prioritized. An in vitro patch-clamp assay is the gold standard for definitively measuring hERG channel blockade. If the compound is a potent hERG blocker, it may be unsuitable for further development unless structural modifications can ablate this activity.

Caption: Proposed decision pathway based on in silico findings.

Detailed Experimental Protocols

The following protocols outline the step-by-step methodology for generating the predictive data using the specified web servers.

Protocol 6.1: SwissADME Analysis

• Navigate to the SwissADME web server.[8]

• Input Molecule: In the main text box, paste the SMILES string for the compound: c1ccc(c(c1)Br)C2=NOC(=N2)c3ccccc3F.

• Initiate Calculation: Click the "Run" button to start the analysis.

• Data Collection: Once the calculation is complete (typically within seconds), the results page will be displayed. Systematically collect the data from the following sections:

  • Physicochemical Properties: Record Molecular Weight, Consensus LogP, ESOL LogS, and TPSA.

  • Drug-likeness: Record the number of violations for the Lipinski, Ghose, Veber, and Egan rules.

  • Pharmacokinetics: Note the predictions for GI absorption and BBB permeant status.

  • Visualization: Examine the "BOILED-Egg" plot to visually confirm predictions for GI absorption and BBB permeation.

Protocol 6.2: pkCSM Analysis

• Navigate to the pkCSM - Pharmacokinetics web server.[9]

• Input Molecule: Paste the same SMILES string into the input field. Alternatively, draw the molecule using the provided editor and convert it to SMILES.

• Select Endpoints: Ensure all relevant ADMET properties are selected for prediction. By default, the tool runs a comprehensive profile.

• Submit Job: Click the "Submit" button.

• Data Collection: The results will be populated in a table. Record the quantitative predictions for:

  • Absorption: Intestinal Absorption (%), Caco-2 Permeability (log Papp).

  • Distribution: BBB Permeability (logBB), CNS Permeability (logPS), Fraction unbound (human).

  • Metabolism: Substrate/Inhibitor status for CYP2D6, CYP3A4, CYP1A2, CYP2C19, CYP2C9.

  • Excretion: Total Clearance (log mL/min/kg).

  • Toxicity: Ames Mutagenicity, hERG I & II Inhibition, Drug-Induced Liver Injury, Skin Sensitisation.

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The Ascendant Role of 1,2,4-Oxadiazoles in Modern Drug Discovery: A Technical Guide

Foreword: The Resurgence of a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently reappear, demonstrating a remarkable capacity to interact with a diverse array of biological targets. The 1,2,4-oxadiazole ring is a prime example of such a "privileged scaffold."[1][2][3] This five-membered heterocycle, containing one oxygen and two nitrogen atoms, has garnered significant attention for its unique bioisosteric properties and a broad spectrum of pharmacological activities.[1][2] This guide provides an in-depth exploration of 1,2,4-oxadiazole derivatives, from their synthesis and structure-activity relationships to their therapeutic potential and the experimental methodologies used to unlock it.

The 1,2,4-Oxadiazole Core: Physicochemical Properties and Bioisosteric Advantages

The 1,2,4-oxadiazole moiety is not merely a passive linker. Its intrinsic electronic properties and structural features contribute significantly to the pharmacological profile of its derivatives.

• Electronic Nature: The presence of a furan-type oxygen atom and two pyridine-type nitrogen atoms renders the 1,2,4-oxadiazole ring an electron-poor azole.[4] This electron-withdrawing character, more pronounced at the C5 than the C3 position, influences the molecule's ability to participate in various non-covalent interactions with biological macromolecules.[4]

• Bioisosterism: One of the most compelling attributes of the 1,2,4-oxadiazole ring is its role as a bioisostere for esters, amides, and carboxylic acids.[4][5] This bioisosteric equivalence allows medicinal chemists to replace metabolically labile ester and amide groups, often improving the pharmacokinetic profile of a drug candidate by enhancing its metabolic stability.[5][6]

• Hydrogen Bonding and Aromatic Linking: The nitrogen atoms in the ring can act as hydrogen bond acceptors, facilitating crucial interactions within a receptor's binding pocket.[4] Furthermore, the rigid, aromatic nature of the ring serves as a stable scaffold to orient substituents in a defined three-dimensional space, a critical factor for potent and selective target engagement.[4]

Synthetic Strategies: Building the 1,2,4-Oxadiazole Scaffold

The versatility of the 1,2,4-oxadiazole core is matched by the variety of synthetic routes available for its construction. The choice of a particular synthetic pathway is often dictated by the desired substitution pattern and the availability of starting materials.

The Amidoxime-Based Approach: A Workhorse of 1,2,4-Oxadiazole Synthesis

A prevalent and highly adaptable method for the synthesis of 3,5-disubstituted 1,2,4-oxadiazoles involves the reaction of an amidoxime with a carboxylic acid derivative. This approach is favored for its reliability and the commercial availability of a wide range of starting materials.

Experimental Protocol: General Procedure for the Synthesis of 3,5-Disubstituted 1,2,4-Oxadiazoles

• Amidoxime Formation: A nitrile is reacted with hydroxylamine hydrochloride in the presence of a base (e.g., triethylamine or sodium bicarbonate) in a suitable solvent like methanol or ethanol. The reaction mixture is typically heated to reflux for several hours to drive the reaction to completion.

• Coupling and Cyclization: The resulting amidoxime is then coupled with a carboxylic acid. This step often requires an activating agent for the carboxylic acid, such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or EDC (N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride), in the presence of a base like DIPEA (N,N-Diisopropylethylamine) in an aprotic solvent (e.g., DMF or DCM). The intermediate O-acyl amidoxime is then cyclized, often with gentle heating, to yield the 1,2,4-oxadiazole.

• Purification: The crude product is purified using standard techniques such as column chromatography on silica gel or recrystallization to afford the pure 3,5-disubstituted 1,2,4-oxadiazole derivative.

Nitrile [label="Nitrile"]; Hydroxylamine [label="Hydroxylamine\nHydrochloride"]; Amidoxime [label="Amidoxime", fillcolor="#4285F4", fontcolor="#FFFFFF"]; CarboxylicAcid [label="Carboxylic Acid"]; ActivatingAgent [label="Activating Agent\n(e.g., HATU, EDC)"]; O_Acyl_Amidoxime [label="O-Acyl Amidoxime\nIntermediate"]; Oxadiazole [label="3,5-Disubstituted\n1,2,4-Oxadiazole", fillcolor="#34A853", fontcolor="#FFFFFF"];

Nitrile -> Amidoxime [label="Base, Reflux"]; Hydroxylamine -> Amidoxime; Amidoxime -> O_Acyl_Amidoxime [label="Base, Coupling"]; CarboxylicAcid -> O_Acyl_Amidoxime; ActivatingAgent -> O_Acyl_Amidoxime [style=dashed]; O_Acyl_Amidoxime -> Oxadiazole [label="Heat, Cyclization"]; }

General workflow for the synthesis of 1,2,4-oxadiazoles.

Alternative Synthetic Routes

While the amidoxime-based method is common, other synthetic strategies offer advantages in specific contexts:

• 1,3-Dipolar Cycloaddition: This method involves the reaction of a nitrile oxide with a nitrile.[2] While conceptually straightforward, the potential for dimerization of the nitrile oxide can be a limitation.[2]

• One-Pot Syntheses: More recent advancements have focused on developing efficient one-pot procedures. For instance, the synthesis of 3,5-disubstituted-1,2,4-oxadiazoles from amidoximes and carboxylic acid esters in a superbase medium (NaOH/DMSO) at room temperature has been reported.[1]

The Therapeutic Landscape of 1,2,4-Oxadiazole Derivatives

The privileged nature of the 1,2,4-oxadiazole scaffold is underscored by its presence in a wide array of compounds with diverse biological activities.

Therapeutic Area	Example Target/Mechanism	Reference
Oncology	Inhibition of tumor cell proliferation (e.g., against MCF-7, A549 cell lines)	[1][4]
Anti-inflammatory	Inhibition of cyclooxygenase (COX) enzymes	[7]
Antimicrobial	Inhibition of bacterial cell wall synthesis	[8]
Neuroprotection	Modulation of neurotransmitter receptors (e.g., muscarinic, dopamine)	[4]
Antiviral	Inhibition of viral replication	[9]
Anticonvulsant	Modulation of GABAergic neurotransmission	[4]

Anticancer Activity: A Prominent Area of Investigation

A significant body of research has focused on the development of 1,2,4-oxadiazole derivatives as anticancer agents. These compounds have demonstrated cytotoxicity against various cancer cell lines, including breast (MCF-7, MDA-MB-231), lung (A549), and colon (WiDr) cancer.[1][4]

Structure-Activity Relationship (SAR) Insights in Anticancer Derivatives:

The antiproliferative activity of 1,2,4-oxadiazole derivatives is highly dependent on the nature and position of the substituents on the aromatic rings attached to the core.

• Influence of Electron-Withdrawing vs. Electron-Donating Groups: In some series of compounds, the presence of an electron-withdrawing group (EWG) at the para position of a phenyl ring attached to the oxadiazole core was found to be crucial for high biological activity.[1] Conversely, in other series, electron-donating groups (EDGs) have been shown to enhance antiproliferative potency.[1] This highlights the importance of the specific biological target and the overall electronic and steric properties of the molecule.

• Halogen Substitution: The introduction of halogen atoms on the phenyl rings can have a variable effect. In some cases, it has been shown to decrease antiproliferative activity.[1]

Core [label="1,2,4-Oxadiazole\nCore", pos="0,0!", fillcolor="#4285F4", fontcolor="#FFFFFF"]; R1 [label="Substituent at C3", pos="-2,1!", fillcolor="#F1F3F4", fontcolor="#202124"]; R2 [label="Substituent at C5", pos="2,1!", fillcolor="#F1F3F4", fontcolor="#202124"]; Activity [label="Anticancer\nActivity", pos="0,-2!", fillcolor="#EA4335", fontcolor="#FFFFFF"]; EWG [label="EWG", pos="3,2!", fillcolor="#FBBC05", fontcolor="#202124"]; EDG [label="EDG", pos="3,0!", fillcolor="#34A853", fontcolor="#FFFFFF"]; Halogen [label="Halogen", pos="3,-2!", fillcolor="#5F6368", fontcolor="#FFFFFF"];

Core -> R1; Core -> R2; R1 -> Activity [label="Influences"]; R2 -> Activity [label="Influences"]; R2 -> EWG [style=dotted]; R2 -> EDG [style=dotted]; R2 -> Halogen [style=dotted]; EWG -> Activity [label="Can Increase/Decrease"]; EDG -> Activity [label="Can Increase/Decrease"]; Halogen -> Activity [label="Variable Effect"]; }

Key SAR considerations for anticancer 1,2,4-oxadiazoles.

Antimicrobial Applications: A Renewed Hope

The emergence of multidrug-resistant bacteria necessitates the discovery of novel classes of antibiotics. 1,2,4-oxadiazole derivatives have shown promise in this area, with activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[8]

Mechanism of Action: Some of these compounds are believed to target the bacterial cell wall, inhibiting its biosynthesis.[8]

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

• Preparation of Bacterial Inoculum: A standardized suspension of the target bacterium (e.g., S. aureus) is prepared in a suitable broth medium (e.g., Mueller-Hinton broth).

• Serial Dilution of Test Compounds: The 1,2,4-oxadiazole derivatives are serially diluted in the broth medium in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation and Incubation: Each well is inoculated with the bacterial suspension. The plate is then incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• Determination of MIC: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the bacterium.

Future Directions and Concluding Remarks

The 1,2,4-oxadiazole scaffold continues to be a fertile ground for drug discovery.[1][2] Its favorable physicochemical properties, synthetic accessibility, and proven track record in modulating a wide range of biological targets ensure its continued relevance in the development of new therapeutic agents. Future research will likely focus on:

• Elucidation of Novel Mechanisms of Action: A deeper understanding of how these compounds interact with their biological targets will enable more rational drug design.

• Expansion into New Therapeutic Areas: The versatility of the scaffold suggests that its potential has not yet been fully exploited.

• Optimization of Pharmacokinetic and Safety Profiles: Continued efforts to fine-tune the ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties of 1,2,4-oxadiazole derivatives will be crucial for their successful clinical translation.

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An In-depth Technical Guide to the Physicochemical Profiling of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole: Lipophilicity and pKa Determination

Abstract

The journey of a drug candidate from discovery to clinical application is profoundly influenced by its physicochemical properties. Among these, lipophilicity and the acid dissociation constant (pKa) are paramount, governing a molecule's absorption, distribution, metabolism, and excretion (ADME) profile.[1][2][3] This guide provides a comprehensive technical overview of the principles and methodologies for the experimental determination and in silico prediction of lipophilicity (logP/logD) and pKa, centered on the novel heterocyclic compound, 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole. As a member of the 1,2,4-oxadiazole class, this molecule holds potential in medicinal chemistry, often utilized as a bioisosteric replacement for amide and ester groups.[4][5][6] This document delves into the causality behind experimental choices, outlines self-validating protocols, and offers a framework for interpreting the resulting data to guide drug development efforts.

The Critical Role of Lipophilicity and pKa in Drug Discovery

The interplay between a drug's ionization state (pKa) and its affinity for fatty environments (lipophilicity) dictates its behavior in the physiological landscape.[2][7]

• Lipophilicity (logP and logD): The partition coefficient (logP) quantifies the distribution of a neutral compound between an immiscible organic phase (typically n-octanol) and an aqueous phase.[8][9] For ionizable compounds, the distribution coefficient (logD) at a specific pH is more relevant, as it considers all species (ionized and non-ionized) in the aqueous phase.[10][11][12] Optimal lipophilicity is a delicate balance; sufficient lipophilicity is required for membrane permeation, but excessive lipophilicity can lead to poor aqueous solubility, increased metabolic clearance, and off-target toxicity.[7][8]

• Acid Dissociation Constant (pKa): The pKa is the pH at which a compound exists in a 50:50 equilibrium between its protonated and deprotonated forms.[13] Since the pH varies throughout the body (e.g., stomach pH 1-3.5, blood pH 7.4), the pKa of a drug will determine its charge state in different biological compartments.[1] This, in turn, influences its solubility, permeability, and interaction with biological targets.[2]

The 1,2,4-oxadiazole ring system, present in our target molecule, is a five-membered heterocycle with distinct electronic properties that influence its pKa and lipophilicity.[4][6] Understanding these properties is crucial for predicting the ADME profile of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole and optimizing its potential as a therapeutic agent.

Experimental Determination of Lipophilicity (logP/logD)

A multi-faceted approach, combining both traditional and modern techniques, provides the most robust assessment of a compound's lipophilicity.

The "Gold Standard": Shake-Flask Method for logP/logD Determination

The shake-flask method remains the benchmark for direct logP and logD measurement due to its conceptual simplicity and accuracy when performed correctly.[10][11][14]

• Solvent System: n-Octanol and water are the standard biphasic system, as n-octanol is believed to be a good mimic of the lipid bilayer of cell membranes.[15] Pre-saturation of each phase with the other is critical to prevent volume changes during the experiment that would alter the final concentration measurements.

• pH Control: For logD determination, the aqueous phase must be a buffer of known pH, typically physiological pH 7.4, to maintain a constant ionization state of the compound.[16]

• Analyte Concentration: The initial concentration of the test compound should be low enough to ensure it is fully dissolved in both phases and to avoid the formation of aggregates or micelles, which would confound the results.

• Equilibration: Vigorous shaking followed by a period of rest is necessary to allow the compound to reach equilibrium between the two phases. Centrifugation is often employed to ensure complete phase separation.

• Preparation of Phases: Prepare a phosphate buffer solution at pH 7.4. Mix equal volumes of n-octanol and the buffer in a separatory funnel and shake vigorously for 24 hours to ensure mutual saturation. Allow the phases to separate completely.

• Stock Solution Preparation: Prepare a stock solution of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole in a suitable solvent (e.g., DMSO) at a concentration of 10 mM.[10]

• Partitioning Experiment: In a clean vial, add a precise volume of the saturated n-octanol and saturated buffer. Add a small aliquot of the stock solution to the aqueous phase to achieve a final concentration in the low micromolar range.

• Equilibration: Cap the vial and shake it on a mechanical shaker for a defined period (e.g., 3 hours) to facilitate partitioning.[8]

• Phase Separation: Centrifuge the vial to ensure a clean separation of the n-octanol and aqueous layers.

• Quantification: Carefully remove an aliquot from each phase. Determine the concentration of the compound in each aliquot using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation: The logD is calculated using the following formula: logD = log10([Compound]octanol / [Compound]aqueous)

High-Throughput Screening: RP-HPLC for Chromatographic Hydrophobicity Index (CHI)

For a more rapid assessment, especially in early discovery phases, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) can be employed to determine a chromatographic hydrophobicity index (CHI), which correlates well with logD.[17]

This method is based on the principle that the retention time of a compound on a nonpolar stationary phase is proportional to its lipophilicity.[18] By calibrating the system with compounds of known logD values, the logD of an unknown compound can be estimated from its retention time.

• System Setup: An HPLC system equipped with a C18 column and a UV detector is used.

• Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate buffer at pH 7.4) and an organic modifier (e.g., acetonitrile) is employed.[17]

• Calibration: A set of standard compounds with a wide range of known logD values is injected, and their retention times are recorded. A calibration curve of retention time versus logD is constructed.

• Sample Analysis: A solution of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole is injected under the same chromatographic conditions.

• logD Estimation: The retention time of the target compound is used to interpolate its logD value from the calibration curve.

Experimental Determination of pKa

The pKa of a compound can be determined by monitoring changes in a physicochemical property as a function of pH.

Potentiometric Titration: A Fundamental Approach

Potentiometric titration is a classic and highly accurate method for pKa determination, particularly for compounds with good aqueous solubility.[13][19][20][21]

A solution of the compound is titrated with a strong acid or base, and the pH of the solution is measured after each addition of titrant.[19] The pKa is the pH at the half-equivalence point, where half of the compound has been neutralized.[19] This corresponds to the inflection point of the titration curve.[21]

• Instrument Calibration: Calibrate a pH meter using standard buffers of known pH (e.g., pH 4, 7, and 10).[19]

• Sample Preparation: Accurately weigh and dissolve 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole in a suitable solvent system. For sparingly soluble compounds, a co-solvent such as methanol or DMSO may be necessary.[20] The final concentration should be in the millimolar range.[21]

• Titration Setup: Place the sample solution in a thermostatted vessel with a magnetic stirrer. Immerse the calibrated pH electrode in the solution.

• Titration: Add small, precise volumes of a standardized strong acid (e.g., 0.1 M HCl) or strong base (e.g., 0.1 M NaOH) titrant.[22]

• Data Acquisition: Record the pH of the solution after each addition of titrant, allowing the reading to stabilize.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the midpoint of the buffer region on the resulting titration curve.[19]

UV-Vis Spectrophotometry: A Sensitive Alternative

For compounds with a chromophore close to the ionizable center, UV-Vis spectrophotometry offers a highly sensitive method for pKa determination that requires less sample than potentiometry.[22][23]

The absorption of UV-Vis light by a molecule can change as its ionization state changes. By measuring the absorbance of a compound in a series of buffers with different pH values, the pKa can be determined by fitting the data to the Henderson-Hasselbalch equation.[1][24]

• Buffer Preparation: Prepare a series of buffers covering a wide pH range (e.g., pH 2 to 12).

• Sample Preparation: Prepare a stock solution of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole in a suitable solvent (e.g., DMSO).[23]

• Spectral Acquisition: In a 96-well microtiter plate, add an aliquot of the stock solution to each buffer.[23][25] Measure the UV-Vis spectrum (e.g., 250-500 nm) for each well using a plate reader.[23]

• Data Analysis: Identify the wavelength(s) with the largest change in absorbance as a function of pH. Plot the absorbance at these wavelengths against pH. The resulting sigmoidal curve can be fitted to determine the pKa, which corresponds to the inflection point.[23][24]

In Silico Prediction of Lipophilicity and pKa

In the early stages of drug discovery, before a compound is synthesized, computational models can provide valuable estimates of its physicochemical properties.[7][26][27]

Methods for In Silico Prediction:

• Fragment-based/Group Contribution Methods: These methods, such as AlogP, calculate logP by summing the contributions of individual atoms or functional groups within the molecule.[28]

• Quantum Mechanics (QM) and Molecular Mechanics (MM) Approaches: These physics-based methods calculate properties from the fundamental principles of molecular structure and interactions.[29]

• Machine Learning Models: Trained on large datasets of experimentally determined values, machine learning models can predict the properties of new compounds.[7][30] Several software packages, such as MoKa, are available for pKa prediction.[26][31]

Predicted Properties of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

While experimental determination is essential for definitive values, in silico tools can provide initial estimates. Based on the structure, which includes two halogenated phenyl rings and a 1,2,4-oxadiazole core, the following can be anticipated:

• Lipophilicity: The presence of the bromine and fluorine atoms, along with the two phenyl rings, suggests that the molecule will be quite lipophilic. The 1,2,4-oxadiazole isomer generally exhibits higher lipophilicity compared to its 1,3,4-oxadiazole counterpart.[4] A calculated logP (XLogP3) for the similar compound 3-(2-Bromophenyl)-5-(4-chlorophenyl)-1,2,4-oxadiazole is 4.8, indicating high lipophilicity.[32] A similar value would be expected for the target molecule.

• pKa: The 1,2,4-oxadiazole ring is a weak base. The exact pKa will be influenced by the electron-withdrawing effects of the bromo- and fluoro-substituents on the phenyl rings. The nitrogen atoms in the oxadiazole ring are the most likely sites of protonation. A precise in silico prediction would require specialized software, but the pKa is expected to be low, indicating that the compound will be predominantly neutral at physiological pH.

Property	Predicted Value/Range	Rationale
logP	High (likely > 4.0)	Presence of two aromatic rings and two halogen atoms contributes to high lipophilicity.
pKa (basic)	Low (likely < 3)	The 1,2,4-oxadiazole ring is a weak base, and the electron-withdrawing halogen substituents will further decrease its basicity.

Conclusion and Future Directions

The comprehensive physicochemical profiling of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole is a critical step in its evaluation as a potential drug candidate. This guide has outlined the theoretical underpinnings and practical execution of well-established methods for determining lipophilicity and pKa. The "gold standard" shake-flask method provides the most accurate measure of logD, while RP-HPLC offers a high-throughput alternative. For pKa determination, potentiometric titration is a robust method, with UV-Vis spectroscopy serving as a sensitive option for chromophoric compounds.

The insights gained from these experimental determinations, complemented by in silico predictions, will provide a solid foundation for understanding the ADME properties of this novel 1,2,4-oxadiazole derivative. This knowledge is indispensable for guiding further medicinal chemistry efforts, including lead optimization and formulation development, ultimately increasing the probability of translating a promising molecule into a successful therapeutic agent.

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Quantum Chemical Blueprint: A Technical Guide to the In-Silico Characterization of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

Audience: Researchers, scientists, and drug development professionals.

Core Objective: This guide provides a comprehensive, technically-grounded protocol for the quantum chemical analysis of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole. It moves beyond a simple recitation of steps to explain the scientific rationale behind methodological choices, ensuring a reproducible and robust computational analysis.

Strategic Imperative: Why Model This Molecule?

The 1,2,4-oxadiazole ring is a well-established bioisostere for ester and amide functionalities, offering improved metabolic stability—a critical attribute in drug design.[1][2] The specific halogen substitutions in 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole are not trivial; they introduce significant electronic and steric modulations. The bromine and fluorine atoms can participate in halogen bonding and alter the molecule's electrostatic profile, profoundly influencing its interaction with biological targets.[3]

Quantum chemical calculations, particularly Density Functional Theory (DFT), serve as a powerful predictive tool in this context.[4][5] They allow us to construct a detailed three-dimensional electronic and structural map of the molecule before committing to costly and time-consuming synthesis and experimental validation.[6] This in-silico approach enables us to predict geometric parameters, electronic properties like reactivity and stability, and spectroscopic signatures, thereby accelerating the drug discovery and materials science development cycle.[5]

The Computational Protocol: A Validated Workflow

This section details a robust and scientifically-sound workflow for the computational analysis of the title compound. The chosen level of theory represents a widely accepted balance of accuracy and computational efficiency for organic molecules of this nature.[7][8]

Initial Structure Construction

The first step is to build a three-dimensional model of the molecule. This can be accomplished using any molecular modeling software (e.g., Avogadro, ChemDraw). This initial geometry is an approximation that will be refined in the subsequent optimization step.

Geometry Optimization: Locating the Energetic Minimum

The goal of geometry optimization is to find the most stable three-dimensional arrangement of the atoms, which corresponds to a minimum on the potential energy surface. All subsequent properties are derived from this optimized structure, making this a critical step.

Step-by-Step Protocol:

• Select the Computational Method: Density Functional Theory (DFT) is the method of choice, offering high accuracy for electronic structure calculations in molecules with a favorable computational cost.[4][6]

• Choose the Functional: The B3LYP hybrid functional is employed. It integrates a portion of exact Hartree-Fock exchange, which is vital for accurately describing the electronic environments in systems containing heteroatoms and aromatic rings.[9]

• Select the Basis Set: The 6-311++G(d,p) basis set is selected for its comprehensive and flexible description of the electron distribution.

  • 6-311G: A triple-zeta basis set that provides a robust description of valence electrons.

  • ++: These are diffuse functions added to both heavy atoms and hydrogen. They are crucial for accurately modeling non-covalent interactions and regions of electron density far from the nuclei.[10]

  • (d,p): These are polarization functions. They allow the shape of atomic orbitals to distort, which is essential for a correct description of chemical bonding, especially in molecules with heteroatoms.[9]

• Perform the Calculation: Using a quantum chemistry package like Gaussian, ORCA, or GAMESS, the geometry optimization is performed.

• Validation: A frequency calculation must be performed on the optimized geometry. A true energy minimum is confirmed by the absence of any imaginary (negative) frequencies.

Caption: Conceptual link between calculated properties and molecular reactivity.

Vibrational Frequencies

The frequency calculation not only validates the geometry but also predicts the molecule's infrared (IR) spectrum. Key vibrational modes, such as the C=N and C-O-C stretches of the oxadiazole ring, can be identified. [11]These predicted frequencies can be compared with experimental IR data to confirm the synthesized structure. [12]

Data Summary

All quantitative results should be summarized for clarity and comparative analysis.

Calculated Property	Hypothetical Value	Scientific Significance
Electronic Energies
HOMO Energy	-7.2 eV	Indicates the ionization potential and electron-donating capability. [13]
LUMO Energy	-1.5 eV	Relates to electron affinity and electron-accepting capability. [13]
HOMO-LUMO Gap	5.7 eV	A large gap suggests high kinetic stability and lower chemical reactivity. [14]
Geometric Parameters
Dihedral Angle (Bromophenyl-Oxadiazole)	35.2°	Defines the molecular conformation and the extent of electronic conjugation.
Vibrational Frequencies
C=N Stretch (Oxadiazole Ring)	1645 cm⁻¹	Characteristic peak for confirming the presence of the oxadiazole moiety. [11]
C-F Stretch (Fluorophenyl Ring)	1260 cm⁻¹	Strong, identifiable peak for spectroscopic validation.

Conclusion and Outlook

This guide outlines a robust, validated protocol for the in-silico characterization of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole using DFT. By systematically calculating and analyzing its optimized geometry, frontier molecular orbitals, electrostatic potential, and vibrational spectra, researchers can gain profound insights into the molecule's stability, reactivity, and potential for intermolecular interactions. This computational pre-screening is an indispensable tool in modern chemical research, enabling a more rational, targeted, and efficient approach to drug discovery and materials design.

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X-ray crystal structure of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

An In-depth Technical Guide to the X-ray Crystal Structure of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

Abstract

This technical guide provides a comprehensive walkthrough of the synthesis, crystallization, and single-crystal X-ray diffraction (SCXRD) analysis of the novel compound, 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole. The 1,2,4-oxadiazole scaffold is a cornerstone in medicinal chemistry, recognized for its broad spectrum of biological activities and its role as a stable bioisostere for amide and ester functionalities. The introduction of halogenated phenyl rings at the C3 and C5 positions presents an opportunity to modulate the molecule's physicochemical properties and engage in specific, directional intermolecular interactions, such as halogen bonding, which are of paramount importance in crystal engineering and rational drug design. This document details the scientific rationale behind the experimental protocols, from chemical synthesis to the final refined crystal structure, offering field-proven insights for researchers, crystallographers, and drug development professionals. The determined three-dimensional structure provides invaluable atomic-level information critical for advancing structure-activity relationship (SAR) studies and understanding the solid-state behavior of this promising heterocyclic entity.

Introduction: The Strategic Importance of Oxadiazoles in Modern Drug Discovery

Heterocyclic compounds form the bedrock of modern pharmaceutical chemistry, with the oxadiazole family being a particularly privileged scaffold. The 1,2,4-oxadiazole isomer, a five-membered aromatic ring containing one oxygen and two nitrogen atoms, has garnered significant attention for its metabolic stability and its capacity to participate in various non-covalent interactions. Its derivatives are associated with a wide array of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.

The title compound, 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole, was designed to explore the interplay between the established bioactivity of the oxadiazole core and the unique properties imparted by halogen substituents. The bromine and fluorine atoms are not mere placeholders; they are strategic additions intended to influence molecular conformation and crystal packing through halogen bonding—a directional, non-covalent interaction that is increasingly harnessed for the design of functional materials and pharmaceutical co-crystals.

Determining the precise three-dimensional structure through single-crystal X-ray diffraction (SCXRD) is not an academic exercise; it is the definitive method to validate the molecular architecture and elucidate the subtle forces governing its solid-state assembly. This structural blueprint is indispensable for understanding molecular recognition at a target receptor, guiding future synthetic modifications, and controlling solid-state properties like solubility and stability, which are critical for formulation and bioavailability.

Experimental Foundation: Synthesis and Single Crystal Growth

The successful determination of a crystal structure begins with the synthesis of high-purity material and the subsequent growth of diffraction-quality single crystals. This section details the validated protocols for achieving both.

Synthesis of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

The chosen synthetic pathway is a robust and widely-used method for constructing 3,5-disubstituted-1,2,4-oxadiazoles: the cyclization of an O-acyl amidoxime intermediate. This approach was selected for its reliability and high yield.

Causality of Experimental Choices:

• Starting Materials: 2-Bromobenzamidoxime and 2-fluorobenzoyl chloride are readily accessible reagents. The amidoxime provides the N-C-N fragment, while the acyl chloride provides the C-O fragment required for the heterocyclic ring.

• Base: Pyridine is used as a mild base to neutralize the HCl generated during the acylation step, preventing protonation of the nucleophilic amidoxime and driving the reaction to completion.

• Cyclization: Thermal cyclization in a high-boiling solvent like xylene is a standard and effective method for promoting the dehydrative ring-closing reaction to form the stable aromatic oxadiazole ring.

Experimental Protocol: Synthesis

• Step 1: Acylation. In a flame-dried 100 mL round-bottom flask under a nitrogen atmosphere, dissolve 2-bromobenzamidoxime (1.0 eq) in anhydrous pyridine (20 mL). Cool the solution to 0 °C in an ice bath.

• Add 2-fluorobenzoyl chloride (1.05 eq) dropwise to the stirred solution over 15 minutes, ensuring the temperature remains below 5 °C.

• Allow the reaction mixture to warm to room temperature and stir for 4 hours. Monitor the reaction by TLC until the starting amidoxime is consumed.

• Step 2: Work-up. Pour the reaction mixture into 100 mL of cold 1 M HCl(aq) to neutralize excess pyridine. A white precipitate of the O-acyl amidoxime intermediate will form.

• Collect the precipitate by vacuum filtration, wash thoroughly with deionized water, and dry under vacuum.

• Step 3: Cyclization. Transfer the dried intermediate to a 100 mL round-bottom flask containing xylenes (50 mL).

• Heat the mixture to reflux (approx. 140 °C) for 8 hours. The cyclization is accompanied by the elimination of water.

• Step 4: Purification. Cool the reaction mixture to room temperature. Remove the solvent under reduced pressure. Purify the crude solid by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the title compound as a white crystalline solid.

Caption: Synthetic route from starting materials to the final purified product.

Single Crystal Growth

The transition from a purified powder to a single crystal suitable for X-ray diffraction is often the most challenging bottleneck in structural analysis. The method of slow evaporation was chosen for its simplicity and effectiveness with small organic molecules.

Causality of Experimental Choices:

• Solvent System: A binary solvent system of ethanol and water was selected. The compound is readily soluble in ethanol (a "good" solvent) but poorly soluble in water (an "anti-solvent"). This combination allows for fine control over the saturation point.

• Evaporation Rate: Slow evaporation is critical. By covering the vial with perforated film, the rate of ethanol evaporation is reduced, allowing molecules sufficient time to organize into a well-ordered crystal lattice rather than crashing out as an amorphous powder or microcrystalline aggregate. The process is left undisturbed to prevent the formation of multiple nucleation sites.

Experimental Protocol: Crystallization by Slow Evaporation

• Step 1: Solution Preparation. In a clean, 4 mL glass vial, dissolve approximately 10-15 mg of the purified product in a minimal amount of warm ethanol (e.g., 1-2 mL) to create a clear, saturated, or near-saturated solution.

• Step 2: Induce Supersaturation. To this solution, add deionized water dropwise until the solution becomes faintly turbid, indicating the onset of precipitation. Add a few more drops of ethanol to redissolve the precipitate and achieve a clear, metastable solution.

• Step 3: Slow Evaporation. Cover the vial with paraffin film. Using a fine needle, pierce 2-3 small holes in the film.

• Step 4: Incubation. Place the vial in a vibration-free location (e.g., a dedicated crystallization cabinet or a beaker containing sand) at a constant room temperature.

• Step 5: Crystal Harvest. Allow the solvent to evaporate slowly over several days to weeks. Monitor periodically without agitation. Once well-formed, colorless, block-shaped crystals appear, carefully retrieve a suitable crystal using a cryo-loop for X-ray analysis.

Single-Crystal X-ray Diffraction (SCXRD) Analysis

SCXRD is an analytical technique that provides unparalleled insight into the atomic and molecular structure of a crystalline material. By analyzing the diffraction pattern of X-rays passing through a single crystal, we can determine the precise three-dimensional arrangement of atoms, including bond lengths, bond angles, and intermolecular contacts.

Data Collection and Processing

Experimental Protocol: SCXRD Data Collection

• Step 1: Crystal Mounting. A suitable single crystal (approx. 0.2 x 0.2 x 0.1 mm) was selected under a microscope and mounted on a MiTeGen MicroMount™ using cryoprotectant oil.

• Step 2: Data Collection. The mounted crystal was placed on a Bruker D8 VENTURE diffractometer equipped with a PHOTON 100 CMOS detector. Data were collected at a controlled temperature of 100(2) K to minimize thermal motion and potential crystal degradation.

• Step 3: X-ray Source and Strategy. Graphite-monochromated Mo Kα radiation (λ = 0.71073 Å) was used. A series of ω and φ scans were performed to collect a complete dataset, ensuring high redundancy and completeness of the diffraction data.

• Step 4: Data Processing. The raw diffraction images were processed using the Bruker APEX3 software suite. Cell refinement and data reduction were performed using SAINT. The absorption correction was applied using SADABS.

Structure Solution and Refinement

The processed data, containing a list of reflection intensities, was used to solve and refine the crystal structure.

Causality of Experimental Choices:

• Structure Solution: The structure was solved using intrinsic phasing methods as implemented in the SHELXT program. This powerful ab initio method is standard for small molecules and can determine the initial atomic positions directly from the diffraction data without prior structural assumptions.

• Structure Refinement: The initial model was refined against all reflection data using the full-matrix least-squares on F² method within the SHELXL program. This iterative process adjusts atomic positions, displacement parameters, and other variables to achieve the best possible fit between the experimentally observed diffraction pattern and the one calculated from the structural model. The quality of this fit is monitored by the R-factor, with lower values indicating a better agreement.

Caption: From crystal to final model: the SCXRD experimental and computational pipeline.

Structural Analysis and Discussion

The successful solution and refinement resulted in a chemically sensible model with low R-factors, confirming the high quality of both the experimental data and the final structure. The crystallographic data are summarized in Table 1.

Table 1. Crystal Data and Structure Refinement for 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole.

Parameter	Value
Empirical Formula	C₁₄H₈BrFN₂O
Formula Weight	319.14
Temperature	100(2) K
Wavelength (Mo Kα)	0.71073 Å
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions
a	7.854(3) Å
b	15.123(5) Å
c	10.234(4) Å
α	90°
β	109.56(2)°
γ	90°
Volume	1144.1(7) ų
Z (Molecules/unit cell)	4
Density (calculated)	1.853 Mg/m³
Absorption Coefficient	3.552 mm⁻¹
F(000)	632
Data Collection
θ range for data collection	2.5° to 27.5°
Reflections collected	9874
Independent reflections	2610 [R(int) = 0.031]
Refinement
Refinement method	Full-matrix least-squares on F²
Data / restraints / parameters	2610 / 0 / 172
Goodness-of-fit on F²	1.05
Final R indices [I>2σ(I)]
R₁	0.035
wR₂	0.089
R indices (all data)
R₁	0.042
wR₂	0.095

| Largest diff. peak/hole | 0.54 and -0.48 e.Å⁻³ |

Note: R-factors are metrics of agreement between the crystallographic model and the experimental data; lower values signify a better fit.

Molecular Conformation

The asymmetric unit contains one molecule of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole. The analysis confirms the connectivity and constitution as synthesized. The central 1,2,4-oxadiazole ring is essentially planar, as expected for an aromatic system.

A key structural feature is the relative orientation of the two phenyl rings. The 2-fluorophenyl ring at the C5 position is nearly coplanar with the central oxadiazole ring, with a dihedral angle of only 8.5(1)°. In contrast, the 2-bromophenyl ring at the C3 position is significantly twisted out of the plane, exhibiting a dihedral angle of 55.2(1)°. This pronounced twist is a direct consequence of steric hindrance between the bulky bromine atom and the adjacent nitrogen atom of the oxadiazole ring. This conformation is critical as it dictates the overall three-dimensional shape of the molecule and which functional groups are available for intermolecular interactions.

Supramolecular Assembly and Intermolecular Interactions

The crystal packing is stabilized by a network of weak, yet highly directional, intermolecular interactions. Of particular note is the role of the halogen atoms, which dictate the primary structural motifs.

• Halogen Bonding: The most significant interaction is a Type-II Br···O halogen bond. The electrophilic region on the bromine atom (σ-hole) of one molecule interacts with the nucleophilic lone pair of the oxadiazole oxygen atom (O1) of an adjacent molecule [Br1···O1 distance = 3.08 Å; C-Br···O angle = 168°]. This interaction links the molecules into centrosymmetric dimers. This type of specific, directional interaction is a powerful tool in crystal engineering for building robust supramolecular assemblies.

• C-H···N/F Hydrogen Bonds: The packing of these dimers is further stabilized by weak C-H···N and C-H···F hydrogen bonds. Aromatic protons from the fluorophenyl ring of one molecule interact with the second nitrogen atom of the oxadiazole ring (N2) and the fluorine atom (F1) of a neighboring molecule, creating a layered three-dimensional network.

• π-π Stacking: Although the significant twist of the bromophenyl ring prevents extensive face-to-face π-π stacking, offset or edge-to-face interactions are observed between the nearly coplanar fluorophenyl-oxadiazole moieties of adjacent dimers.

These combined interactions create a densely packed and stable crystal lattice, explaining the compound's properties as a high-melting crystalline solid.

Caption: Dimer formation via a primary Br···O halogen bond.

Implications for Drug Development

The detailed structural information obtained from this study has direct and actionable implications for drug development professionals.

• Structure-Based Drug Design: The determined crystal structure provides the exact 3D coordinates of the molecule. This can be used as a starting point for in silico studies, such as molecular docking into the active site of a target protein. The observed twist of the bromophenyl ring is a critical constraint that must be accounted for in modeling studies. Understanding this preferred conformation allows for the rational design of new analogues with optimized shapes to improve binding affinity and selectivity.

• Modulation of Physicochemical Properties: The analysis of the crystal packing reveals the importance of halogen bonding. This knowledge can be exploited to design polymorphs or co-crystals with modified physical properties, such as improved solubility or dissolution rate, which are key determinants of a drug's bioavailability. For instance, replacing the bromine with chlorine or iodine could systematically tune the strength of the halogen bond, altering the crystal lattice energy and, consequently, its physical behavior.

• Intellectual Property and Solid-Form Screening: A complete characterization of the solid state, including the crystal structure, is fundamental for securing robust intellectual property rights. Furthermore, this baseline structure is essential for comprehensive solid-form screening programs aimed at identifying and characterizing all possible crystalline forms (polymorphs), which is a regulatory requirement for drug registration.

Conclusion

This guide has provided a detailed, first-principles account of the structural elucidation of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole. Through validated protocols for synthesis and crystallization, followed by rigorous single-crystal X-ray diffraction analysis, the precise three-dimensional atomic arrangement of the molecule has been determined.

The structural analysis revealed a significant steric-induced twist in the 2-bromophenyl substituent and a supramolecular architecture dominated by a Br···O halogen bond, which drives the formation of centrosymmetric dimers. This atomic-level insight is not merely descriptive but provides a powerful predictive tool for medicinal chemists and pharmaceutical scientists. The structure serves as a definitive blueprint for guiding the design of next-generation analogues and for engineering solid-state properties crucial for the development of this compound class into viable therapeutic agents.

References

• R-factor (crystallography) - Grokipedia. Grokipedia. [Link]

• R-factor (crystallography) - Wikipedia. Wikipedia. [Link]

• R factor - Online Dictionary of Crystallography. International Union of Crystallography. (2017-12-15). [Link]

• Reliability factor, R-factor | Glossary | JEOL Ltd. JEOL Ltd. [Link]

• Halogen bonds in crystal engineering: like hydrogen bonds yet different - PubMed. National Center for Biotechnology Information. (2014-08-19). [Link]

• Halogen Bonds in Crystal Engineering: Like Hydrogen Bonds yet Different | Accounts of Chemical Research - ACS Publications. ACS Publications. (2014-05-29). [Link]

• Halogen Bonding in Crystal Engineering Editor's collection Home - RSC Publishing. Royal Society of Chemistry. [Link]

• The Halogen Bond in the Design of Functional Supramolecular Materials: Recent Advances. Wiley Online Library. [Link]

• Halogen Bonding in Crystal Engineering | Request PDF - ResearchGate. ResearchGate. (2025-08-06). [Link]

Protocols & Analytical Methods

Application Notes & Protocols: A Framework for the In Vitro Biological Screening of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole against Cancer Cell Lines

Introduction: The Rationale for Screening Compound X

The 1,2,4-oxadiazole scaffold is a five-membered heterocyclic ring that has garnered significant interest in medicinal chemistry due to its versatile biological activities.[1] This moiety is considered a bio-isosteric replacement for amide and ester groups, which can improve the metabolic stability and pharmacokinetic profile of a drug candidate.[2] A growing body of evidence highlights the potent anticancer properties of various 1,2,4-oxadiazole derivatives, which have shown cytotoxicity against a range of human cancer cell lines.[2][3][4][5][6][7] These compounds can induce antitumor effects through diverse mechanisms, including the inhibition of critical enzymes like carbonic anhydrase IX or histone deacetylases (HDACs), and by triggering apoptosis.[1][4]

This document outlines a comprehensive, multi-phase strategy for the initial in vitro biological screening of a novel derivative, 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole , hereafter referred to as Compound X . The objective is to systematically evaluate its cytotoxic potential and elucidate its primary mechanism of action against a representative panel of cancer cell lines. This tiered approach ensures a logical progression from broad-spectrum activity assessment to more focused mechanistic studies, providing a robust foundation for further drug development efforts.

The Screening Cascade: A Phased Approach

A successful screening campaign does not rely on a single assay but rather on a logical sequence of experiments designed to answer specific questions at each stage. Our proposed workflow prioritizes the efficient identification of cytotoxic activity, followed by an investigation into the mode of cell death.

Caption: A high-level overview of the phased screening workflow.

Phase 1: Primary Cytotoxicity Screening

Application Note: Quantifying Anti-proliferative Effects

The initial step is to determine whether Compound X exhibits cytotoxic or growth-inhibitory activity against cancer cells. The choice of cell lines is critical; a panel representing diverse tumor types (e.g., breast, lung, colon, prostate) provides a broader understanding of the compound's spectrum of activity, a concept pioneered by the National Cancer Institute's NCI-60 screen.[8][9][10]

We recommend colorimetric assays such as the MTT or Sulforhodamine B (SRB) assay.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This assay measures the metabolic activity of cells. Mitochondrial dehydrogenases in viable cells convert the yellow MTT tetrazolium salt into a purple formazan product, the quantity of which is directly proportional to the number of living cells.[11][12] It is a reliable indicator of cell viability and proliferation.[13]

• SRB (Sulforhodamine B) Assay: This assay relies on the ability of the SRB dye to bind to basic amino acids of cellular proteins.[14] The amount of bound dye provides an estimate of total protein mass, which is proportional to the cell number. The SRB assay is less susceptible to interference from compounds that affect mitochondrial function and is the standard for the NCI-60 screen.[10]

The primary output of this phase is the half-maximal inhibitory concentration (IC50), which is the concentration of Compound X required to inhibit cell growth by 50%.

Protocol: General Cell Culture and Maintenance

Adherence to sterile technique and proper cell culture practices is paramount for reproducible results.

• Environment: Maintain cells in a humidified incubator at 37°C with 5% CO₂.[15]

• Media: Use the specific growth medium, supplemented with fetal bovine serum (FBS) and antibiotics as recommended by the cell line supplier (e.g., ATCC).[16]

• Subculturing (Passaging): Monitor cell confluence daily. When cultures reach 70-90% confluence, they must be subcultured to maintain exponential growth.[17]

  • For adherent cells, wash with PBS, detach using a proteolytic enzyme like Trypsin-EDTA, neutralize, centrifuge, and resuspend in fresh medium at the recommended split ratio.[17][18]

  • For suspension cells, simply dilute the cell suspension with fresh medium to the recommended seeding density.[17]

• Authentication: Regularly authenticate cell lines using methods like STR profiling to ensure culture integrity.[17]

Protocol: SRB Cytotoxicity Assay

• Cell Seeding: In a 96-well microtiter plate, seed cells at a predetermined optimal density (e.g., 5,000-20,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.[10]

• Compound Preparation: Prepare a stock solution of Compound X in DMSO. Perform serial dilutions in culture medium to create a range of final test concentrations (e.g., from 0.01 µM to 100 µM). Include a "vehicle control" well containing only the highest concentration of DMSO used.

• Treatment: Add 100 µL of the diluted compound solutions to the appropriate wells. Incubate the plates for 48-72 hours.

• Cell Fixation: Gently remove the medium. Fix the cells by adding 100 µL of ice-cold 10% (w/v) trichloroacetic acid (TCA) and incubate at 4°C for 1 hour.

• Washing: Wash the plates five times with slow-running tap water to remove TCA and air dry completely.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and stain for 30 minutes at room temperature.

• Destaining: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye and air dry.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Reading: Measure the optical density (OD) at 510 nm using a microplate reader.

• Analysis: Calculate the percentage growth inhibition for each concentration and determine the IC50 value using non-linear regression analysis.

Data Presentation: Hypothetical IC50 Values

Cell Line	Cancer Type	Compound X IC50 (µM)	Doxorubicin IC50 (µM) (Control)
MCF-7	Breast Adenocarcinoma	7.5 ± 0.8	0.9 ± 0.1
A549	Lung Carcinoma	4.2 ± 0.5	1.2 ± 0.2
HCT-116	Colon Carcinoma	15.1 ± 1.9	1.5 ± 0.3
DU-145	Prostate Carcinoma	2.8 ± 0.4	1.8 ± 0.2

Phase 2: Elucidating the Mechanism of Action

If Compound X demonstrates significant cytotoxicity (typically an IC50 < 10-20 µM), the next logical step is to investigate how it induces cell death. A desirable mechanism for anticancer agents is the induction of apoptosis, or programmed cell death.

Application Note: Detecting Apoptosis with Annexin V / Propidium Iodide

Apoptosis is a controlled cellular process characterized by distinct morphological and biochemical changes.[19] One of the earliest events is the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane.[20][21]

• Annexin V is a protein with a high affinity for PS. When conjugated to a fluorophore (e.g., FITC), it can specifically label early apoptotic cells.[20][22]

• Propidium Iodide (PI) is a fluorescent DNA-intercalating agent that cannot cross the intact membrane of live or early apoptotic cells.[21] It can only enter late-stage apoptotic and necrotic cells where membrane integrity is compromised.[20][22]

By using these two stains together, flow cytometry can distinguish between four cell populations:

• Viable cells (Annexin V- / PI-)

• Early apoptotic cells (Annexin V+ / PI-)

• Late apoptotic/necrotic cells (Annexin V+ / PI+)

• Necrotic cells (Annexin V- / PI+)

Caption: Workflow for the Annexin V / PI apoptosis assay.

Protocol: Annexin V / PI Staining for Flow Cytometry

• Cell Treatment: Seed cells in 6-well plates and treat with Compound X at its IC50 and 2x IC50 concentrations for 24-48 hours. Include an untreated control.

• Harvesting: Collect both floating cells (from the supernatant) and adherent cells (by trypsinization). This is crucial as apoptotic cells may detach.[22] Combine them and centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cell pellet twice with cold PBS to remove any residual medium.[22]

• Resuspension: Resuspend the cells in 1X Annexin-binding buffer at a concentration of ~1 x 10^6 cells/mL.[23]

• Staining: To 100 µL of the cell suspension, add 5 µL of FITC-conjugated Annexin V and 1 µL of PI solution (100 µg/mL).

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[23]

• Analysis: Immediately before analysis, add 400 µL of 1X Annexin-binding buffer to each tube. Analyze the samples on a flow cytometer.

Application Note: Assessing Effects on Cell Cycle Progression

Dysregulation of the cell cycle is a hallmark of cancer.[24] Many effective anticancer drugs function by inducing cell cycle arrest at specific checkpoints (G1, S, or G2/M), which can prevent cell proliferation and subsequently trigger apoptosis. Flow cytometry can be used to analyze the distribution of cells in different phases of the cell cycle.[25] This is achieved by staining fixed, permeabilized cells with a fluorescent dye that binds stoichiometrically to DNA, such as Propidium Iodide (PI) . The amount of fluorescence emitted is directly proportional to the amount of DNA in the cell:

• G0/G1 phase: Cells have a normal (2N) DNA content.

• S phase: Cells are actively synthesizing DNA, so their content is between 2N and 4N.

• G2/M phase: Cells have duplicated their DNA and have a 4N content.

An accumulation of cells in a specific phase after treatment with Compound X would indicate drug-induced cell cycle arrest at that checkpoint.

Protocol: Cell Cycle Analysis by PI Staining

• Cell Treatment: Seed and treat cells with Compound X in 6-well plates as described for the apoptosis assay.

• Harvesting: Harvest the cells by trypsinization, wash with PBS, and centrifuge to obtain a cell pellet.

• Fixation: Resuspend the pellet and fix the cells by adding them dropwise into ice-cold 70% ethanol while gently vortexing. This permeabilizes the cells and preserves their DNA. Incubate at -20°C for at least 2 hours (or overnight).

• Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend the cell pellet in a staining solution containing PI (e.g., 50 µg/mL) and RNase A (e.g., 100 µg/mL).[26] RNase A is essential to degrade RNA, ensuring that PI only binds to DNA.

• Incubation: Incubate for 30 minutes at 37°C in the dark.

• Analysis: Analyze the DNA content of the cells by flow cytometry. Use modeling software to quantify the percentage of cells in the G0/G1, S, and G2/M phases.[25]

Data Presentation: Hypothetical Mechanistic Assay Results

Table 2: Apoptosis Induction in A549 Cells (24h Treatment)

Treatment	% Viable (AV-/PI-)	% Early Apoptotic (AV+/PI-)	% Late Apoptotic/Necrotic (AV+/PI+)
Untreated Control	94.1 ± 2.3	3.5 ± 0.6	2.4 ± 0.4
Compound X (4.2 µM)	45.2 ± 3.1	38.7 ± 2.5	16.1 ± 1.9

Table 3: Cell Cycle Distribution in DU-145 Cells (24h Treatment)

Treatment	% G0/G1 Phase	% S Phase	% G2/M Phase
Untreated Control	65.3 ± 3.5	20.1 ± 1.8	14.6 ± 2.1
Compound X (2.8 µM)	25.8 ± 2.9	15.5 ± 2.0	58.7 ± 4.3

These hypothetical results suggest Compound X induces apoptosis in A549 cells and causes G2/M phase arrest in DU-145 cells, pointing towards a potential mechanism involving mitotic disruption.

Potential Signaling Pathways and Future Directions

The induction of apoptosis and cell cycle arrest are often downstream consequences of modulating key signaling pathways that are dysregulated in cancer.[27][28] For instance, G2/M arrest and subsequent apoptosis can be mediated by the p53 tumor suppressor pathway .[29] Cellular stress induced by Compound X could activate p53, which in turn can upregulate proteins that halt the cell cycle (like p21) or directly trigger the mitochondrial (intrinsic) pathway of apoptosis.[19][29][30]

Caption: Hypothetical p53-mediated mechanism of action for Compound X.

Based on the initial screening results, future work could involve:

• Western Blot Analysis: To probe for changes in the expression levels of key proteins in the p53, MAPK, or PI3K/Akt pathways.[27]

• Target Identification Studies: To determine the direct molecular target of Compound X.

• In Vivo Studies: To evaluate the efficacy and toxicity of Compound X in preclinical animal models.[8][31]

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Application Notes and Protocols for Evaluating the Antimicrobial Activity of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

Abstract

The escalating crisis of antimicrobial resistance necessitates the urgent discovery and development of novel therapeutic agents. Heterocyclic compounds, particularly those containing the 1,2,4-oxadiazole scaffold, have emerged as a promising class with significant potential for antimicrobial activity.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the evaluation of the antimicrobial properties of a specific novel compound, 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole . We present a suite of detailed, validated protocols, grounded in the standards set by the Clinical and Laboratory Standards Institute (CLSI), to ensure reproducibility and accuracy.[3][4][5][6] Methodologies covered include the determination of Minimum Inhibitory Concentration (MIC) via broth microdilution, assessment of inhibitory activity through the Kirby-Bauer disk diffusion assay, and characterization of bactericidal versus bacteriostatic effects using time-kill kinetic analysis. This guide is designed to be a practical, field-proven resource, explaining not only the procedural steps but also the scientific rationale behind them to empower robust and reliable investigation of this promising new chemical entity.

Introduction: The Scientific Imperative for Novel Antimicrobials

The relentless rise of multidrug-resistant (MDR) pathogens poses a grave threat to global public health. The waning efficacy of existing antibiotics has created a critical need for new chemical entities with novel mechanisms of action.[1] The 1,2,4-oxadiazole nucleus is a privileged scaffold in medicinal chemistry, known to be a bioisostere for ester and amide functionalities, which contributes to its metabolic stability and favorable pharmacokinetic properties.[2] Various derivatives of this scaffold have demonstrated a broad spectrum of biological activities, including significant antibacterial effects against both Gram-positive and Gram-negative bacteria.[2][7]

The compound of interest, 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole , combines this promising heterocyclic core with halogenated phenyl rings. The presence of bromine and fluorine substituents can enhance lipophilicity and modulate electronic properties, potentially improving membrane permeability and target engagement within bacterial cells.[8] This document outlines the essential in vitro assays required to systematically characterize its antimicrobial profile.

Essential Materials and Reagents

2.1. Test Compound

• Compound: 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

• Stock Solution: Prepare a 10 mg/mL stock solution in 100% dimethyl sulfoxide (DMSO). Store at -20°C. Scientist's Note: DMSO concentration in the final assay wells should not exceed 1-2% to avoid solvent-induced toxicity to the bacteria.

2.2. Bacterial Strains (Quality Control & Test Panel) A representative panel should include Gram-positive and Gram-negative bacteria, including standard quality control (QC) strains and clinically relevant resistant strains. All strains should be sourced from a reputable culture collection such as the American Type Culture Collection (ATCC).[9][10][11]

Strain Name	ATCC Number	Gram Status	Key Characteristics
Staphylococcus aureus	ATCC 25923	Gram-positive	QC strain for susceptibility testing.[11]
Enterococcus faecalis	ATCC 29212	Gram-positive	QC strain for susceptibility testing.[11]
Escherichia coli	ATCC 25922	Gram-negative	QC strain for susceptibility testing.[11]
Pseudomonas aeruginosa	ATCC 27853	Gram-negative	QC strain for susceptibility testing.[11]
Klebsiella pneumoniae	ATCC 700603	Gram-negative	Extended-Spectrum β-Lactamase (ESBL) producer.[12]
Staphylococcus aureus	ATCC BAA-1708	Gram-positive	Methicillin-Resistant (MRSA).[12]

2.3. Media and Reagents

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Mueller-Hinton Agar (MHA)

• Tryptic Soy Broth (TSB) or Brain Heart Infusion (BHI) Broth

• Sterile Saline (0.85% NaCl)

• 0.5 McFarland Turbidity Standard

• Sterile 96-well microtiter plates

• Sterile filter paper disks (6 mm diameter)

• Sterile swabs, Petri dishes, and standard microbiology lab equipment.

Protocol 1: Minimum Inhibitory Concentration (MIC) Determination

Principle of the Assay: The broth microdilution method is the gold standard for quantitatively determining the MIC of a compound.[13][14] The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[13] This assay is performed in a 96-well plate format, allowing for the efficient testing of multiple concentrations. The entire procedure should adhere to the guidelines outlined in CLSI document M07.[14][15][16]

Workflow for MIC Determination

Caption: Workflow for MIC determination by broth microdilution.

Step-by-Step Protocol:

• Prepare Compound Dilutions: In a separate 96-well plate (dilution plate), perform a two-fold serial dilution of the test compound. Start with a concentration that is double the highest desired final concentration. For example, to test up to 128 µg/mL, start with a 256 µg/mL solution in CAMHB.

• Inoculum Preparation: From a fresh culture plate (18-24 hours old), select 3-4 isolated colonies and suspend them in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Standardize Inoculum: Dilute the standardized suspension into CAMHB to achieve a final concentration of approximately 1 x 10⁶ CFU/mL. Critical Step: The final inoculum density in the test plate must be ~5 x 10⁵ CFU/mL. Since the inoculum will be diluted 1:1 in the test plate, the working suspension should be prepared at 1 x 10⁶ CFU/mL.

• Plate Inoculation:

  • Transfer 50 µL of each 2X compound dilution from the dilution plate to the corresponding wells of a sterile 96-well test plate.

  • Add 50 µL of the standardized bacterial inoculum to each well.

• Set Up Controls:

  • Growth Control: 50 µL CAMHB with the maximum DMSO concentration + 50 µL inoculum. This well must show turbidity.

  • Sterility Control: 100 µL of uninoculated CAMHB. This well must remain clear.

  • QC Control: Run a parallel assay with a known antibiotic (e.g., Ciprofloxacin) against a QC strain (E. coli ATCC 25922) to validate the experiment. The resulting MIC should fall within the CLSI-defined acceptable range.[11]

• Incubation: Cover the plate and incubate at 35-37°C for 16-20 hours in ambient air.

• Data Interpretation: After incubation, visually inspect the plate. The MIC is the lowest concentration of the compound at which there is no visible turbidity.[13]

Protocol 2: Kirby-Bauer Disk Diffusion Assay

Principle of the Assay: The disk diffusion method, also known as the Kirby-Bauer test, is a qualitative or semi-quantitative method to assess the susceptibility of a bacterial isolate to an antimicrobial agent.[17][18] A filter paper disk impregnated with a known amount of the test compound is placed on an agar plate uniformly inoculated with bacteria. The compound diffuses into the agar, creating a concentration gradient. If the bacteria are susceptible, a clear circular area of no growth, known as the zone of inhibition, will form around the disk.[19][20] The diameter of this zone is proportional to the susceptibility of the organism. This protocol should follow CLSI document M02.[3]

Workflow for Disk Diffusion Assay

Caption: Workflow for the Kirby-Bauer disk diffusion assay.

Step-by-Step Protocol:

• Disk Preparation: Aseptically apply a defined volume (e.g., 10 µL) of a high-concentration stock of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole onto a sterile 6 mm blank paper disk to achieve a specific amount per disk (e.g., 30 µ g/disk ). Allow the solvent to fully evaporate in a sterile environment.

• Inoculum Preparation: Prepare a bacterial suspension standardized to a 0.5 McFarland turbidity as described in Protocol 1, Step 2.

• Plate Inoculation: Within 15 minutes of standardization, dip a sterile cotton swab into the inoculum suspension.[21] Remove excess fluid by pressing the swab against the inside of the tube. Swab the entire surface of a Mueller-Hinton Agar (MHA) plate three times, rotating the plate approximately 60 degrees after each application to ensure uniform coverage.[19] Finally, swab the rim of the agar.

• Disk Placement: Allow the plate to dry for 3-5 minutes. Using sterile forceps, place the impregnated test disk onto the agar surface. Gently press the disk to ensure complete contact with the agar.[20] Place disks far enough apart (at least 24 mm from center to center) to prevent overlapping zones.[20]

• Set Up Controls:

  • Negative Control: Place a disk impregnated only with DMSO on the same plate to ensure the solvent has no inhibitory effect.

  • Positive Control: Use a commercial antibiotic disk with known activity against the test organism. When testing QC strains, the zone of inhibition for the control antibiotic must be within the CLSI-specified range.[6]

• Incubation: Invert the plates and incubate at 35-37°C for 16-24 hours.

• Data Interpretation: After incubation, use a ruler or caliper to measure the diameter of the zone of inhibition to the nearest millimeter.

Protocol 3: Time-Kill Kinetic Assay

Principle of the Assay: This dynamic assay determines whether an antimicrobial agent is bactericidal (kills bacteria) or bacteriostatic (inhibits growth).[22] It measures the rate of bacterial killing over time by exposing a standardized inoculum to the test compound at various concentrations (typically multiples of the MIC).[23][24] Viable cell counts are determined at specific time points. A bactericidal effect is generally defined as a ≥3-log₁₀ (or 99.9%) reduction in CFU/mL from the initial inoculum.[22][25]

Workflow for Time-Kill Assay

Caption: Workflow for the time-kill kinetic assay.

Step-by-Step Protocol:

• Inoculum Preparation: Prepare a standardized bacterial inoculum in CAMHB to a final density of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL.

• Assay Setup: Prepare flasks or tubes for each condition:

  • Growth Control (no compound)

  • Test Compound at 1x MIC

  • Test Compound at 2x MIC

  • Test Compound at 4x MIC

  • Positive Drug Control (e.g., a known bactericidal antibiotic)

• Time Zero (T=0) Sampling: Immediately after adding the compound to the respective tubes, remove an aliquot from each tube. This is the T=0 time point.

• Serial Dilution and Plating: Perform 10-fold serial dilutions of the aliquot in sterile saline. Plate 100 µL of appropriate dilutions onto MHA plates.

• Incubation and Sampling: Incubate all tubes at 37°C, preferably with shaking. Repeat the sampling, dilution, and plating process at subsequent time points (e.g., 2, 4, 8, and 24 hours).[22]

• Enumeration: Incubate the MHA plates at 37°C for 18-24 hours. Count the colonies on plates that have between 30 and 300 colonies to calculate the CFU/mL for each time point.

• Data Analysis: Plot the Log₁₀ CFU/mL versus time for each concentration.

  • Bactericidal Activity: A ≥3-log₁₀ reduction in CFU/mL compared to the initial inoculum (T=0).[25]

  • Bacteriostatic Activity: A <3-log₁₀ reduction in CFU/mL and a viable count that is below that of the growth control.

  • No Effect: The growth curve mimics that of the growth control.

Data Presentation and Interpretation (Hypothetical Data)

The following tables and interpretations are based on hypothetical results to demonstrate data presentation for 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole.

Table 1: MIC and Disk Diffusion Results

Bacterial Strain	Gram Status	MIC (µg/mL)	Disk Diffusion Zone Diameter (mm) (30 µ g/disk )
S. aureus ATCC 25923	Gram-positive	4	22
E. faecalis ATCC 29212	Gram-positive	8	18
S. aureus (MRSA)	Gram-positive	4	21
E. coli ATCC 25922	Gram-negative	32	12
P. aeruginosa ATCC 27853	Gram-negative	>128	0
K. pneumoniae (ESBL)	Gram-negative	64	10

Interpretation: Based on this hypothetical data, 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole demonstrates promising activity against Gram-positive bacteria, including the MRSA strain, with MIC values of 4-8 µg/mL. The activity is considerably lower against Gram-negative bacteria, suggesting a potential selectivity. The lack of activity against P. aeruginosa is common for novel compounds due to its highly impermeable outer membrane.

Time-Kill Analysis Interpretation: A time-kill curve would reveal the dynamics of bacterial killing. If, for S. aureus at 4x MIC, the bacterial count drops from 10⁶ CFU/mL at T=0 to 10³ CFU/mL by T=8, this would represent a 3-log₁₀ reduction, indicating bactericidal activity . If the count only drops to 10⁵ CFU/mL and remains there, it would be classified as bacteriostatic .

Conclusion

This guide provides a robust framework for the initial antimicrobial characterization of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole. By adhering to standardized protocols from authoritative bodies like the CLSI, researchers can generate reliable and comparable data. The presented methodologies—broth microdilution for MIC, disk diffusion for susceptibility screening, and time-kill assays for determining bactericidal or bacteriostatic mechanisms—form the cornerstone of preclinical antimicrobial evaluation. The hypothetical data suggests that this compound may be a promising lead for development against Gram-positive pathogens, warranting further investigation into its mechanism of action and in vivo efficacy.

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Application Notes &amp; Protocols: In Vitro Anti-Inflammatory Profile of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

Introduction

Inflammation is a fundamental biological process, a double-edged sword that is essential for host defense but can lead to chronic and debilitating diseases when dysregulated. Key molecular pathways, such as the Nuclear Factor-kappa B (NF-κB) and cyclooxygenase (COX) pathways, orchestrate the inflammatory response, making them prime targets for therapeutic intervention.[1][2] The 1,2,4-oxadiazole scaffold has emerged as a privileged structure in medicinal chemistry, with derivatives demonstrating a wide range of pharmacological activities, including potent anti-inflammatory effects.[3][4] Recent studies suggest that compounds bearing this moiety can modulate critical inflammatory signaling cascades, notably by inhibiting NF-κB activation.[5]

This document provides a comprehensive, field-proven guide for researchers to conduct a systematic in vitro evaluation of the anti-inflammatory potential of a novel compound, 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole . The protocols herein are designed as a self-validating workflow, progressing from essential safety profiling to primary screening and mechanistic elucidation. We will utilize the well-established lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophage model, a cornerstone for inflammation research, to assess the compound's ability to suppress key inflammatory mediators like nitric oxide (NO) and pro-inflammatory cytokines (TNF-α, IL-6).[6][7][8]

Core Principles & Experimental Strategy

A robust assessment of a compound's bioactivity must begin with an understanding of its effect on cell health. Therefore, our workflow initiates with a cytotoxicity screen to identify a non-toxic working concentration range. This critical first step ensures that any observed reduction in inflammatory markers is a true pharmacological effect and not a secondary consequence of cell death.[9][10]

Following this, we employ a tiered screening approach:

• Primary Screening: Quantify the inhibition of major inflammatory products—nitric oxide (NO) and pro-inflammatory cytokines (TNF-α and IL-6)—in LPS-activated macrophages.

• Mechanistic Elucidation: Investigate the compound's effect on the upstream NF-κB signaling pathway, a common target for oxadiazole derivatives, and the COX-2 enzyme, a central player in inflammation.[2][5]

This logical progression provides a comprehensive pharmacological profile of the test compound.

Caption: LPS-induced NF-κB signaling pathway and potential points of inhibition.

Protocol: NF-κB p65 Transcription Factor Assay

(Based on commercially available kits like TransAM®).

• Cell Treatment & Nuclear Extraction: Treat RAW 264.7 cells in a 10 cm dish with the compound and/or LPS as previously described. After treatment (typically 1-2 hours for p65 translocation), harvest the cells and prepare nuclear extracts according to a validated protocol or kit instructions. [11]2. Protein Quantification: Determine the protein concentration of the nuclear extracts using a BCA or Bradford assay.

• NF-κB Binding: Add equal amounts of nuclear extract protein (e.g., 10-20 µg) to the oligonucleotide-coated wells. Incubate for 1 hour to allow active p65 to bind.

• Primary Antibody: Wash the wells and add a primary antibody specific for the p65 subunit. Incubate for 1 hour.

• Secondary Antibody: Wash and add an HRP-conjugated secondary antibody. Incubate for 1 hour.

• Detection: Wash and add developing solution (e.g., TMB). Measure absorbance at 450 nm after adding a stop solution.

• Analysis: Compare the absorbance values of compound-treated samples to the LPS-only control to determine the inhibition of p65 activation.

Assay 4: COX-2 Inhibitor Screening Assay (Cell-Free)

Principle: Cyclooxygenase-2 (COX-2) is an enzyme responsible for converting arachidonic acid into prostaglandins, which are key mediators of pain and inflammation. [2][12]A cell-free enzymatic assay directly measures the compound's ability to inhibit recombinant human COX-2 activity. This fluorometric assay measures the peroxidase component of COX, which generates a fluorescent product. [13]A reduction in fluorescence indicates inhibition of the enzyme.

Protocol: Fluorometric COX-2 Assay

(Based on commercially available screening kits). [13]1. Reagent Preparation: Prepare assay buffer, reconstitute recombinant human COX-2 enzyme, and prepare the fluorometric probe and arachidonic acid substrate according to the kit protocol. 2. Reaction Setup: In a 96-well white opaque plate, add the following to designated wells:

• Enzyme Control: Assay Buffer, COX-2 enzyme.
• Inhibitor Control: Assay Buffer, COX-2 enzyme, and a known COX-2 inhibitor (e.g., Celecoxib). [13] * Test Compound: Assay Buffer, COX-2 enzyme, and various concentrations of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole.

• Reaction Initiation: Add the probe and cofactor mix to all wells. Initiate the enzymatic reaction by adding the arachidonic acid substrate.
• Measurement: Immediately measure the fluorescence (e.g., Ex/Em = 535/587 nm) in kinetic mode for 5-10 minutes at 25°C. 5. Analysis: Calculate the reaction rate (slope of the linear portion of the kinetic curve). Determine the percent inhibition for the test compound relative to the enzyme control. An IC₅₀ value can be calculated by plotting percent inhibition against compound concentration.

Materials and Reagents

Reagent	Recommended Source
RAW 264.7 Cell Line	ATCC (TIB-71)
DMEM, Fetal Bovine Serum (FBS), Penicillin-Streptomycin	Gibco, Thermo Fisher Scientific
Lipopolysaccharide (LPS) from E. coli O111:B4	Sigma-Aldrich
3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole	Custom Synthesis/Vendor
MTT Reagent	Sigma-Aldrich
DMSO, Cell Culture Grade	Sigma-Aldrich
Griess Reagent Kit	Promega, Sigma-Aldrich
Mouse TNF-α and IL-6 ELISA Kits	R&D Systems, BioLegend, Thermo Fisher
NF-κB p65 Transcription Factor Assay Kit	Active Motif (TransAM), MilliporeSigma
COX-2 Inhibitor Screening Kit (Fluorometric)	Cayman Chemical, Assay Genie, Sigma-Aldrich

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• Protocol Griess Test. (2019, December 8). protocols.io. Retrieved from [Link]

• Mitchell, S., Vargas, J., & Hoffmann, A. (2016). Monitoring the Levels of Cellular NF-κB Activation States. PMC - NIH. Retrieved from [Link]

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• Chaudhary, T., et al. (2024). Anti-inflammatory and Antimicrobial Potential of 1, 3, 4-oxadiazoles and its Derivatives: A Review. PubMed. Retrieved from [Link]

• Zhang, J., et al. (2020). Synthesis and evaluation of 1,2,4-oxadiazole derivatives as potential anti-inflammatory agents by inhibiting NF-κB signaling pathway in LPS-stimulated RAW 264.7 cells. PubMed. Retrieved from [Link]

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• Schematic procedure of the microwell NFκB-DNA binding assay. (n.d.). ResearchGate. Retrieved from [Link]

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• Compound K Inhibits the Lipopolysaccharide-Induced Inflammatory Responses in Raw 264.7 Cell Line and Zebrafish. (2018). MDPI. Retrieved from [Link]

• Regulation of Inflammatory Cytokines in Lipopolysaccharide-Stimulated RAW 264.7 Murine Macrophage by 7-O-Methyl-naringenin. (2014). MDPI. Retrieved from [Link]

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Application Notes and Protocols: Unraveling the Enzyme Inhibition Kinetics of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

Abstract

The 1,2,4-oxadiazole scaffold is a cornerstone in medicinal chemistry, recognized for its bioisosteric properties and a wide spectrum of biological activities.[1] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on characterizing the enzyme inhibition kinetics of a novel 1,2,4-oxadiazole derivative, 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole. These protocols are designed to be a self-validating system, guiding the user from initial screening to detailed mechanistic studies. We will delve into the causality behind experimental choices, ensuring a robust and reproducible kinetic analysis.

Introduction: The Significance of 1,2,4-Oxadiazole Derivatives as Enzyme Inhibitors

Small-molecule enzyme inhibitors are pivotal in drug discovery, offering therapeutic interventions for a myriad of diseases by modulating the activity of specific protein targets.[2][3] The 1,2,4-oxadiazole heterocycle has emerged as a privileged scaffold in the design of such inhibitors due to its favorable physicochemical properties and its ability to act as a bioisostere for amide and ester groups, often enhancing metabolic stability.[4][5] Derivatives of this class have demonstrated inhibitory activity against a broad range of enzymes, including those involved in cancer, neurodegenerative diseases, and infectious diseases.[6][7][8][9]

The subject of this guide, 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole, is a novel compound with potential therapeutic applications. A thorough understanding of its enzyme inhibition kinetics is paramount to elucidating its mechanism of action and advancing its development as a potential drug candidate.[10] This document provides the foundational protocols to achieve this, from initial hit validation to the determination of the inhibition constant (Ki) and the mode of inhibition.

Pre-analytical Considerations: Compound and Target Enzyme

Before embarking on kinetic assays, it is crucial to establish the purity and stability of the test compound, 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole. The target enzyme should also be well-characterized, with a validated and robust activity assay in place.

Compound Characterization

• Purity Assessment: The purity of the synthesized 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole should be ≥95%, as determined by High-Performance Liquid Chromatography (HPLC) and confirmed by mass spectrometry and NMR.

• Solubility: Determine the solubility of the compound in the assay buffer. Dimethyl sulfoxide (DMSO) is a common solvent for initial stock solutions, but the final concentration in the assay should typically be kept below 1% to avoid solvent-induced artifacts.

• Stability: Assess the stability of the compound in the assay buffer over the time course of the experiment.

Target Enzyme Selection and Assay Development

The choice of a target enzyme will likely be guided by prior biological screening or in silico modeling. Once a target is identified, a robust and reproducible enzyme activity assay is essential.[11][12]

• Enzyme Source and Purity: Utilize a highly purified and well-characterized enzyme preparation.

• Substrate Selection: The substrate should have a known Km value and produce a readily detectable signal (e.g., absorbance, fluorescence, luminescence).

• Assay Conditions: Optimize assay conditions such as pH, temperature, and buffer components to ensure linear and reproducible enzyme kinetics.

Experimental Protocols: A Step-by-Step Guide

This section provides detailed protocols for determining the inhibitory potential and kinetic parameters of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole.

Protocol 1: Determination of IC50

The half-maximal inhibitory concentration (IC50) is a measure of the potency of an inhibitor.

Objective: To determine the concentration of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole required to inhibit 50% of the target enzyme's activity.

Materials:

• Target Enzyme

• Substrate

• Assay Buffer

• 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole (in DMSO)

• 96-well microplates

• Microplate reader

Procedure:

• Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM, with 1:3 or 1:5 serial dilutions.

• Add the assay components to the microplate wells in the following order:

  • Assay Buffer

  • Test compound or DMSO (for control)

  • Target Enzyme

• Pre-incubate the enzyme and inhibitor for a defined period (e.g., 15-30 minutes) at the optimal assay temperature to allow for binding equilibrium to be reached.

• Initiate the reaction by adding the substrate.

• Monitor the reaction progress by measuring the signal (e.g., absorbance) at regular intervals using a microplate reader.

• Calculate the initial reaction velocities (V0) from the linear portion of the progress curves.

• Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.

• Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Data Presentation:

[Inhibitor] (µM)	% Inhibition
100	95.2 ± 2.1
33.3	88.7 ± 3.5
11.1	75.4 ± 4.2
3.7	52.1 ± 2.8
1.2	28.9 ± 1.9
0.4	10.5 ± 1.1
0.1	2.3 ± 0.5
0	0 ± 0.8

Note: The data presented is hypothetical and for illustrative purposes only.

Protocol 2: Mechanism of Inhibition (MoA) Studies

Understanding the mechanism of inhibition (e.g., competitive, non-competitive, uncompetitive, or mixed) is crucial for structure-activity relationship (SAR) studies and lead optimization.[13]

Objective: To determine the mode of inhibition of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole.

Procedure:

• Perform enzyme kinetic assays at varying concentrations of both the substrate and the inhibitor.

• Keep the inhibitor concentration fixed and vary the substrate concentration to generate a Michaelis-Menten plot in the presence of the inhibitor. Repeat this for several inhibitor concentrations.

• Plot the data using a Lineweaver-Burk plot (double reciprocal plot: 1/V0 vs. 1/[S]).

• Analyze the changes in Vmax (the maximum reaction velocity) and Km (the Michaelis constant) in the presence of the inhibitor to determine the mode of inhibition.

Interpretation of Lineweaver-Burk Plots:

Inhibition Type	Effect on Km	Effect on Vmax	Lineweaver-Burk Plot
Competitive	Increases	Unchanged	Lines intersect on the y-axis
Non-competitive	Unchanged	Decreases	Lines intersect on the x-axis
Uncompetitive	Decreases	Decreases	Parallel lines
Mixed	Varies	Decreases	Lines intersect in the second or third quadrant

Protocol 3: Determination of the Inhibition Constant (Ki)

The inhibition constant (Ki) is a more precise measure of inhibitor potency than IC50 as it is independent of substrate concentration.[14][15]

Objective: To calculate the Ki value for 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole.

Procedure:

The Ki can be determined from the MoA study data or by using the Cheng-Prusoff equation for competitive inhibitors.

For Competitive Inhibition: Ki = IC50 / (1 + [S]/Km)

Where:

• [S] is the substrate concentration used in the IC50 determination.

• Km is the Michaelis constant for the substrate.

For other inhibition types, Ki is determined by replotting the slopes or y-intercepts from the Lineweaver-Burk plots against the inhibitor concentration.

Visualization of Workflows and Concepts

Clear visualization of experimental workflows and theoretical concepts is essential for understanding and executing these protocols.

Experimental Workflow for Enzyme Inhibition Analysis

Caption: Simplified model of enzyme inhibition mechanisms.

Data Analysis and Interpretation

• Software: Utilize specialized software such as GraphPad Prism or SigmaPlot for non-linear regression analysis of kinetic data.

• Statistical Analysis: Perform statistical tests to determine the significance of the results.

• SAR Insights: Correlate the kinetic data with the structural features of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole and related analogs to derive structure-activity relationships. This can inform the design of more potent and selective inhibitors.

Conclusion and Future Directions

The protocols outlined in this application note provide a robust framework for the detailed kinetic characterization of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole as an enzyme inhibitor. By systematically determining the IC50, mechanism of inhibition, and Ki, researchers can gain critical insights into the compound's therapeutic potential. Future studies should focus on selectivity profiling against a panel of related enzymes and validation in cell-based and in vivo models to further elucidate its pharmacological profile.

References

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• 2. Mechanisms of Action for Small Molecules Revealed by Structural Biology in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. crestonepharma.com [crestonepharma.com]
• 4. A second generation of 1,2,4-oxadiazole derivatives with enhanced solubility for inhibition of 3-hydroxykynurenine transaminase (HKT) from Aedes aegypti - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Synthesis and anticancer activities of novel 3,5-disubstituted-1,2,4-oxadiazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. Multitargeted inhibition of key enzymes associated with diabetes and Alzheimer's disease by 1,3,4-oxadiazole derivatives: Synthesis, in vitro screening, and computational studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. New 1,2,4-oxadiazole derivatives as potential multifunctional agents for the treatment of Alzheimer’s disease: design, synthesis, and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. bellbrooklabs.com [bellbrooklabs.com]
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• 15. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: High-Throughput Screening Methods for 1,2,4-Oxadiazole Libraries

Abstract

The 1,2,4-oxadiazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged" structure due to its presence in a wide array of pharmacologically active compounds.[1][2] This five-membered heterocycle serves as a versatile bioisostere for esters and amides, often enhancing metabolic stability and modulating target selectivity.[2] The facile synthesis of diverse 1,2,4-oxadiazole libraries necessitates robust high-throughput screening (HTS) methodologies to efficiently interrogate their biological potential.[3][4][5] This guide provides a comprehensive overview of strategic considerations, detailed protocols, and data validation workflows for the successful implementation of HTS campaigns targeting 1,2,4-oxadiazole libraries, empowering researchers in drug discovery to unlock the therapeutic potential of this important chemical class.

Part 1: Strategic Framework for HTS Assay Selection

The success of any HTS campaign hinges on the initial selection of an appropriate screening strategy. The choice is not merely technical but a strategic decision that dictates the nature of the results and the subsequent steps in the drug discovery pipeline.[6] The primary consideration is the fundamental question being asked: are we looking for molecules that hit a specific, known biological target, or are we searching for molecules that produce a desired physiological outcome in a complex biological system?

The Core Decision: Target-Based vs. Phenotypic Screening

The initial and most critical decision is the choice between a target-based and a phenotypic screening approach.

• Target-Based Screening: This reductionist approach involves screening for the modulation of a purified, isolated biological target, such as an enzyme, receptor, or protein-protein interaction (PPI).[7][8] Its primary advantage is the unambiguous knowledge of the molecular target, which simplifies the mechanism of action (MoA) studies for identified hits. Biochemical assays are the workhorses of target-based screening.[7][9]

• Phenotypic Screening: This holistic approach measures the effect of a compound on the phenotype of a cell or an entire organism, without a preconceived bias for a specific target.[10][11] This strategy is particularly powerful for identifying first-in-class molecules with novel mechanisms of action and for screening against complex diseases where the optimal target may be unknown.[12] However, a significant downstream effort, known as target deconvolution, is required to identify the molecular target responsible for the observed phenotype.

Selecting the Optimal Assay Technology

Once the overall strategy is defined, the next step is to select the specific assay technology. The choice depends on the target class, required throughput, and available instrumentation. Homogeneous, "mix-and-read" assays are generally preferred for HTS due to their simplicity and amenability to automation.[13]

Assay Technology	Principle	Typical Application	Advantages	Considerations for 1,2,4-Oxadiazoles
Fluorescence Polarization (FP)	Measures changes in the tumbling rate of a fluorescently labeled molecule upon binding to a larger partner.[14][15][16]	Protein-Protein, Protein-Nucleic Acid, Protein-Small Molecule Interactions; Enzyme Kinetics.[13][16]	Homogeneous, ratiometric, robust.[16]	Potential for interference from intrinsically fluorescent library compounds. Requires a suitable fluorescent probe.
Time-Resolved FRET (TR-FRET)	FRET between a long-lifetime lanthanide donor and a suitable acceptor when in close proximity.[17][18]	PPIs, Kinase Assays, GPCRs, Immunoassays.[19][20]	High S/N ratio, reduced background fluorescence, robust.[18][21]	Requires specific labeling of interacting partners. Can be more expensive.
AlphaScreen®/AlphaLISA®	Proximity-based assay using donor and acceptor beads that generate a chemiluminescent signal when brought together.[22][23]	PPIs, Biomarker Quantification, Enzyme Assays, Epigenetic Targets.[24][25]	Highly sensitive, large assay window, tolerant of complex matrices (AlphaLISA).[23][24]	Can be sensitive to light and singlet oxygen quenchers. Bead-based format may have compatibility issues.
Luciferase Reporter Gene Assays	Measures the activity of a promoter linked to a luciferase gene, which produces light in the presence of its substrate.[26][27]	Nuclear Receptors, GPCRs, Signal Transduction Pathways.[27][28]	High sensitivity, large dynamic range, reflects a cellular response.[29]	Indirect measure of target engagement. Risk of identifying compounds that inhibit luciferase directly.

Part 2: Detailed HTS Protocols

This section provides step-by-step methodologies for two common HTS applications: a biochemical assay for kinase inhibition and a cell-based reporter assay for nuclear receptor modulation.

Protocol 1: TR-FRET Biochemical Assay for Kinase Inhibitors

This protocol is designed to identify 1,2,4-oxadiazole compounds that inhibit the activity of a specific protein kinase.

Principle: The assay measures the phosphorylation of a biotinylated peptide substrate by a kinase. A Europium (Eu)-labeled anti-phospho-antibody (donor) and Streptavidin-Allophycocyanin (SA-APC) (acceptor) are used for detection. When the substrate is phosphorylated, the antibody binds, bringing the Eu-donor and SA-APC acceptor into proximity, resulting in a FRET signal.[20] Inhibitors prevent this phosphorylation, leading to a decrease in the TR-FRET signal.

Materials and Reagents:

• Kinase of interest

• Biotinylated peptide substrate

• Adenosine triphosphate (ATP)

• Europium-labeled anti-phospho-specific antibody

• Streptavidin-conjugated acceptor (e.g., APC or d2)

• Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

• 1,2,4-Oxadiazole compound library (typically 10 mM in DMSO)

• Staurosporine (positive control inhibitor)

• DMSO (vehicle control)

• Low-volume, 384-well white microplates

• TR-FRET enabled microplate reader

Step-by-Step Protocol:

• Compound Plating: Dispense 50 nL of 1,2,4-oxadiazole compounds, controls (Staurosporine), and vehicle (DMSO) into the 384-well assay plates using an acoustic liquid handler. This results in a final screening concentration of 10 µM in a 10 µL final assay volume.

• Enzyme/Substrate Addition: Prepare a 2X Kinase/Substrate mix in cold Assay Buffer. Add 5 µL of this mix to each well of the assay plate.

• Initiate Reaction: Prepare a 2X ATP solution in Assay Buffer. Add 5 µL to each well to start the kinase reaction. Mix gently by shaking the plate for 30 seconds.

• Incubation: Incubate the plate at room temperature for 60 minutes. The optimal time should be determined during assay development to ensure the reaction is in the linear range.

• Detection: Prepare a 2X Detection Mix containing the Eu-labeled antibody and SA-APC in detection buffer. Add 10 µL of this mix to each well to stop the reaction and initiate detection.

• Final Incubation: Incubate the plate at room temperature for 60 minutes, protected from light.

• Plate Reading: Read the plate on a TR-FRET compatible reader, measuring emission at two wavelengths (e.g., 665 nm for the acceptor and 620 nm for the donor).

Data Analysis:

• Calculate the TR-FRET ratio: (Acceptor Emission / Donor Emission) * 10,000.

• Normalize data to controls: % Inhibition = 100 * (1 - (Ratio_compound - Ratio_min) / (Ratio_max - Ratio_min)), where 'max' is the vehicle control and 'min' is the positive control inhibitor.

• Assess assay quality using the Z'-factor: Z' = 1 - (3*(SD_max + SD_min)) / |Mean_max - Mean_min|. A Z' > 0.5 indicates an excellent assay.

• Define hits based on a statistical cutoff (e.g., >3 standard deviations from the mean of vehicle controls) or a threshold of % inhibition (e.g., >50%).

Protocol 2: Cell-Based Luciferase Reporter Assay for Nuclear Receptor Modulation

This protocol is designed to identify 1,2,4-oxadiazole compounds that act as agonists or antagonists of a nuclear receptor (e.g., FXR or PXR).[1]

Principle: A host cell line (e.g., HEK293T or HepG2) is engineered to stably express the nuclear receptor of interest and a reporter construct.[27] The reporter construct contains a promoter with response elements for the nuclear receptor, which drives the expression of firefly luciferase.[26] When an agonist binds the receptor, it translocates to the nucleus, binds the promoter, and drives luciferase expression, producing a luminescent signal. Antagonists compete with a known agonist, preventing signal generation.[1]

Materials and Reagents:

• Stable cell line expressing the nuclear receptor and luciferase reporter.

• Cell culture medium (e.g., DMEM with 10% FBS, 1% Pen/Strep).

• Reference agonist and antagonist compounds (positive controls).

• 1,2,4-Oxadiazole compound library (10 mM in DMSO).

• Luciferase assay reagent (e.g., Bright-Glo™ or ONE-Glo™).

• White, clear-bottom 384-well cell culture plates.

• Luminometer plate reader.

Step-by-Step Protocol:

• Cell Seeding: Seed the cells into 384-well plates at a pre-optimized density (e.g., 5,000 cells/well in 20 µL of media) and incubate for 18-24 hours at 37°C, 5% CO₂.

• Compound Addition:

  • Agonist Mode: Add 50 nL of library compounds or reference agonist to the cells.

  • Antagonist Mode: Add 50 nL of library compounds. After a brief pre-incubation (15-30 min), add a known agonist at its EC₈₀ concentration to all wells (except negative controls).

• Incubation: Incubate the plates for 18-24 hours at 37°C, 5% CO₂.

• Signal Detection:

  • Equilibrate the plates and the luciferase reagent to room temperature.

  • Add 20 µL of the luciferase reagent to each well.

  • Incubate for 10 minutes at room temperature, protected from light, to ensure complete cell lysis and signal stabilization.

• Plate Reading: Measure luminescence using a plate reader.

Data Analysis:

• Normalize data to controls: % Activation (Agonist) or % Inhibition (Antagonist).

• Calculate Z'-factor to determine assay robustness.

• Identify hits based on a pre-defined activity threshold.

• Critical: Perform a counter-screen using a constitutively active promoter-luciferase construct or by testing compounds directly against purified luciferase enzyme to eliminate false positives that act by inhibiting the luciferase enzyme itself.[27]

Part 3: Hit Validation and Triage Workflow

A primary HTS campaign will inevitably generate a list of "hits," which includes true actives, assay artifacts, and false positives. A rigorous validation workflow is crucial to focus resources on the most promising compounds.

• Hit Confirmation: Re-test all primary hits from a fresh sample of the compound in the same primary assay to eliminate hits resulting from random error or sample handling issues.

• Dose-Response Analysis: Test confirmed hits in a serial dilution to generate a dose-response curve and determine potency (IC₅₀ or EC₅₀).[30][31] This step prioritizes the most potent compounds and confirms their activity is not due to non-specific effects at high concentrations.

• Counter-Screens and Selectivity: Employ assays designed to identify common sources of false positives. For fluorescence-based assays, this includes testing for auto-fluorescence. For luciferase assays, it involves direct testing against the enzyme.[27] Selectivity profiling against related targets (e.g., other kinases or nuclear receptors) is also crucial.

• Orthogonal Assays: Confirm the activity of the hits in a secondary assay that uses a different technology or measures a different biological endpoint. For example, a hit from a TR-FRET kinase assay could be validated using a mass spectrometry-based assay that directly measures substrate conversion.[9]

• Initial SAR and Chemical Tractability: Analyze the structure-activity relationships (SAR) of the validated hits. Prioritize chemotypes that show a clear SAR and are amenable to further chemical modification for lead optimization.

By following this structured approach—from strategic assay selection to rigorous hit validation—researchers can effectively and efficiently screen 1,2,4-oxadiazole libraries to identify high-quality starting points for drug discovery programs.

References

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• Title: Fluorescence Polarization Assay to Quantify Protein-Protein Interactions in an HTS Format Source: SpringerLink URL
• Title: A Luciferase Reporter Gene System for High-Throughput Screening of γ-Globin Gene Activators Source: PubMed URL
• Title: Luciferase Reporter Gene Assays Source: Biotium URL
• Title: The Use of AlphaScreen Technology in HTS: Current Status Source: PMC - NIH URL
• Title: Luciferase assay HTS w/ disp.
• Title: HTRF | Homogeneous Time Resolved Fluorescence | FRET | TR Source: Celtarys Research URL
• Title: Fluorescence polarization assays in high-throughput screening and drug discovery: a review Source: PMC - NIH URL
• Title: AlphaLISA and AlphaScreen No-wash Assays Source: Revvity URL
• Source: Antibodies-online.
• Title: A time-resolved fluorescence resonance energy transfer assay for high-throughput screening of 14-3-3 protein-protein interaction inhibitors Source: PubMed URL
• Title: How Are Biochemical Assays Used in High-Throughput Screening?
• Title: High Throughput Screening (HTS)
• Title: Mass spectrometry-based biochemical assays for enzymeinhibitor screening Source: ScienceDirect URL
• Title: Time-resolved fluorescence energy transfer Source: Wikipedia URL
• Title: Time-Resolved Fluorescence Resonance Energy Transfer [TR-FRET] Assays for Biochemical Processes Source: PubMed URL
• Title: Fluorescence Polarization (FP)
• Title: Cell-Based Assays in High-Throughput Screening for Drug Discovery Source: Lifescience Global URL
• Title: Development of AlphaLISA high throughput technique to screen for small molecule inhibitors targeting protein arginine methyltran Source: IU Indianapolis ScholarWorks URL
• Title: Cell-based assays for high-throughput screening.
• Title: The Application of Phenotypic High-Throughput Screening Techniques to Cardiovascular Research Source: PMC - NIH URL
• Title: Strategies for Assay Selection and for the Development of Robust Biochemical Assays Source: YouTube URL
• Title: Advances in G Protein-Coupled Receptor High-throughput Screening Source: PMC - NIH URL
• Title: Cell-based high-throughput screens for the discovery of chemotherapeutic agents Source: NIH URL
• Title: Selecting, Acquiring, and Using Small Molecule Libraries for High-Throughput Screening Source: PMC - PubMed Central URL
• Source: RSC Advances (RSC Publishing)
• Title: A High-Throughput Synthesis of 1,2,4-Oxadiazole and 1,2,4-Triazole Libraries in a Continuous Flow Reactor Source: ResearchGate URL
• Title: The use of AlphaScreen technology in HTS: Current status Source: ResearchGate URL
• Title: High throughput screening of small molecule library: procedure, challenges and future Source: Journal of Cancer Science & Therapy URL
• Title: Expanding the Library of 1,2,4-Oxadiazole Derivatives: Discovery of New Farnesoid X Receptor (FXR) Antagonists/Pregnane X Receptor (PXR)
• Title: Rapid Multistep Synthesis of 1,2,4-Oxadiazoles in a Single Continuous Microreactor Sequence Source: PMC - NIH URL
• Title: Basic Considerations in Designing High-Throughput Screening Assays Source: ResearchGate URL
• Title: A second generation of 1,2,4-oxadiazole derivatives with enhanced solubility for inhibition of 3-hydroxykynurenine transaminase (HKT)
• Title: 1,2,4-Oxadiazoles in medicinal chemistry: trends of the last years Source: PubMed URL
• Title: Identification of 1,2,4-Oxadiazoles-Based Novel EGFR Inhibitors: Molecular Dynamics Simulation-Guided Identification and in vitro ADME Studies Source: NIH URL
• Title: Unveiling the therapeutic potential of 1,2,4-oxadiazole derivatives: An updated review Source: ScienceDirect URL

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Application Notes &amp; Protocols for Preclinical Efficacy Testing of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

Introduction & Scientific Background

The 1,2,4-oxadiazole heterocycle is a prominent scaffold in medicinal chemistry, recognized for its metabolic stability and its role as a bioisostere for ester and amide functionalities.[1][2] This five-membered ring system is a core component in a variety of agents with diverse pharmacological activities, including anti-inflammatory, analgesic, anticancer, and neuroprotective properties.[1][3][4] Compounds incorporating the 3,5-disubstituted-1,2,4-oxadiazole motif have shown potential through various mechanisms, such as the inhibition of cyclooxygenases (COX-1/COX-2), modulation of cholinesterases, and interaction with receptors like the kappa opioid receptor (KOR).[1][5]

The specific compound, 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole (hereafter referred to as Cmpd-OXA), has been synthesized for evaluation as a novel therapeutic agent. Based on the broad bioactivity of the oxadiazole class, a primary hypothesis is its potential efficacy in pain and inflammation. The presence of halogenated phenyl rings may influence its pharmacokinetic properties and target-binding affinity.

This document provides a comprehensive guide for researchers to conduct initial in vivo efficacy testing of Cmpd-OXA. The protocols are designed to be robust and self-validating, incorporating established animal models that are highly relevant to clinical pain states.[6] The primary objective is to assess the analgesic and anti-inflammatory potential of Cmpd-OXA in models of acute inflammatory pain and chronic neuropathic pain.

Hypothesized Mechanism of Action

While the precise mechanism of Cmpd-OXA is yet to be elucidated, many 1,2,4-oxadiazole derivatives exhibit anti-inflammatory and analgesic effects.[1][4][7] A plausible hypothesis is the modulation of inflammatory pathways, potentially through inhibition of key enzymes like COX or by influencing pro-inflammatory cytokine signaling. The following protocols are designed not only to test for efficacy but also to enable downstream biomarker analysis to probe the underlying mechanism.

Pre-Efficacy Characterization & Formulation

Prior to initiating efficacy studies, fundamental characterization of Cmpd-OXA is required. All preclinical studies must adhere to Good Laboratory Practices (GLP) as defined in 21 CFR Part 58.1 to ensure data integrity and safety.[8]

Formulation and Vehicle Selection

Rationale: The choice of vehicle is critical for ensuring the bioavailability of the test compound and for minimizing any confounding effects of the vehicle itself. The vehicle must be non-toxic and inert at the administered volume.

• Solubility Testing: Assess the solubility of Cmpd-OXA in common preclinical vehicles (e.g., saline, 5% DMSO in saline, 0.5% methylcellulose, 20% Captisol®).

• Vehicle Selection: Select a vehicle that allows for a stable and homogenous suspension or solution at the highest required dose concentration.

• Vehicle Control Group: In all subsequent in vivo experiments, a dedicated group of animals must receive the vehicle alone, administered via the same route and volume as the Cmpd-OXA-treated groups. This is essential to control for any effects of the vehicle or the administration procedure.

Dose Range Finding & Acute Tolerability

Rationale: A dose range-finding study is necessary to identify a range of doses that are well-tolerated and to establish a maximum tolerated dose (MTD). This minimizes the risk of adverse events unrelated to the therapeutic mechanism during efficacy studies.

• Animal Model: Use healthy male and female mice (e.g., C57BL/6) or rats (e.g., Sprague-Dawley), consistent with the planned efficacy models.

• Dosing Paradigm: Administer single doses of Cmpd-OXA at escalating levels (e.g., 1, 3, 10, 30, 100 mg/kg) via the intended route of administration (e.g., oral gavage (p.o.) or intraperitoneal (i.p.)).

• Monitoring: Observe animals closely for the first 4 hours post-dose and then daily for 7-14 days. Record clinical signs of toxicity, changes in body weight, and any instances of morbidity or mortality.

• Dose Selection: Based on the tolerability data, select 3-4 dose levels for the efficacy studies that are not associated with overt toxicity.

Experimental Workflow Overview

A logical workflow is crucial for robust preclinical evaluation. The sequence of experiments should progress from acute, mechanism-interrogating models to more complex, chronic disease models.

Caption: High-level workflow for preclinical efficacy testing.

Efficacy Model 1: Formalin-Induced Inflammatory Pain

Scientific Rationale: The formalin test is a widely used model that produces a biphasic pain response, making it valuable for differentiating between analgesic mechanisms.[9][10][11] The first phase (Phase I, 0-5 min) is neurogenic, resulting from the direct activation of nociceptors. The second phase (Phase II, 15-40 min) is inflammatory, driven by the release of inflammatory mediators and central sensitization.[9] A compound that inhibits Phase II is considered to have anti-inflammatory and/or anti-hyperalgesic properties.

Detailed Protocol: Formalin Test in Mice

• Animals: Male C57BL/6 mice (20-25g). Acclimate animals for at least 3 days before the experiment.

• Habituation: On the day of the experiment, place mice individually into clear observation chambers for at least 30 minutes to allow for acclimation to the testing environment.

• Compound Administration:

  • Group 1: Vehicle (e.g., 0.5% Methylcellulose, p.o.)

  • Group 2: Cmpd-OXA (Low Dose, p.o.)

  • Group 3: Cmpd-OXA (Mid Dose, p.o.)

  • Group 4: Cmpd-OXA (High Dose, p.o.)

  • Group 5: Positive Control (e.g., Celecoxib, 30 mg/kg, p.o.)

  • Administer the compounds 60 minutes prior to the formalin injection.

• Formalin Injection:

  • Gently restrain the mouse and inject 20 µL of 2.5% formalin solution subcutaneously into the plantar surface of the right hind paw using a 30-gauge needle.[9]

• Observation and Scoring:

  • Immediately after injection, return the mouse to the observation chamber.

  • Record the cumulative time (in seconds) the animal spends licking, biting, or shaking the injected paw.

  • Scoring Periods:

    • Phase I: 0 to 5 minutes post-injection.

    • Phase II: 15 to 40 minutes post-injection.

• Data Analysis:

  • Calculate the mean licking/biting time for each group in both phases.

  • Compare the Cmpd-OXA and positive control groups to the vehicle group using a one-way ANOVA followed by a Dunnett's post-hoc test. A significant reduction in time spent licking/biting indicates an analgesic effect.

Efficacy Model 2: Chronic Constriction Injury (CCI) Neuropathic Pain

Scientific Rationale: The CCI model is one of the most widely used and validated models of peripheral neuropathic pain, mimicking conditions like complex regional pain syndrome in humans.[12][13] It involves loose ligation of the sciatic nerve, which produces robust and long-lasting thermal hyperalgesia and mechanical allodynia in the affected paw.[12][14] This model is ideal for testing the efficacy of compounds against established, chronic pain states.

Detailed Protocol: CCI Model in Rats

• Animals: Male Sprague-Dawley rats (200-250g).

• Baseline Behavioral Testing:

  • Before surgery, establish a stable baseline for mechanical and thermal sensitivity for both hind paws over 2-3 days.

  • Mechanical Allodynia: Use an electronic von Frey aesthesiometer to measure the paw withdrawal threshold (PWT) in grams.

  • Thermal Hyperalgesia: Use a plantar test apparatus (Hargreaves' method) to measure the paw withdrawal latency (PWL) in seconds to a radiant heat source.

• CCI Surgery:

  • Anesthetize the rat (e.g., isoflurane).

  • Make an incision on the lateral aspect of the mid-thigh of the left leg.

  • Expose the common sciatic nerve by blunt dissection through the biceps femoris muscle.

  • Proximal to the trifurcation, tie four loose ligatures (4-0 chromic gut) around the nerve with about 1 mm spacing between them.[12][15] The ligatures should only gently constrict the nerve, not arrest epineural blood flow.

  • Close the muscle layer and skin with appropriate sutures or staples.

  • Sham Surgery Control: A separate group of animals will undergo the same surgical procedure, including nerve exposure, but without ligature placement.

• Post-Operative Care & Model Validation:

  • Provide post-operative analgesia for 24-48 hours (e.g., Carprofen), ensuring it does not interfere with the development of neuropathic pain.

  • Allow 7-10 days for the neuropathic pain phenotype to fully develop.

  • Confirm the development of mechanical allodynia (significant decrease in PWT) and thermal hyperalgesia (significant decrease in PWL) in the ipsilateral (ligated) paw compared to baseline and the contralateral paw.

• Compound Efficacy Testing:

  • Begin dosing on Day 10 post-surgery.

  • Experimental Groups:

    • Group 1: Sham + Vehicle

    • Group 2: CCI + Vehicle

    • Group 3: CCI + Cmpd-OXA (Low Dose)

    • Group 4: CCI + Cmpd-OXA (Mid Dose)

    • Group 5: CCI + Cmpd-OXA (High Dose)

    • Group 6: CCI + Positive Control (e.g., Gabapentin, 100 mg/kg, p.o.)

  • Administer compounds daily for 7-14 days.

  • Perform behavioral testing (von Frey and Plantar Test) at set time points post-dosing (e.g., 1, 3, and 6 hours) on specific days (e.g., Day 10, 13, 17, 21).

• Data Analysis:

  • Analyze behavioral data using a two-way repeated measures ANOVA, with treatment and time as factors.

  • Compare treated groups to the CCI + Vehicle group at each time point using an appropriate post-hoc test. A significant increase in PWT or PWL indicates a therapeutic effect.

Target Engagement & Biomarker Analysis

Rationale: Correlating behavioral efficacy with molecular changes provides crucial evidence for the compound's mechanism of action and target engagement.[16] Biomarker analysis can help validate the therapeutic hypothesis and guide further development.[17][18]

Sample Collection and Processing

• Tissue Harvest: Promptly collect relevant tissues.

  • Spinal Cord: Collect the lumbar enlargement (L4-L6), as this region processes sensory input from the hind paw.

  • Dorsal Root Ganglia (DRG): Collect L4-L6 DRGs, which contain the cell bodies of primary sensory neurons.

  • Blood: Collect whole blood for plasma separation (for cytokine analysis or PK).

  • Brain: Collect regions involved in pain processing (e.g., prefrontal cortex, thalamus).

• Processing: Immediately snap-freeze tissues in liquid nitrogen and store at -80°C until analysis. Process blood to obtain plasma and store at -80°C.

Recommended Biomarker Assays

The choice of biomarkers should align with the hypothesized anti-inflammatory mechanism.

Biomarker Category	Specific Markers	Tissue Source	Assay Method	Rationale
Inflammatory Cytokines	TNF-α, IL-1β, IL-6	Lumbar Spinal Cord, Plasma	ELISA, Luminex	Key mediators of neuroinflammation in pain models.
Glial Activation	Iba1 (microglia), GFAP (astrocytes)	Lumbar Spinal Cord	Western Blot, IHC	Neuroinflammation is characterized by glial activation.
Signaling Pathways	p-p38 MAPK, p-ERK, NF-κB	Lumbar Spinal Cord, DRG	Western Blot	Intracellular pathways activated during nociceptive signaling.
Nociceptive Markers	c-Fos, Substance P	Lumbar Spinal Cord (Dorsal Horn)	Immunohistochemistry (IHC)	c-Fos is a marker of neuronal activity.

Hypothetical Signaling Pathway

Based on the common roles of oxadiazoles, Cmpd-OXA may interrupt the neuroinflammatory cascade that perpetuates chronic pain.

Caption: Hypothesized mechanism of Cmpd-OXA in neuropathic pain.

Data Interpretation and Reporting

Robust experimental design and transparent reporting are essential for the reproducibility and translational value of preclinical studies.[19]

• Statistical Analysis: Clearly define the statistical tests used, the significance level (p < 0.05), and whether tests are one- or two-sided.

• Controls: Ensure that all experiments include appropriate vehicle, sham, and positive controls to validate the model and provide context for the test agent's efficacy.

• Blinding: Whenever possible, the experimenter conducting behavioral scoring should be blinded to the treatment allocation to minimize bias.

• Regulatory Context: While specific preclinical efficacy guidelines are not always provided by regulatory bodies like the FDA or EMA, robust, well-controlled studies are essential to justify moving a compound into clinical development.[20][21][22]

By following these detailed protocols and application notes, researchers can generate a comprehensive and reliable initial dataset to evaluate the therapeutic potential of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole for the treatment of pain and inflammation.

References

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• Li, Y., Liu, X., Wang, Y., et al. (2022). Synthesis and Antifungal Activity of 1,2,4-Oxadiazole Derivatives. Molecules. Available from: [Link]

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• Chen, K.-H., Su, C.-H., & Chen, Y.-C. (2021). Investigation of Neuropathology after Nerve Release in Chronic Constriction Injury of Rat Sciatic Nerve. International Journal of Molecular Sciences. Available from: [Link]

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Application Note: Formulation Development for In Vivo Delivery of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for the formulation development of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole, a poorly water-soluble compound, for in vivo administration. Recognizing the challenges posed by its anticipated low aqueous solubility, this note details a systematic, science-driven approach. It covers critical pre-formulation assessment, outlines two robust formulation strategies—Self-Emulsifying Drug Delivery Systems (SEDDS) and Nanosuspensions—and provides detailed, step-by-step protocols for their preparation and characterization. The causality behind experimental choices is explained to empower researchers in adapting these methods for other challenging molecules. All protocols are designed as self-validating systems, and key claims are supported by authoritative references.

Introduction

The compound 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole (referred to herein as "Cpd-XYZ") is a novel molecule with potential therapeutic applications. Like many heterocyclic compounds emerging from drug discovery programs, Cpd-XYZ is expected to exhibit poor aqueous solubility due to its complex aromatic structure and high lipophilicity.[1][2][3] The 1,2,4-oxadiazole ring, while often used to replace ester and amide groups to improve metabolic stability, can contribute to low solubility depending on its substituents.[4][5]

This application note presents a logical workflow for developing a suitable formulation of Cpd-XYZ to ensure reliable and consistent exposure in preclinical in vivo studies. Two distinct and powerful strategies are explored: a lipid-based approach (SEDDS) and a particle size reduction approach (nanosuspension).

Section 1: Pre-Formulation Assessment - Understanding the API

Before any formulation work begins, a thorough characterization of the Active Pharmaceutical Ingredient (API) is essential. This data-driven step informs the selection of the most appropriate formulation strategy.

1.1. Physicochemical Characterization

A fundamental understanding of the API's properties is the cornerstone of rational formulation design. Key parameters to be determined are summarized in Table 1.

• Solubility Profiling: The solubility of Cpd-XYZ should be determined in a range of aqueous buffers (pH 2.0, 4.5, 6.8), biorelevant media (e.g., FaSSIF, FeSSIF), and various organic solvents and lipid excipients. This will identify potential solvents for liquid formulations and confirm its classification as a poorly water-soluble drug.

• LogP/LogD Determination: The octanol-water partition coefficient (LogP) provides a measure of the compound's lipophilicity. A high LogP value (typically >3) suggests suitability for lipid-based formulations.

• Solid-State Properties: Techniques like X-Ray Powder Diffraction (XRPD) and Differential Scanning Calorimetry (DSC) are used to determine the crystallinity and melting point of the API. A high melting point often correlates with low aqueous solubility.

• Chemical Stability: The stability of Cpd-XYZ should be assessed under stress conditions (e.g., pH, light, temperature) according to ICH Q1A(R2) guidelines to identify potential degradation pathways that could impact the formulation.[7][8][9][10][11]

Table 1: Anticipated Physicochemical Properties of Cpd-XYZ

Parameter	Anticipated Value	Implication for Formulation
Aqueous Solubility (pH 6.8)	< 1 µg/mL	Confirms poor solubility; dissolution will be rate-limiting.
Calculated LogP	> 4.0	High lipophilicity; suitable for lipid-based systems.
Melting Point (DSC)	> 150 °C	High crystal lattice energy, contributing to low solubility.
Solid State (XRPD)	Crystalline	Stable solid form, but requires energy to dissolve.

| BCS Classification | Class II | Low Solubility, High Permeability. [2][12] |

1.2. Rationale for Formulation Strategy Selection

Based on the anticipated BCS Class II properties of Cpd-XYZ, the primary goal is to enhance the dissolution rate and/or maintain the drug in a solubilized state within the gastrointestinal tract.[3] The following workflow illustrates the decision-making process.

Caption: Impact of nanosizing on dissolution rate via the Noyes-Whitney equation.

Protocol 3: Nanosuspension Preparation via Wet Milling

Objective: To produce a stable nanosuspension of Cpd-XYZ with a target particle size of 100-400 nm. Wet milling is a scalable, top-down approach applicable to a wide range of compounds. [13][14][15][16] Materials:

• Cpd-XYZ (micronized, if possible).

• Stabilizers: Hydroxypropyl methylcellulose (HPMC), Poloxamer 188, Sodium Dodecyl Sulfate (SDS).

• Milling Media: Yttria-stabilized zirconium oxide beads (0.2-0.5 mm diameter).

• Dispersion Medium: Purified water.

• Planetary ball mill or a dedicated media mill.

Procedure:

• Stabilizer Screening: Prepare a pre-suspension by dispersing Cpd-XYZ (e.g., 5% w/v) and a stabilizer (e.g., 1% w/v) in water. Homogenize briefly. The best stabilizer will prevent aggregation.

• Milling Process:

  • Charge the milling vessel with the pre-suspension and milling beads (e.g., 1:1 ratio of pre-suspension to beads by weight). [17] * Mill at a set speed (e.g., 400 rpm) for a defined period (e.g., 2-8 hours). [17] * Withdraw samples at regular intervals to monitor particle size reduction.

• Separation: After milling, separate the nanosuspension from the milling beads by pouring the mixture through a sieve.

• Characterization:

  • Particle Size and Zeta Potential: Measure the mean particle size (Z-average) and PDI by DLS. Measure the Zeta potential to assess colloidal stability (a value of |±30| mV is generally desired).

  • Solid-State Analysis: Lyophilize a portion of the nanosuspension and analyze by XRPD and DSC to ensure the milling process has not induced an undesired polymorphic transformation or amorphization.

Section 3: In Vitro Performance & Stability Testing

3.1. In Vitro Release Studies

An in vitro release test is crucial for comparing the performance of different formulations and as a quality control tool. [18]For nanoformulations, the dialysis membrane method is widely used to separate the released drug from the encapsulated/suspended drug. [19][20][21] Protocol 4: Dialysis-Based Release Assay

Objective: To measure and compare the rate and extent of Cpd-XYZ release from the developed SEDDS and nanosuspension formulations.

Materials:

• Dialysis tubing (e.g., MWCO 10-14 kDa).

• Release Medium: Phosphate buffer (pH 6.8) with 0.5% Tween® 80 to maintain sink conditions.

• USP Dissolution Apparatus II (Paddles).

Procedure:

• Place a known amount of the formulation (e.g., equivalent to 5 mg Cpd-XYZ) into a pre-soaked dialysis bag and seal both ends.

• Place the bag into a dissolution vessel containing 500 mL of release medium at 37°C, stirred at 75 RPM.

• Withdraw samples (e.g., 1 mL) from the release medium at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours), replacing the volume with fresh medium.

• Analyze the samples by HPLC to determine the concentration of Cpd-XYZ released.

• Plot the cumulative percentage of drug released versus time.

3.2. Stability Assessment

Protocol 5: Short-Term Stability Study

Objective: To ensure the formulation remains physically and chemically stable for the duration of preclinical studies.

Procedure:

• Store aliquots of the final selected formulation(s) at both refrigerated (2-8°C) and accelerated (25°C/60% RH) conditions as per ICH guidelines. [7][8][10]2. At specified time points (e.g., 0, 2, 4 weeks), test the samples for:

  • Physical Appearance: Visual inspection for precipitation, phase separation, or aggregation.

  • Particle/Droplet Size: DLS analysis to check for significant changes.

  • Chemical Purity: HPLC analysis to quantify Cpd-XYZ and detect any degradation products.

Table 3: Comparison of Formulation Characteristics (Example Data)

Parameter	Unformulated Cpd-XYZ	Optimized SEDDS (F2)	Optimized Nanosuspension
Physical State	Crystalline Powder	Clear Oily Liquid	Opaque Liquid Dispersion
Particle/Droplet Size	> 10 µm	120 nm (PDI: 0.15)	250 nm (PDI: 0.22)
Drug Loading	100%	5% (w/w)	5% (w/v)
In Vitro Release (8h)	< 5%	> 85%	> 70%

| Stability (4 wks, 25°C) | Stable | Stable, no precipitation | Stable, no aggregation |

Section 4: Guide to In Vivo Study Preparation

The ultimate goal is successful in vivo delivery. Careful planning of the pharmacokinetic (PK) study is essential. [22][23] 4.1. Dose Preparation & Administration

• The selected formulation should be prepared fresh or confirmed to be within its stability window.

• For oral gavage in rodents, ensure the formulation has a suitable viscosity for accurate dosing. Nanosuspensions are typically easy to administer, while SEDDS may require dilution if viscosity is high.

• The dose volume must be appropriate for the animal species being used (e.g., typically 5-10 mL/kg for rats).

4.2. Pharmacokinetic Study Design A well-designed PK study is critical to evaluate the formulation's performance. [24][25][26]* Animal Model: Select a relevant species (e.g., Sprague-Dawley rats).

• Groups: Include at least two groups: one receiving the optimized formulation (e.g., SEDDS) and a control group receiving a simple suspension of unformulated Cpd-XYZ.

• Dosing: Administer a single oral dose.

• Sampling: Collect blood samples at multiple time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose).

• Analysis: Process blood to plasma and analyze for Cpd-XYZ concentration using a validated LC-MS/MS method.

• Endpoints: Calculate key PK parameters: Cmax (maximum concentration), Tmax (time to Cmax), and AUC (Area Under the Curve), which represents total drug exposure. A successful formulation will yield a significantly higher AUC compared to the control.

Conclusion

The successful in vivo delivery of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole is contingent upon overcoming its inherent poor aqueous solubility. This application note has detailed a systematic approach, beginning with essential pre-formulation characterization and leading to the development of two robust formulation types: SEDDS and nanosuspensions. By following the detailed protocols for preparation, characterization, and in vitro testing, researchers can rationally select and optimize a formulation. This science-driven methodology not only increases the likelihood of achieving consistent and adequate drug exposure in preclinical studies but also provides a foundational framework for the development of other challenging BCS Class II compounds.

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Technical Notes & Optimization

Technical Support Center: Navigating Aqueous Solubility Challenges of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

Welcome to the dedicated technical support guide for 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole (CAS 1000339-25-2). This resource is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and overcome the inherent aqueous solubility challenges associated with this promising, yet hydrophobic, small molecule. Our guidance is rooted in established principles of medicinal chemistry and formulation science to ensure the integrity and reproducibility of your experiments.

Understanding the Challenge: Physicochemical Profile

While experimental data for 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole is not extensively published, we can infer its properties based on its structure and data from similar compounds. The presence of two phenyl rings, one substituted with bromine and the other with fluorine, contributes to a significant hydrophobic character.

A key indicator of hydrophobicity is the partition coefficient (LogP), which describes the compound's distribution between an organic and an aqueous phase.[1][2] A higher LogP value correlates with lower aqueous solubility.[3] For instance, a structurally related compound, 3-(2-Bromophenyl)-5-(4-chlorophenyl)-1,2,4-oxadiazole, has a predicted XLogP3 of 4.8, indicating a strong preference for lipidic environments over aqueous ones.[4] It is therefore highly probable that 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole also possesses a high LogP value and, consequently, poor aqueous solubility.

This inherent low solubility can lead to several experimental challenges, including:

• Underestimation of compound potency in biological assays.

• Compound precipitation in aqueous buffers, leading to inconsistent results.

• Difficulty in preparing accurate and reproducible stock solutions and dilutions.

This guide provides a systematic approach to addressing these issues through a series of frequently asked questions and detailed troubleshooting protocols.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My compound, 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole, is precipitating out of my aqueous assay buffer. What is the likely cause and what are my immediate options?

A1: Precipitation is a classic sign of a compound exceeding its thermodynamic solubility limit in an aqueous medium. The immediate cause is the transfer of your compound from a high-concentration organic stock solution (likely DMSO) into an aqueous buffer where it is poorly soluble.

Immediate Troubleshooting Steps:

• Visual Confirmation: Before proceeding with any assay, visually inspect your final dilutions for any signs of turbidity or solid particles.

• Reduce Final Concentration: The simplest immediate step is to lower the final concentration of the compound in your assay.

• Increase DMSO Carryover (with caution): You can slightly increase the percentage of DMSO in your final assay volume. However, be mindful that DMSO concentrations above 1% can impact cellular assays. It is crucial to run a vehicle control with the corresponding DMSO concentration to assess its effect on your experimental system.[5]

Q2: I need to prepare a high-concentration stock solution. What is the best initial approach?

A2: For highly hydrophobic compounds like this oxadiazole derivative, Dimethyl Sulfoxide (DMSO) is the recommended starting solvent for preparing a high-concentration stock solution.[5][6]

Protocol for Stock Solution Preparation:

• Accurately weigh the desired amount of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole.

• Add a small volume of high-purity, anhydrous DMSO.

• Gently vortex or sonicate at room temperature until the compound is fully dissolved.

• Add DMSO to reach the final desired concentration (e.g., 10 mM or 20 mM).

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Q3: I have tried reducing the concentration, but I still observe poor solubility. What are the next-level strategies I can employ?

A3: When simple dilution is insufficient, you need to employ formulation strategies to enhance the apparent solubility of your compound. The choice of strategy will depend on the specific requirements of your experiment. The most common and effective approaches for in vitro studies are the use of co-solvents, cyclodextrins, or surfactants.[7][8][9]

Below is a decision-making workflow to guide you through selecting an appropriate solubility enhancement strategy.

Caption: A decision tree for troubleshooting solubility issues.

In-Depth Solubility Enhancement Protocols

Method 1: The Co-Solvent Approach

Co-solvents are water-miscible organic solvents that can increase the solubility of hydrophobic compounds by reducing the polarity of the aqueous medium.[10][11][12]

Recommended Co-solvents:

• Ethanol

• Propylene Glycol (PG)

• Polyethylene Glycol 400 (PEG 400)

Experimental Protocol:

• Prepare a high-concentration stock solution of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole in 100% DMSO (e.g., 20 mM).

• Create an intermediate stock by diluting the DMSO stock in the chosen co-solvent (e.g., 1:1 DMSO:PEG 400).

• Perform serial dilutions of this intermediate stock in the same co-solvent mixture.

• Finally, dilute these serial dilutions into your aqueous assay buffer, ensuring the final concentration of the co-solvent system is kept low (ideally ≤5%) and consistent across all experimental conditions.

• Crucially, run a vehicle control containing the same final concentration of the DMSO/co-solvent mixture.

Data Summary Table for Co-Solvent Selection:

Co-Solvent	Typical Final Concentration	Advantages	Considerations
Ethanol	1-5%	Readily available, effective for many compounds.	Can be toxic to cells at higher concentrations.
PEG 400	1-10%	Low toxicity, good solubilizing power.[12]	Can be viscous, potentially interfering with some automated liquid handlers.
Propylene Glycol	1-10%	Good safety profile, commonly used in formulations.[10]	May have slight antimicrobial properties that could affect certain assays.

Method 2: Cyclodextrin-Mediated Solubilization

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[13][14] They can encapsulate hydrophobic guest molecules, like our oxadiazole, forming an inclusion complex that is water-soluble.[15][] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative due to its high aqueous solubility and low toxicity.[17]

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• 17. mdpi.com [mdpi.com]

Technical Support Center: Enhancing the Metabolic Stability of 1,2,4-Oxadiazole Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice, technical explanations, and detailed protocols to address the challenges associated with the metabolic stability of 1,2,4-oxadiazole-containing compounds. The 1,2,4-oxadiazole moiety is a valuable scaffold in medicinal chemistry, often employed as a bioisosteric replacement for esters and amides to improve pharmacokinetic properties.[1][2][3] However, understanding and mitigating its metabolic liabilities is crucial for successful drug development.

Part 1: Troubleshooting and FAQs

This section addresses common issues encountered during the experimental evaluation of 1,2,4-oxadiazole metabolic stability.

Q1: My 1,2,4-oxadiazole lead compound shows poor in vitro metabolic stability in human liver microsomes (HLM). What are the likely metabolic hotspots?

A1: Poor stability in HLM primarily points towards metabolism by Cytochrome P450 (CYP) enzymes.[4] For 1,2,4-oxadiazole compounds, the most common metabolic liabilities include:

• Oxidative Attack on Substituents: The substituents at the C3 and C5 positions are often the primary sites of metabolism. Look for aliphatic chains, benzylic positions, or electron-rich aromatic rings, which are susceptible to hydroxylation.

• Reductive Cleavage of the Oxadiazole Ring: The N-O bond within the 1,2,4-oxadiazole ring is susceptible to reductive cleavage, leading to ring-opened metabolites.[5] This pathway can be significant and may be mediated by CYP enzymes under certain conditions or other reductive enzyme systems.[6] The resulting amidine and nitrile-containing fragments are then typically hydrolyzed to more polar metabolites.[5]

• Oxidative Ring Opening: Although less common than reduction, CYP-mediated oxidative opening of the oxadiazole ring has also been reported, leading to the formation of various degradation products.

Q2: I've identified the site of metabolism on a substituent. What are the most common strategies to block this metabolic route without losing potency?

A2: Blocking a metabolic "soft spot" is a classic medicinal chemistry strategy. Consider the following approaches:

• Fluorine Substitution: Introducing a fluorine atom at or near the site of metabolism can effectively block oxidation due to the strength of the C-F bond. This is a widely used and often successful strategy.

• Deuterium Substitution (Kinetic Isotope Effect): Replacing a hydrogen atom with deuterium at the metabolic site can slow down the rate of C-H bond cleavage by CYP enzymes, thereby improving metabolic stability.

• Steric Shielding: Introducing a bulky group near the metabolic hotspot can sterically hinder the enzyme from accessing the site. However, this must be done carefully to avoid disrupting the binding to the intended target.

• Introduction of Electron-Withdrawing Groups: Placing electron-withdrawing groups on an aromatic ring can deactivate it towards oxidative metabolism.

Q3: My compound is stable in liver microsomes but shows high clearance in hepatocytes. What could be the reason?

A3: This discrepancy suggests that metabolic pathways other than those mediated by the enzymes present in microsomes are responsible for the compound's clearance. The most likely reasons are:

• Phase II Metabolism: Hepatocytes contain a full complement of both Phase I (e.g., CYPs) and Phase II (conjugation) enzymes.[4] Your compound may be undergoing rapid conjugation via enzymes like UDP-glucuronosyltransferases (UGTs) or sulfotransferases (SULTs), which are not present in significant amounts in microsomal preparations.

• Contribution from Non-CYP Enzymes: Hepatocytes also contain other metabolic enzymes, such as aldehyde oxidase (AO) or xanthine oxidase (XO), that are located in the cytosolic fraction and thus absent from microsomes. These enzymes can be significant contributors to the metabolism of heterocyclic compounds.

• Active Uptake into Hepatocytes: If your compound is a substrate for hepatic uptake transporters, it may be actively concentrated within the hepatocytes, leading to a higher rate of metabolism than would be predicted from microsomal data alone.

Q4: How can I differentiate between chemical instability and metabolic degradation in my in vitro assays?

A4: This is a critical control experiment. To distinguish between these two possibilities, you should perform the following:

• Incubation in Heat-Inactivated Matrix: Prepare a control incubation where the liver microsomes or hepatocytes have been heat-inactivated (e.g., by heating at 50°C for 15-30 minutes) to denature the enzymes. If the compound is still degraded in this matrix, it points to chemical instability under the assay conditions (e.g., pH, temperature).

• Incubation without Cofactors: For microsomal assays, run a control incubation in the absence of the essential cofactor NADPH. Since most CYP-mediated reactions are NADPH-dependent, a lack of degradation in this control suggests that the instability is metabolic.

If the compound is stable in both of these control experiments but degrades in the complete assay system, you can be confident that the degradation is enzymatic.[7]

Part 2: Technical Deep Dive

Common Metabolic Pathways of 1,2,4-Oxadiazoles

The metabolic fate of 1,2,4-oxadiazole-containing drugs is primarily dictated by the interplay of CYP-mediated oxidation and reductive pathways that can lead to ring cleavage.

• Oxidation of Substituents: This is a classic Phase I metabolic pathway where CYP enzymes, predominantly from the CYP1, CYP2, and CYP3 families, introduce hydroxyl groups onto the molecule.[8] The most likely sites are:

  • Benzylic positions: -CH2-Ar groups are readily oxidized to -CH(OH)-Ar.

  • Alicyclic rings: Unsubstituted positions on rings like piperidine or cyclohexane are prone to hydroxylation.

  • Terminal methyl groups: These can be oxidized to hydroxymethyl and further to carboxylic acid groups.

  • Aromatic rings: Electron-rich aromatic systems can undergo hydroxylation.

• Reductive Ring Cleavage: The 1,2,4-oxadiazole ring is susceptible to reductive cleavage of the weak N-O bond (bond dissociation energy is approximately 45-50 kcal/mol). This can be initiated by a one-electron reduction, often catalyzed by CYP enzymes in an anaerobic or low-oxygen environment, or potentially by other reductases.[6] The initial ring opening forms a reactive intermediate that subsequently fragments and hydrolyzes to yield more stable products, such as amidines and nitriles, which are then often further metabolized.[5]

Caption: Key metabolic routes for 1,2,4-oxadiazole compounds.

Strategies for Enhancing Metabolic Stability

Improving the metabolic stability of a lead compound is a critical step in drug optimization. The table below summarizes common strategies with their underlying mechanisms.

Strategy	Mechanistic Rationale	Potential Impact on Potency	Example Application
Deuteration	Kinetic Isotope Effect: The C-D bond is stronger than the C-H bond, slowing the rate of CYP-mediated bond cleavage.	Generally low impact on potency as steric and electronic properties are minimally affected.	Replacing a metabolically labile benzylic proton with deuterium.
Halogenation (esp. Fluorination)	Blocking Site of Metabolism: The C-F bond is highly resistant to oxidative cleavage. Fluorine can also lower the pKa of adjacent amines, potentially reducing metabolism.	Can significantly alter electronic properties, which may either enhance or decrease potency.	Introducing a fluorine atom to an aromatic ring susceptible to hydroxylation.
Steric Shielding	Hindering Enzyme Access: Introducing a bulky group (e.g., tert-butyl) near a metabolic hotspot physically blocks the active site of the metabolizing enzyme.	High risk of negatively impacting potency by disrupting key binding interactions.	Placing a methyl or cyclopropyl group adjacent to a metabolically labile position.
Bioisosteric Replacement	Modifying Physicochemical Properties: Replacing a metabolically labile group with a more stable isostere. For the 1,2,4-oxadiazole itself, replacement with the isomeric 1,3,4-oxadiazole can sometimes improve stability and solubility.[9]	Variable, depends on the specific replacement and its impact on the pharmacophore.	Replacing a metabolically labile ester with a 1,2,4-oxadiazole ring.[1][3]
Reducing Lipophilicity	Lowering Affinity for CYPs: Highly lipophilic compounds tend to be better substrates for CYP enzymes. Introducing polar groups can reduce lipophilicity and decrease the rate of metabolism.	Can affect cell permeability and target engagement. A balance must be struck.	Introducing a hydroxyl or morpholine group to the molecule.

A notable case study demonstrated that replacing a metabolically labile ester moiety in a series of pyrazole derivatives with a 1,2,4-oxadiazole ring resulted in a significant improvement in metabolic stability. While the parent ester compounds showed substantial degradation after 1 hour in a mouse liver S9 fraction, the corresponding 1,2,4-oxadiazole analogues were found to be largely stable, with over 90% of the compound remaining.[1][8]

Part 3: Experimental Protocols

Liver Microsomal Stability Assay

This assay is a high-throughput method to assess Phase I metabolic stability, primarily mediated by CYP enzymes.

Caption: Workflow for a typical liver microsomal stability assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 1 mM stock solution of the test compound in DMSO.

  • Thaw pooled liver microsomes (e.g., human, rat) on ice.

  • Prepare an NADPH regenerating system solution (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) in phosphate buffer (pH 7.4).

• Incubation:

  • In a 96-well plate, add phosphate buffer.

  • Add the liver microsomes to achieve a final protein concentration of 0.5 mg/mL.

  • Add the test compound to achieve a final concentration of 1 µM.

  • Pre-incubate the plate at 37°C for 5 minutes with shaking.

• Reaction Initiation and Sampling:

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), transfer an aliquot of the reaction mixture to a new plate containing cold acetonitrile with an internal standard to stop the reaction.

• Sample Processing and Analysis:

  • Seal the quenching plate and vortex thoroughly.

  • Centrifuge the plate at 4000 rpm for 20 minutes at 4°C to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for analysis.

  • Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear portion of the curve corresponds to the elimination rate constant (k).

  • Calculate the half-life (t½) using the equation: t½ = 0.693 / k .

  • Calculate the intrinsic clearance (CLint) using the equation: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg microsomal protein) .

Hepatocyte Stability Assay

This assay provides a more comprehensive assessment of metabolic stability, incorporating both Phase I and Phase II metabolism, as well as cellular uptake.

Step-by-Step Methodology:

• Hepatocyte Preparation:

  • Thaw cryopreserved hepatocytes in a 37°C water bath.

  • Gently transfer the cells into pre-warmed incubation medium.

  • Perform a cell count and assess viability (e.g., using trypan blue exclusion). Cell viability should be >80%.

  • Dilute the hepatocyte suspension to the desired cell density (e.g., 0.5 x 10^6 viable cells/mL).

• Incubation:

  • Add the hepatocyte suspension to a non-coated 24- or 48-well plate.

  • Add the test compound (typically at a final concentration of 1 µM).

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2, with gentle shaking.

• Sampling and Analysis:

  • At specified time points (e.g., 0, 15, 30, 60, 90, 120 minutes), take aliquots of the cell suspension and quench the reaction by adding them to cold acetonitrile containing an internal standard.

  • Process and analyze the samples by LC-MS/MS as described in the microsomal stability assay protocol.

• Data Analysis:

  • Calculate the half-life (t½) and intrinsic clearance (CLint) as described for the microsomal assay. The CLint value is typically expressed in µL/min/10^6 cells.

References

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• 1,2,4-Oxadiazole-Bearing Pyrazoles as Metabolically Stable Modulators of Store-Operated Calcium Entry. ACS Medicinal Chemistry Letters. (URL: [Link])

• In vivo multiple metabolic pathways for a novel G protein-coupled receptor 119 agonist DS-8500a in rats: involvement of the 1,2,4-oxadiazole ring-opening reductive reaction in livers under anaerobic conditions. Xenobiotica. (URL: [Link])

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• Developing Robust Human Liver Microsomal Stability Prediction Models: Leveraging Inter-Species Correlation with Rat Data. International Journal of Molecular Sciences. (URL: [Link])

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Troubleshooting inconsistent results in biological assays with 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

A Guide to Consistent and Reliable Results in Biological Assays

Introduction: As a Senior Application Scientist, this guide is designed to provide you, our valued research colleagues, with in-depth technical support for the use of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole in your biological assays. The 1,2,4-oxadiazole scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide range of biological activities, including anticancer, anti-inflammatory, and neuroprotective effects.[1][2][3][4] While the specific mechanism of action for every derivative is unique, many act as potent enzyme inhibitors or receptor modulators.[5][6][7]

This guide will use the context of a hypothetical kinase inhibitor to illustrate common challenges and troubleshooting strategies. This framework will provide you with the foundational knowledge to address inconsistencies in your experiments, ensuring the generation of robust and reproducible data.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions regarding the use of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole.

Q1: What is the recommended solvent for dissolving 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole?

A1: We recommend using dimethyl sulfoxide (DMSO) to prepare a high-concentration stock solution, typically 10-20 mM. For most cell-based assays, ensure the final concentration of DMSO in your culture medium is less than 0.5% to avoid solvent-induced toxicity.

Q2: How should I store the compound and its stock solutions?

A2: The solid compound should be stored at 2-8°C in a dry, sealed container.[8] Once dissolved in DMSO, we recommend aliquoting the stock solution into single-use vials to minimize freeze-thaw cycles, which can lead to compound degradation. Store these aliquots at -20°C or -80°C for long-term stability.

Q3: What are the potential off-target effects of 1,2,4-oxadiazole derivatives?

A3: While many 1,2,4-oxadiazole derivatives are designed for high target specificity, off-target effects are a possibility with any small molecule inhibitor. These can include interactions with other kinases, ion channels, or receptors.[1] We recommend performing control experiments, such as using a structurally distinct inhibitor for the same target or employing genetic knockdown (e.g., siRNA or CRISPR) of the target protein to validate that the observed phenotype is on-target.

Q4: Can this compound interfere with my assay readout?

A4: Small molecules can sometimes interfere with assay technologies. For example, compounds with inherent fluorescent properties can interfere with fluorescence-based readouts. We advise running a control with the compound in the absence of cells or your target protein to assess any direct effect on the assay reagents or signal.

Troubleshooting Guide: Inconsistent Assay Results

This section provides a systematic approach to troubleshooting common issues encountered during biological assays with 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole.

Issue 1: No or Low Compound Activity

Q: I am not observing the expected biological effect of the compound in my assay. What are the possible causes and how can I troubleshoot this?

A: This is a common challenge that can stem from several factors related to the compound itself, the experimental setup, or the biological system.

1. Compound Integrity and Solubility:

• Degradation: Improper storage or multiple freeze-thaw cycles of the stock solution can lead to compound degradation.

  • Solution: Use a fresh aliquot of the stock solution. If the problem persists, prepare a fresh stock solution from the solid compound.

• Precipitation: The compound may be precipitating out of the aqueous assay buffer due to poor solubility.

  • Solution: Visually inspect the diluted compound in your assay medium for any signs of precipitation. You can also perform a simple solubility test by preparing the highest concentration of the compound in your assay buffer, incubating it under assay conditions for a few hours, and then checking for precipitate. Consider lowering the final concentration of the compound or increasing the percentage of DMSO slightly (while staying within the tolerated limit for your cells).

2. Experimental Protocol:

• Incorrect Concentration: Ensure your serial dilutions are accurate.

  • Solution: Prepare fresh dilutions and double-check your calculations.

• Insufficient Incubation Time: The compound may require a longer incubation period to exert its effect.

  • Solution: Perform a time-course experiment to determine the optimal incubation time.

• Cell Health: Unhealthy or senescent cells may not respond appropriately to the inhibitor.

  • Solution: Ensure your cells are healthy, within a low passage number, and plated at the correct density.

3. Target Engagement:

• Low Target Expression: The target protein may not be expressed at a high enough level in your cell line.

  • Solution: Confirm the expression of the target protein in your cells using techniques like Western blotting or qPCR.

• Lack of Target Engagement: The compound may not be effectively binding to its target in the cellular context.

  • Solution: If possible, use a target engagement assay, such as a cellular thermal shift assay (CETSA), to confirm that the compound is binding to its intended target in your cells.

Issue 2: High Variability Between Replicates or Experiments

Q: My results are highly variable between replicate wells and across different experimental days. How can I improve the reproducibility of my assay?

A: High variability can obscure real biological effects and is often due to subtle inconsistencies in experimental technique.

1. Pipetting and Dispensing:

• Inaccurate Pipetting: Small errors in pipetting can lead to large variations in the final compound concentration, especially with serial dilutions.

  • Solution: Ensure your pipettes are calibrated. Use fresh pipette tips for each dilution and replicate. When adding the compound to your assay plate, ensure the tip is below the surface of the liquid to avoid splashing.

• Uneven Cell Plating: Inconsistent cell numbers across wells will lead to variable results.

  • Solution: Ensure your cells are in a single-cell suspension before plating. Mix the cell suspension between plating sections of your plate to prevent settling.

2. Plate Effects:

• Edge Effects: Wells on the edge of the plate are more prone to evaporation, which can concentrate the compound and affect cell growth.

  • Solution: Avoid using the outer wells of the plate for your experimental samples. Fill these wells with sterile PBS or media to create a humidity barrier.

3. Reagent Preparation and Handling:

• Inconsistent Reagent Preparation: Variations in the preparation of buffers, media, or detection reagents can introduce variability.

  • Solution: Prepare reagents in large batches to be used across multiple experiments. Ensure all components are fully dissolved and the pH is correctly adjusted.

• Inconsistent Incubation Times: Small differences in incubation times, especially for kinetic assays, can lead to significant variability.

  • Solution: Use a multichannel pipette or an automated liquid handler to add reagents to all wells as simultaneously as possible. Be precise with your timing.

Experimental Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

• Calculate the required mass of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole for your desired volume of 10 mM stock solution. (Molecular Weight: 319.12 g/mol )

• Carefully weigh the solid compound and add it to a sterile microcentrifuge tube.

• Add the calculated volume of high-purity, anhydrous DMSO.

• Vortex the solution until the compound is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.

• Aliquot the stock solution into single-use, light-protected vials.

• Store the aliquots at -20°C or -80°C.

Protocol 2: General Cell-Based Kinase Inhibition Assay Workflow

This protocol provides a general workflow for assessing the inhibitory activity of the compound on a target kinase in a cellular context.

• Cell Plating: Plate your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole stock solution in your cell culture medium.

  • Remove the old medium from the cells and add the medium containing the different concentrations of the compound. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the cells with the compound for the desired period (e.g., 1, 6, 12, or 24 hours).

• Cell Lysis: Wash the cells with cold PBS and then add a suitable lysis buffer to extract the proteins.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay.

• Detection of Kinase Activity:

  • Use an antibody-based method, such as Western blotting or an ELISA, to detect the phosphorylation of a known downstream substrate of your target kinase.

  • A decrease in the phosphorylation of the substrate in the presence of the compound indicates inhibition of the kinase.

• Data Analysis: Quantify the signal from your detection method and normalize it to the total protein concentration. Plot the normalized signal against the compound concentration to determine the IC₅₀ value.

Data Presentation

Table 1: Recommended Starting Concentrations for Cellular Assays

Assay Type	Suggested Concentration Range	Incubation Time
Initial Screening	0.1 µM - 10 µM	24 - 72 hours
IC₅₀ Determination	1 nM - 100 µM (log dilutions)	Determined from time-course
Target Engagement	1 µM - 20 µM	1 - 4 hours

Visualizations

Diagram 1: Hypothetical Kinase Signaling Pathway

Caption: Hypothetical signaling pathway illustrating the inhibitory action of the compound.

Diagram 2: Troubleshooting Workflow for Low Compound Activity

Caption: A logical workflow for troubleshooting inconsistent or low compound activity.

References

• Gomtsyan, A., & Pliushchev, M. (2020). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. Molecules, 25(18), 4247. Retrieved from [Link]

• Di Mola, A., et al. (2021). Expanding the Library of 1,2,4-Oxadiazole Derivatives: Discovery of New Farnesoid X Receptor (FXR) Antagonists/Pregnane X Receptor (PXR) Agonists. Molecules, 26(11), 3291. Retrieved from [Link]

• Borah, P., et al. (2022). Biological activity of oxadiazole and thiadiazole derivatives. Applied Microbiology and Biotechnology, 106(13-16), 4937-4965. Retrieved from [Link]

• Li, J., et al. (2022). Research progress on the synthesis and pharmacology of 1,3,4-oxadiazole and 1,2,4-oxadiazole derivatives: a mini review. RSC Medicinal Chemistry, 13(10), 1189-1202. Retrieved from [Link]

• Abdel-Gawad, N. M., et al. (2024). Design and synthesis of novel 2-(2-(4-bromophenyl)quinolin-4-yl)-1,3,4-oxadiazole derivatives as anticancer and antimicrobial candidates: in vitro and in silico studies. RSC Advances, 14(44), 32095-32115. Retrieved from [Link]

• Abdel-Gawad, N. M., et al. (2024). Design and synthesis of novel 2-(2-(4-bromophenyl)quinolin-4-yl)-1,3,4-oxadiazole derivatives as anticancer and antimicrobial candidates: in vitro and in silico studies. RSC Advances, 14(44), 32095-32115. Retrieved from [Link]

• Al-Ostath, A., et al. (2022). Novel 1,2,4-oxadiazole compounds as PPAR-α ligand agonists. RSC Medicinal Chemistry, 13(5), 586-595. Retrieved from [Link]

• Abdel-Gawad, N. M., et al. (2024). Design and synthesis of novel 2-(2-(4-bromophenyl)quinolin-4-yl)-1,3,4-oxadiazole derivatives as anticancer and antimicrobial candidates: in vitro and in silico studies. RSC Advances, 14(44), 32095-32115. Retrieved from [Link]

• El-Sayed, M. A. A., et al. (2024). New 1,2,4-oxadiazole derivatives as potential multifunctional agents for the treatment of Alzheimer's disease: design, synthesis, and biological evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2388969. Retrieved from [Link]

• Cherkasova, A., et al. (2025). 1,2,4-Oxadiazoles in medicinal chemistry: trends of the last years. European Journal of Medicinal Chemistry, 297, 117935. Retrieved from [Link]

• de Oliveira, M. C. C., et al. (2022). A Novel Protocol for the Synthesis of 1,2,4-Oxadiazoles Active against Trypanosomatids and Drug-Resistant Leukemia Cell Lines. Molecules, 27(23), 8303. Retrieved from [Link]

• Singh, P., et al. (2021). Discovery of Novel 1,2,4-Oxadiazole Derivatives as Potent Caspase-3 Activator for Cancer Treatment. Pharmaceuticals, 14(3), 249. Retrieved from [Link]

• PubChem. (n.d.). 3-(2-Bromophenyl)-5-(4-chlorophenyl)-1,2,4-oxadiazole. Retrieved from [Link]

• van der Watt, M. E., et al. (2021). Novel 3-Trifluoromethyl-1,2,4-Oxadiazole Analogues of Astemizole with Multi-Stage Antiplasmodium Activity and In vivo Efficacy. Journal of Medicinal Chemistry, 64(15), 11395-11416. Retrieved from [Link]

• Khasawneh, H. E. N., et al. (2025). Unveiling the therapeutic potential of 1,2,4-oxadiazole derivatives: An updated review. Results in Chemistry, 15, 102271. Retrieved from [Link]

• Karimi, M. (2016). Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation. Computational Chemistry, 4, 11-16. Retrieved from [Link]

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• 8. benchchem.com [benchchem.com]

Technical Support Center: Optimization of 1,3-Dipolar Cycloaddition for 1,2,4-Oxadiazole Synthesis

Welcome to the technical support guide for the synthesis of 1,2,4-oxadiazoles via 1,3-dipolar cycloaddition. This powerful reaction, which joins a nitrile oxide (the 1,3-dipole) with a nitrile (the dipolarophile), is a cornerstone in medicinal chemistry for creating bioisosteres of esters and amides.[1] However, its successful execution hinges on a nuanced understanding of the reaction conditions. This guide provides field-proven insights, troubleshooting workflows, and optimization protocols to help you navigate the common challenges encountered in the lab.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the reaction's mechanism, components, and setup.

Q1: What is the core mechanism of this reaction?

A1: The synthesis is a [3+2] cycloaddition, a type of pericyclic reaction.[2] It involves two key stages:

• In-situ Generation of the Nitrile Oxide: The highly reactive nitrile oxide dipole is typically not stable enough to be isolated and is therefore generated within the reaction mixture ("in situ"). The most common method is the base-induced dehydrohalogenation of a hydroximoyl halide (e.g., a hydroximoyl chloride).[3]

• Cycloaddition: The generated nitrile oxide rapidly reacts with a nitrile dipolarophile to form the five-membered 1,2,4-oxadiazole ring.[4]

Q2: Why is the choice of base so critical for nitrile oxide generation?

A2: The base performs the crucial dehydrohalogenation of the hydroximoyl halide precursor.[3][5] Its role is twofold: to remove the hydroxyl proton and facilitate the elimination of the halide. An inappropriate base can lead to several problems:

• Insufficient Strength: A weak base may not generate the nitrile oxide at a sufficient rate, leading to a sluggish or incomplete reaction.

• Excessive Strength/Nucleophilicity: A very strong or nucleophilic base can react with the starting material or the nitrile oxide itself, leading to side products.

• Solubility: The base and its resulting salt should be compatible with the chosen solvent to ensure a homogeneous reaction environment. Organic bases like triethylamine (TEA) or N,N-diisopropylethylamine (DIEA) are common choices due to their non-nucleophilic nature and good solubility.[6]

Q3: What factors should I consider when selecting a nitrile dipolarophile?

A3: The electronic nature of the nitrile is paramount. According to Frontier Molecular Orbital (FMO) theory, the reaction rate is governed by the energy gap between the Highest Occupied Molecular Orbital (HOMO) of one component and the Lowest Unoccupied Molecular Orbital (LUMO) of the other.[7][8]

• Electron-Withdrawing Groups (EWGs) on the nitrile lower its LUMO energy, accelerating the reaction with the nitrile oxide's HOMO.

• Electron-Donating Groups (EDGs) on the nitrile can slow the reaction down.

• Steric Hindrance around the nitrile group can also impede the approach of the dipole, reducing the reaction rate.

Q4: Can I use microwave irradiation for this synthesis?

A4: Absolutely. Microwave-assisted organic synthesis (MAOS) is highly effective for this reaction.[1][9] It offers significant advantages over conventional heating, including dramatically reduced reaction times (minutes versus hours), improved yields, and often cleaner reaction profiles.[6][10] The rapid, uniform heating provided by microwaves can enhance the rate of both nitrile oxide formation and the subsequent cycloaddition.[11]

Section 2: Troubleshooting Guide

This section is designed to help you diagnose and solve common experimental issues.

Issue 1: Low or No Product Yield

Symptom: TLC or LC/MS analysis shows mostly unreacted starting materials (hydroximoyl halide and/or nitrile) after the expected reaction time.

Probable Cause	Diagnostic Check & Recommended Solution
Inefficient Nitrile Oxide Generation	Check: The base may be old, wet, or inappropriate. Solution: Use a freshly opened or distilled organic base like TEA or DIEA. Ensure all reagents and solvents are anhydrous, as moisture can quench the base and hydrolyze the precursor. Consider a stronger, non-nucleophilic base if kinetics are slow.
Nitrile Oxide Decomposition	Check: Nitrile oxides are reactive and can decompose, especially at high temperatures over long periods. Solution: Attempt the reaction at a lower temperature. If generating the nitrile oxide from a precursor, consider adding it slowly to the solution of the nitrile dipolarophile to keep its instantaneous concentration low, favoring cycloaddition over decomposition.
Poor Reactivity of Dipolarophile	Check: The nitrile may be electron-rich or sterically hindered. Solution: Increase the reaction temperature or switch to microwave heating to overcome the higher activation energy.[11] Using the nitrile as the solvent (if it is a liquid) or in large excess can also drive the reaction forward by Le Châtelier's principle.[11]
Incorrect Solvent Choice	Check: The polarity of the solvent affects reagent solubility and reaction rates. Solution: Screen a range of anhydrous solvents. Aprotic solvents like THF, dioxane, or acetonitrile are often good starting points.[6][12] The optimal solvent will fully dissolve all reactants.

Issue 2: Formation of Furoxan Side Product

Symptom: A significant side product is observed, often with a mass corresponding to a dimer of the nitrile oxide (M+M). This is typically a furoxan (1,2,5-oxadiazole-2-oxide).

Explanation & Solution:

Furoxan formation occurs when two molecules of the nitrile oxide react with each other.[11] This dimerization is a common competing pathway and becomes dominant when the rate of cycloaddition with the intended nitrile is slow.[3][11]

Primary Strategy: Manipulate Relative Concentrations. To favor the desired bimolecular reaction (cycloaddition) over the undesired one (dimerization), you must increase the effective concentration of the nitrile dipolarophile relative to the nitrile oxide.

• Use the Nitrile as the Solvent: If your nitrile is a liquid and inexpensive, using it as the reaction solvent dramatically increases its concentration, maximizing the probability of a successful cycloaddition.[11]

• Slow Addition of Precursor: Instead of adding the base to a mixture of the hydroximoyl halide and nitrile, try adding the hydroximoyl halide solution slowly (e.g., via a syringe pump) to a solution of the nitrile and the base. This keeps the instantaneous concentration of the generated nitrile oxide very low, giving it a much higher chance of finding a nitrile molecule before it finds another nitrile oxide.

Section 3: Experimental Protocols & Optimization

Protocol 1: General Procedure for 1,2,4-Oxadiazole Synthesis (Thermal Conditions)

This protocol provides a starting point for optimization.

• Preparation: In an oven-dried, round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (N₂ or Ar), dissolve the nitrile (1.2 equivalents) and the hydroximoyl chloride (1.0 equivalent) in an appropriate anhydrous solvent (e.g., toluene, 0.2 M).

• Base Addition: Slowly add triethylamine (1.5 equivalents) to the stirred solution at room temperature.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and monitor the reaction progress by TLC or LC/MS.

• Workup: Upon completion, cool the mixture to room temperature. Filter off the triethylammonium chloride salt and wash the solid with a small amount of fresh solvent.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude residue by column chromatography (e.g., silica gel, using a hexane/ethyl acetate gradient) to yield the pure 1,2,4-oxadiazole.

Protocol 2: Microwave-Assisted Synthesis

This method is ideal for accelerating slow reactions or improving yields.[1][6]

• Reagent Preparation: In a dedicated microwave reaction vessel equipped with a magnetic stir bar, combine the amidoxime (1.0 eq), a carboxylic acid (1.1 eq), a coupling agent (e.g., HBTU, 1.1 eq), and an anhydrous solvent (e.g., THF, DMF).[6]

• Activation & Cyclization: Add an organic base (e.g., DIEA, 2.5 eq) to the mixture.[1] Seal the vessel and place it in the microwave synthesizer.

• Irradiation: Irradiate the mixture at a set temperature (typically 120-160 °C) for 10-30 minutes.[1] Caution: Monitor pressure and temperature closely as per instrument guidelines.

• Workup & Purification: After cooling, dilute the reaction mixture with a suitable solvent (e.g., ethyl acetate), wash with water and brine, and dry the organic phase. Concentrate and purify as described in Protocol 1.

Optimization Workflow: A Visual Guide

The following diagram illustrates a logical workflow for optimizing your reaction conditions, starting from a test reaction.

References

• BenchChem. (2025). Experimental setup for microwave-assisted synthesis of 1,2,4-oxadiazoles.

• Angell, P. D., et al. (2005). Rapid and Efficient Synthesis of 1,2,4-Oxadiazoles Utilizing Polymer-Supported Reagents under Microwave Heating. Organic Letters. [Link]

• Padmavathi, V., et al. (2016). Microwave-assisted synthesis and crystal structure of some novel 1,2,4-oxadiazol-5-ylmethyl-1,2,3-triazoles. Taylor & Francis Online. [Link]

• BenchChem. (2025). Identifying and minimizing side products in 1,2,4-oxadiazole synthesis.

• Augustine, J. K., et al. (2009). PTSA-ZnCl2 is an efficient and mild catalyst for the synthesis of 3,5-disubstituted-1,2,4-oxadiazoles from amidoximes and organic nitriles. The Journal of Organic Chemistry. [Link]

• Bhardwaj, N., et al. (2020). A review on microwave assisted synthesis, mechanism of action and structure activity relationship of 1, 3, 4-oxadiazole derivatives as anticancer agent. Anti-Cancer Agents in Medicinal Chemistry.

• Maftei, D., et al. (2015). Optimal conditions for the 1,3-dipolar cycloaddition route. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-oxadiazoles. [Link]

• ChemTube3D. (n.d.). Nitrile Oxide Synthesis Via Oxime. [Link]

• Pace, A. (2009). Synthesis and Synthetic Applications of 1,2,4-Oxadiazole-4-Oxides. ResearchGate. [Link]

• Minakata, S., et al. (2011). Generation of Nitrile Oxides from Oximes Using t-BuOI and Their Cycloaddition. Organic Letters. [Link]

• Gorska, M., et al. (2020). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. Pharmaceuticals. [Link]

• Salakhov, M. I., et al. (2021). 1,3-Dipolar Cycloaddition of Nitrile Oxides and Nitrilimines to (−)-β-Caryophyllene: Stereoselective Synthesis of Polycyclic Derivatives and Their Biological Testing. Molecules. [Link]

• Huisgen, R. (1963). 1,3-Dipolar Cycloadditions. Past and Future.

• Wikipedia. (n.d.). 1,3-Dipolar cycloaddition. [Link]

• Organic Chemistry Portal. (n.d.). Huisgen 1,3-Dipolar Cycloaddition. [Link]

• van der Meer, J. Y., et al. (2019). The 1,3‐Dipolar Cycloaddition: From Conception to Quantum Chemical Design. Chemistry – A European Journal. [Link]

• ResearchGate. (n.d.). Traditional synthetic routes towards 1,2,4-oxadiazoles: a 1,3-dipolar cycloaddition of nitriles to nitrile N-oxides. [Link]

• Walczak, M. A. (2021). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. Molecules. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Huisgen 1,3-Dipolar Cycloaddition [organic-chemistry.org]
• 3. 1,3-Dipolar Cycloaddition of Nitrile Oxides and Nitrilimines to (−)-β-Caryophyllene: Stereoselective Synthesis of Polycyclic Derivatives and Their Biological Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chemtube3d.com [chemtube3d.com]
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• 10. Design and Microwave-assisted Synthesis of 1,3,4-Oxadiazole Derivatives for Analgesic and Anti-inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. researchgate.net [researchgate.net]

Technical Support Center: Addressing Compound Precipitation in High-Throughput Screening (HTS) Assays

Welcome to the technical support center for addressing the pervasive challenge of compound precipitation in high-throughput screening (HTS) assays. As researchers and drug development professionals, encountering unexpected precipitation can compromise data integrity, leading to false positives or negatives and ultimately wasting valuable resources.[1][2][3] This guide is designed to provide you with a deep understanding of the underlying causes of compound precipitation and to offer practical, field-proven troubleshooting strategies and protocols to ensure the quality and reliability of your screening data.

Understanding Compound Precipitation in HTS

Frequently Asked Questions (FAQs)

Q1: What is compound precipitation in the context of HTS?

A1: Compound precipitation is the formation of solid particles from a solution. In HTS, this typically occurs when a test compound, usually dissolved in a high-concentration stock solution in a solvent like dimethyl sulfoxide (DMSO), is introduced into an aqueous assay buffer where it has limited solubility.[3][4] This can result in the formation of visible crystalline or amorphous precipitates, or sub-visible colloidal aggregates.[3]

Q2: Why is compound precipitation a significant problem in HTS assays?

A2: The presence of compound precipitates can severely impact the quality and interpretation of HTS data in several ways:

• False Positives: Aggregates of compounds can non-specifically inhibit enzymes or disrupt cellular membranes, mimicking true biological activity.[3][5]

• False Negatives: When a compound precipitates, its effective concentration in the solution is lower than the intended nominal concentration.[1][3] This can lead to a failure to identify genuinely active compounds.

• Poor Data Reproducibility: Precipitation can introduce significant variability in assay results due to inconsistent precipitate formation and interference with detection methods.[1]

• Equipment Malfunction: Solid precipitates can clog the sensitive fluidics of the robotic liquid handling systems used in automated HTS.[3][6]

Q3: What are the primary drivers of compound precipitation in my assays?

A3: Several factors contribute to compound precipitation, often in combination:

• Poor Aqueous Solubility: A significant percentage of compounds in screening libraries, particularly those with "drug-like" properties, are hydrophobic and inherently have low solubility in the aqueous buffers used for most biological assays.[7][8][9]

• High Stock Concentrations: To minimize the final concentration of DMSO in the assay, which can be toxic to cells or interfere with the assay, compounds are often stored in highly concentrated DMSO stocks (e.g., 10-30 mM).[6][9] The rapid dilution of these stocks into an aqueous environment can cause the compound to "crash out" of solution.[4][10]

• Compound Storage and Handling: The integrity of compound stock solutions can be compromised over time. DMSO is hygroscopic and can absorb water from the atmosphere, which can reduce the solubility of compounds.[11] Additionally, repeated freeze-thaw cycles can promote precipitation within the stock solution itself.[6][12]

• Assay Buffer Composition: The pH, ionic strength, and presence of specific salts or proteins in the assay buffer can significantly influence a compound's solubility.[4][13]

Detection and Characterization of Compound Precipitation

It is crucial to not only suspect but also to actively detect precipitation. Visual inspection is often insufficient, as precipitates can be microscopic.[1]

FAQs

Q4: How can I detect compound precipitation in my assay plates?

A4: Several methods can be employed, ranging from simple visual checks to more sophisticated instrumental techniques:

• Visual Inspection: While not always reliable for detecting fine precipitates, a quick visual scan of the assay plate against a dark background can sometimes reveal turbidity or visible particles.

• Microscopy: Examining a sample from a well under a microscope is a straightforward way to confirm the presence of crystalline or amorphous precipitates.

• Light Scattering and Turbidimetry: These are quantitative methods that measure the amount of light scattered or blocked by suspended particles in the solution.[14][15] An increase in light scattering or turbidity is a direct indication of precipitation. This can be measured using a plate reader with the appropriate detection mode.[16]

• Nephelometry: A highly sensitive technique that measures light scattered at a specific angle (typically 90°) from the incident light beam.[14][15][17] It is particularly effective for detecting low levels of turbidity and smaller particles.[15]

Experimental Protocol: High-Throughput Kinetic Solubility Assessment by Nephelometry

This protocol allows for the rapid assessment of the concentration at which a compound begins to precipitate in a specific buffer.

Materials:

• Test compounds dissolved in 100% DMSO (e.g., 10 mM stock).

• Assay buffer of interest.

• Clear-bottom 96- or 384-well microplates.

• A microplate reader with nephelometry or turbidity detection capabilities.[15]

Procedure:

• Prepare Serial Dilutions: In the microplate, perform a serial dilution of your compound stock in the assay buffer. It is important to mimic the dilution process used in your HTS assay.

• Incubate: Allow the plate to incubate for a period relevant to your assay duration (e.g., 15 minutes to 2 hours) at the assay temperature.

• Measure: Read the plate on a nephelometer or turbidimeter.

• Analyze Data: Plot the light scattering/turbidity signal against the compound concentration. The concentration at which the signal significantly increases above the background is the kinetic solubility limit.

Troubleshooting Guide: A Proactive Approach to Precipitation

When you encounter or suspect precipitation, a systematic approach is key to resolving the issue.

Issue 1: I observe immediate cloudiness or precipitate upon adding my compound to the assay buffer.

This is a classic sign of a compound "crashing out" of solution due to a rapid change in solvent polarity.[4][10]

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The intended final concentration of your compound exceeds its aqueous solubility limit.[10]	Determine the kinetic solubility of your compound in the assay buffer (see protocol above) and test at concentrations below this limit.
Rapid Dilution	Adding a concentrated DMSO stock directly to a large volume of aqueous buffer can create localized high concentrations, leading to precipitation.[10]	Employ a serial dilution strategy. First, create an intermediate dilution of the compound in the assay buffer before the final dilution.[10]
Low Temperature of Media	The solubility of many compounds decreases at lower temperatures.	Always use pre-warmed (to the assay temperature, e.g., 37°C) assay buffer for dilutions.[10]
High Final DMSO Concentration	While DMSO aids in initial solubilization, a high final concentration can be detrimental to some biological assays and may not prevent precipitation.	Aim for a final DMSO concentration below 1%, and ideally below 0.5%.[4][18] This may necessitate preparing a lower concentration stock solution.

Issue 2: My assay plates look clear initially, but I see precipitate after incubation.

This suggests that the compound has a time-dependent solubility issue or is interacting with assay components over time.

Potential Cause	Explanation	Recommended Solution
Metastable Supersaturated Solution	The initial dilution may create a temporary supersaturated solution that is not stable and precipitates over time.	Reduce the final compound concentration. Consider the use of solubilizing excipients like cyclodextrins, if compatible with your assay.[7][19]
Interaction with Assay Components	The compound may be interacting with salts, proteins (e.g., serum), or other components in the assay buffer to form insoluble complexes.[10]	Test the compound's solubility in the presence and absence of individual buffer components to identify the problematic ingredient. If serum is the issue, consider reducing its concentration or using purified proteins like BSA if appropriate.[4]
pH Shift	For ionizable compounds, their solubility is highly dependent on pH. Cellular metabolism during a cell-based assay can alter the pH of the medium.[10]	Check the pKa of your compound. Ensure your assay buffer has sufficient buffering capacity. For cell-based assays, monitor the media pH and consider more frequent media changes for dense cultures.[10]
Temperature Fluctuations	Repeatedly removing the plate from a stable temperature environment (e.g., an incubator) can cause temperature cycling, which may affect solubility.[10]	Minimize the time assay plates are outside of a controlled temperature environment.

Visualization of Troubleshooting Workflow

Caption: Troubleshooting workflow for addressing compound precipitation.

Best Practices for Compound Management and Assay Design

Preventing precipitation is always preferable to troubleshooting it. Adhering to best practices in compound management and assay development can significantly reduce the incidence of solubility-related issues.

FAQs

Q5: How should I store my compound libraries to minimize precipitation issues?

A5: Proper storage is critical for maintaining the integrity of your compounds.

• Temperature: Store DMSO stock solutions at -20°C or lower to slow down degradation.[9][20]

• Humidity Control: Use storage environments with low humidity to prevent water absorption by DMSO.[9]

• Minimize Freeze-Thaw Cycles: Aliquot your master stock solutions into smaller, single-use volumes to avoid repeated freezing and thawing, which can promote precipitation.[12]

• Container Selection: Use appropriate storage containers, such as deep-well plates with secure sealing, to prevent evaporation and contamination.[20]

Q6: Are there any general principles for designing assays that are more 'forgiving' of poorly soluble compounds?

A6: Yes, several strategies can be incorporated during assay development:

• Lower Screening Concentrations: Whenever feasible, screen compounds at lower concentrations (e.g., <10 µM) to reduce the likelihood of exceeding their solubility limits.[1]

• Inclusion of Solubilizing Agents: If compatible with the assay biology, consider including low concentrations of non-ionic detergents (e.g., Tween-20) or other solubilizing agents in the assay buffer.[13]

• DMSO Tolerance: Determine the maximum DMSO concentration your assay can tolerate without significant effects on the biological system. This will inform the dilution strategy for your compound stocks.[4]

• Early Solubility Profiling: Integrate solubility assessments early in your drug discovery workflow.[1][16] This allows for the flagging and deprioritization of compounds with problematic solubility before they enter full-scale screening.

Visualization of the Impact of Precipitation on Assay Readout

Caption: Differentiating true inhibition from assay artifacts caused by precipitation.

By understanding the fundamental principles of compound solubility and implementing the proactive strategies and troubleshooting workflows outlined in this guide, you can significantly enhance the quality and reliability of your HTS data, leading to more robust and confident hit identification.

References

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. Retrieved from [Link]

• Purdue e-Pubs. (n.d.). Formulation Strategies and Optimization of Poorly Water-Soluble Drugs for Preclinical and Clinical Applications. Retrieved from [Link]

• PMC - NIH. (n.d.). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. Retrieved from [Link]

• PubMed Central. (n.d.). Compound Management for Quantitative High-Throughput Screening. Retrieved from [Link]

• ResearchGate. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Retrieved from [Link]

• MDPI. (n.d.). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Retrieved from [Link]

• PMC. (n.d.). Insoluble drug delivery strategies: review of recent advances and business prospects. Retrieved from [Link]

• PubMed. (n.d.). Evaluation of a high-throughput screening method for the detection of the excipient-mediated precipitation inhibition of poorly soluble drugs. Retrieved from [Link]

• ResearchGate. (2011). Compound Management: Guidelines for Compound Storage, Provision, and Quality Control. Retrieved from [Link]

• PMC - NIH. (n.d.). Lies and Liabilities: Computational Assessment of High-Throughput Screening Hits to Identify Artifact Compounds. Retrieved from [Link]

• NIH. (n.d.). Monitoring of HTS Compound Library Quality via a High-Resolution Image Acquisition and Processing Instrument. Retrieved from [Link]

• European Pharmaceutical Review. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Retrieved from [Link]

• ResearchGate. (2015). How do I avoid precipitation of DMSO soluble compounds in water based culture media?. Retrieved from [Link]

• PubMed. (n.d.). Monitoring of HTS compound library quality via a high-resolution image acquisition and processing instrument. Retrieved from [Link]

• Semantic Scholar. (n.d.). Compound Precipitation in High-Concentration DMSO Solutions. Retrieved from [Link]

• ResearchGate. (2014). (PDF) Compound Precipitation in High-Concentration DMSO Solutions. Retrieved from [Link]

• PubMed. (n.d.). In vitro solubility assays in drug discovery. Retrieved from [Link]

• Bangs Labs. (n.d.). Light-Scattering Assays. Retrieved from [Link]

• GMP Plastics. (2025). Optimizing Compound Storage for Long-Term Stability and Safety. Retrieved from [Link]

• ResearchGate. (n.d.). Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization | Request PDF. Retrieved from [Link]

• Biotage. (2023). How to prevent compound precipitation during flash column chromatography. Retrieved from [Link]

• ResearchGate. (n.d.). Monitoring of HTS Compound Library Quality via a High-Resolution Image Acquisition and Processing Instrument | Request PDF. Retrieved from [Link]

• PubMed. (n.d.). Best Practices in Compound Management for Preserving Compound Integrity and Accurately Providing Samples for Assays. Retrieved from [Link]

• ResearchGate. (n.d.). Best Practices in Compound Management for Preserving Compound Integrity and Accurately Providing Samples for Assays. Retrieved from [Link]

• PubMed. (n.d.). Biological assay challenges from compound solubility: strategies for bioassay optimization. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Precipitation trends determine future occurrences of compound hot–dry events. Retrieved from [Link]

• Malvern Panalytical. (n.d.). High-Throughput Screening (HTS). Retrieved from [Link]

• BMG Labtech. (n.d.). What is Nephelometry: Meaning & Examples. Retrieved from [Link]

• PubMed. (2017). A polychromatic turbidity microplate assay to distinguish discovery stage drug molecules with beneficial precipitation properties. Retrieved from [Link]

• NCBI Bookshelf. (n.d.). Interference and Artifacts in High-content Screening - Assay Guidance Manual. Retrieved from [Link]

• Taylor & Francis. (n.d.). Nephelometry – Knowledge and References. Retrieved from [Link]

• Britannica. (n.d.). Nephelometry and turbidimetry | Optical Measurement, Particle Detection, Light Scattering. Retrieved from [Link]

• Drug Target Review. (2020). High-throughput screening as a method for discovering new drugs. Retrieved from [Link]

• Science.gov. (n.d.). integrating nephelometer measurements: Topics by Science.gov. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Oncology Guide: Evaluating the Anticancer Efficacy of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole Against the Clinical Standard, Doxorubicin

In the landscape of oncological research, the quest for novel therapeutic agents with enhanced efficacy and reduced toxicity remains a paramount objective. This guide provides a comprehensive, data-driven comparison between a novel synthetic compound, 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole, and the well-established chemotherapeutic agent, doxorubicin. Our analysis is grounded in fundamental in vitro assays designed to elucidate the cytotoxic and mechanistic profiles of these two compounds.

The selection of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole for this comparative study is predicated on the growing body of evidence highlighting the anticancer potential of the oxadiazole scaffold.[1][2][3] These heterocyclic compounds have demonstrated a remarkable versatility in their biological activity, with various derivatives showing significant cytotoxicity against a range of tumor cell lines.[4][5] This guide will present hypothetical, yet plausible, experimental data for our novel oxadiazole derivative to contextualize its potential within the broader field of anticancer drug discovery.

Doxorubicin, an anthracycline antibiotic, serves as our benchmark for comparison. It is a potent and widely used chemotherapeutic agent with a well-characterized mechanism of action that primarily involves DNA intercalation and inhibition of topoisomerase II.[6][7][] However, its clinical utility is often limited by significant side effects, including cardiotoxicity.[9] This underscores the need for novel agents that may offer a wider therapeutic window.

This guide is intended for researchers, scientists, and drug development professionals, providing both a high-level comparison and detailed experimental protocols to facilitate further investigation.

Comparative Analysis of Anticancer Activity

To provide a robust comparison, we will evaluate the cytotoxic effects of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole and doxorubicin on a panel of human cancer cell lines representing different malignancies:

• MCF-7: Breast adenocarcinoma

• A549: Lung carcinoma

• HeLa: Cervical adenocarcinoma

The primary metric for cytotoxicity is the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of cell growth in vitro.

Table 1: Comparative Cytotoxicity (IC50) of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole and Doxorubicin

Cell Line	3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole (µM)	Doxorubicin (µM)
MCF-7	5.2	2.5[10][11]
A549	8.9	> 20 (Resistant)[10][11]
HeLa	4.7	2.9[10]

The data presented in Table 1 suggests that while doxorubicin exhibits potent cytotoxicity against MCF-7 and HeLa cells, its efficacy is significantly diminished in the A549 lung cancer cell line, a finding that is consistent with published literature.[10][11] In contrast, our novel oxadiazole compound demonstrates a more consistent cytotoxic profile across all three cell lines, including the doxorubicin-resistant A549 cells. This suggests a potentially different mechanism of action that may overcome certain resistance pathways.

Mechanistic Insights: Induction of Apoptosis and Cell Cycle Arrest

To delve deeper into the mechanisms underlying the observed cytotoxicity, we will examine the ability of each compound to induce apoptosis (programmed cell death) and to perturb the cell cycle.

Apoptosis Induction

Apoptosis is a critical mechanism by which anticancer agents eliminate malignant cells.[12] The Annexin V-FITC/Propidium Iodide (PI) assay is a standard method for detecting apoptosis.[12][13][14] Annexin V binds to phosphatidylserine, a phospholipid that translocates to the outer leaflet of the plasma membrane during early apoptosis, while PI is a fluorescent nucleic acid stain that can only enter cells with compromised membranes, a hallmark of late apoptosis or necrosis.[12]

Table 2: Apoptosis Induction in HeLa Cells (24-hour treatment)

Treatment (Concentration)	Early Apoptotic Cells (%)	Late Apoptotic/Necrotic Cells (%)
Vehicle Control	2.1	1.5
3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole (5 µM)	25.8	10.3
Doxorubicin (3 µM)	30.5	15.2

The results in Table 2 indicate that both compounds are capable of inducing apoptosis in HeLa cells. Doxorubicin appears to be a slightly more potent inducer of apoptosis at its approximate IC50 concentration.

Cell Cycle Analysis

Many anticancer drugs exert their effects by interfering with the cell cycle, leading to cell cycle arrest and subsequent cell death.[15] Flow cytometry with propidium iodide staining can be used to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[16][17]

Table 3: Cell Cycle Distribution in HeLa Cells (24-hour treatment)

Treatment (Concentration)	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Vehicle Control	55.2	20.1	24.7
3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole (5 µM)	20.3	15.5	64.2
Doxorubicin (3 µM)	35.1	25.8	39.1

The data in Table 3 suggests that 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole induces a significant G2/M phase arrest in HeLa cells. Doxorubicin also appears to cause some G2/M accumulation, which is consistent with its known mechanism of action.[6] The pronounced G2/M arrest caused by the oxadiazole compound warrants further investigation into its potential targets within the cell cycle machinery.

Experimental Workflows and Signaling Pathways

To provide a clear visual representation of the experimental design and the proposed mechanisms of action, the following diagrams have been generated.

Figure 1: General workflow for the in vitro assessment of anticancer activity.

Figure 2: Proposed mechanisms of action for Doxorubicin and the novel Oxadiazole.

Detailed Experimental Protocols

For reproducibility and to aid in the design of future experiments, detailed protocols for the key assays are provided below.

1. MTT Cell Viability Assay

This assay is a colorimetric method used to assess cell metabolic activity.[18] NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.[18] These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

• Materials:

  • Cancer cell lines (MCF-7, A549, HeLa)

  • Complete culture medium (e.g., DMEM with 10% FBS)

  • 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)[19]

  • Dimethyl sulfoxide (DMSO)

  • 96-well plates

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.[20]

  • Treat the cells with various concentrations of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole or doxorubicin for 48 hours. Include a vehicle control (DMSO).

  • After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.[20]

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[20]

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle control and determine the IC50 values.

2. Annexin V-FITC/PI Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[12][21]

• Materials:

  • Treated and control cells

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

  • Phosphate-buffered saline (PBS)

  • Flow cytometer

• Procedure:

  • Harvest approximately 1 x 10^6 cells by trypsinization and wash with cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.[22]

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 10 µL of Propidium Iodide solution.[22]

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[14]

  • Add 400 µL of 1X Binding Buffer to each tube.[14]

  • Analyze the cells by flow cytometry within one hour.

3. Cell Cycle Analysis by Propidium Iodide Staining

This method quantifies the DNA content of cells, allowing for the determination of the percentage of cells in each phase of the cell cycle.[23]

• Materials:

  • Treated and control cells

  • Cold 70% ethanol

  • PBS

  • Propidium Iodide (PI) staining solution (containing PI and RNase A)

  • Flow cytometer

• Procedure:

  • Harvest approximately 1 x 10^6 cells and wash with PBS.

  • Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours.[17]

  • Wash the fixed cells with PBS to remove the ethanol.

  • Resuspend the cell pellet in PI staining solution and incubate for 30 minutes at room temperature in the dark.[17]

  • Analyze the stained cells by flow cytometry.

Conclusion and Future Directions

This comparative guide provides a foundational in vitro assessment of the anticancer potential of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole relative to the clinical standard, doxorubicin. The hypothetical data presented suggests that this novel oxadiazole derivative exhibits broad-spectrum cytotoxicity, including against a doxorubicin-resistant cell line, and induces cell death via apoptosis and a pronounced G2/M cell cycle arrest.

These findings, while preliminary, underscore the potential of the 1,2,4-oxadiazole scaffold in the development of new anticancer agents. Future research should focus on validating these in vitro findings in additional cancer cell lines and in vivo tumor models. Elucidating the precise molecular target(s) of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole will be crucial for understanding its mechanism of action and for optimizing its therapeutic potential. Further structure-activity relationship (SAR) studies could also lead to the development of even more potent and selective analogs.

References

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• Wikipedia. Doxorubicin. [Link]

• National Center for Biotechnology Information. Assaying cell cycle status using flow cytometry. PubMed Central. [Link]

• Thorn, C. F., et al. (2011). Doxorubicin pathways: pharmacodynamics and adverse effects. Pharmacogenetics and genomics, 21(7), 440–446. [Link]

• QIMA Life Sciences. In Vitro Assays to Study The Hallmarks of Cancer. [Link]

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A Comparative Guide to the Structure-Activity Relationship of Bromophenyl-Fluorophenyl-1,2,4-Oxadiazoles in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of bromophenyl-fluorophenyl-1,2,4-oxadiazoles, a chemical scaffold of significant interest in medicinal chemistry. The 1,2,4-oxadiazole ring is a versatile heterocyclic moiety known for its role as a bioisostere for esters and amides, contributing to improved metabolic stability and pharmacokinetic profiles of drug candidates. Its derivatives have demonstrated a wide array of pharmacological activities, including anticancer, anti-inflammatory, antibacterial, and antiviral properties.[1][2][3] This guide will delve into the synthetic strategies, key structural modifications, and their impact on biological activity, supported by experimental data and established scientific principles.

The 1,2,4-Oxadiazole Scaffold: A Privileged Structure in Medicinal Chemistry

The 1,2,4-oxadiazole is a five-membered ring containing one oxygen and two nitrogen atoms. This arrangement confers specific electronic and steric properties that make it an attractive component in drug design. Its derivatives are found in a variety of biologically active compounds, highlighting its importance as a "privileged structure."[4] The scaffold's stability and ability to engage in various non-covalent interactions, such as hydrogen bonding and dipole-dipole interactions, contribute to its frequent use in the development of novel therapeutic agents.[1]

General Synthetic Strategies for 3,5-Disubstituted 1,2,4-Oxadiazoles

The most prevalent and versatile method for synthesizing 3,5-disubstituted 1,2,4-oxadiazoles, including bromophenyl-fluorophenyl derivatives, involves the cyclization of an O-acylamidoxime intermediate. This is typically achieved through a two-step process:

• Amidoxime Formation: A substituted nitrile (e.g., a bromobenzonitrile or fluorobenzonitrile) is reacted with hydroxylamine hydrochloride in the presence of a base to form the corresponding amidoxime.[5][6]

• Cyclization: The resulting amidoxime is then acylated with a substituted benzoic acid (e.g., a fluorobenzoic acid or bromobenzoic acid) or its corresponding acyl chloride, followed by thermal or base-catalyzed cyclodehydration to yield the 3,5-disubstituted 1,2,4-oxadiazole.[6][7][8]

Alternative synthetic routes include the 1,3-dipolar cycloaddition of nitrile oxides with nitriles, although this method can sometimes lead to issues with regioselectivity and the formation of byproducts.[6]

Experimental Protocol: Synthesis of 3-(4-Bromophenyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole

This protocol provides a representative example of the synthesis of a bromophenyl-fluorophenyl-1,2,4-oxadiazole derivative.

Step 1: Synthesis of 4-Bromobenzamidoxime

• To a solution of 4-bromobenzonitrile (1.0 eq) in ethanol, add hydroxylamine hydrochloride (1.5 eq) and sodium carbonate (1.5 eq).

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Collect the precipitated solid by filtration, wash with water, and dry under vacuum to obtain 4-bromobenzamidoxime.

Step 2: Synthesis of 3-(4-Bromophenyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole

• Dissolve 4-fluorobenzoic acid (1.0 eq) in dichloromethane (DCM).

• Add a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP).

• To this solution, add 4-bromobenzamidoxime (1.0 eq) and stir the reaction mixture at room temperature for 12-16 hours.

• Monitor the reaction by TLC. Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude O-acylamidoxime intermediate can be isolated or directly heated in a high-boiling point solvent like xylene or subjected to microwave irradiation to facilitate cyclization.

• Purify the final product by column chromatography on silica gel to yield 3-(4-bromophenyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole.

Diagram of the Synthetic Workflow:

Caption: General synthetic workflow for 3,5-disubstituted 1,2,4-oxadiazoles.

Structure-Activity Relationship (SAR) Analysis

The biological activity of bromophenyl-fluorophenyl-1,2,4-oxadiazoles is highly dependent on the substitution pattern on the phenyl rings and the relative positions of the bromo and fluoro substituents. While a dedicated, comprehensive study on this specific combination is not extensively documented in a single source, we can infer the SAR from studies on related halogenated phenyl-1,2,4-oxadiazole derivatives.[4][9]

Impact of Halogen Substitution

Halogen atoms, such as bromine and fluorine, are crucial in modulating the physicochemical properties of drug candidates. They can influence lipophilicity, metabolic stability, and binding interactions with target proteins.

• Fluorine: The small size and high electronegativity of fluorine can lead to enhanced binding affinity through the formation of hydrogen bonds and dipole-dipole interactions. It can also block metabolic oxidation at the site of substitution, thereby increasing the compound's half-life.

• Bromine: Bromine is larger and more polarizable than fluorine. It can participate in halogen bonding, a non-covalent interaction that can contribute to target binding. Its lipophilicity can also influence cell permeability.

Positional Isomerism and its Effect on Activity

The position of the bromo and fluoro substituents on the phenyl rings is a critical determinant of biological activity. The electronic effects (inductive and resonance) of these halogens can alter the electron density of the phenyl rings and the 1,2,4-oxadiazole core, which in turn affects target binding.

For instance, in a series of 1,2,4-oxadiazole derivatives evaluated as anticancer agents, the presence and position of electron-withdrawing groups on the phenyl rings significantly influenced their cytotoxic potency.[4][5] Generally, para-substitution is often favored as it can extend the molecule into a specific binding pocket of a target enzyme or receptor.

Logical Relationship of SAR:

Caption: Interplay of factors in the SAR of 1,2,4-oxadiazoles.

Comparative Analysis of Biological Activities

While direct comparative data for a series of bromophenyl-fluorophenyl-1,2,4-oxadiazole isomers is limited, we can present a hypothetical comparison based on general SAR principles observed in related compound series. The following table illustrates how variations in substitution patterns might influence a hypothetical biological activity, such as inhibitory concentration (IC₅₀) against a cancer cell line.

Compound ID	3-Phenyl Substituent	5-Phenyl Substituent	Hypothetical IC₅₀ (µM)	Rationale for Predicted Activity
BPFP-1	4-Bromophenyl	4-Fluorophenyl	1.5	Para-substitution often allows for optimal interaction with target binding sites. The combination of bromo and fluoro groups provides a balance of lipophilicity and electronic properties.
BPFP-2	3-Bromophenyl	4-Fluorophenyl	3.2	Meta-substitution on the bromophenyl ring may lead to a slight decrease in activity due to suboptimal orientation in the binding pocket compared to para-substitution.
BPFP-3	4-Bromophenyl	3-Fluorophenyl	2.8	Similar to BPFP-2, meta-substitution of the fluorine may result in a less favorable binding mode.
BPFP-4	2-Bromophenyl	2-Fluorophenyl	>10	Ortho-substitution can introduce steric hindrance, potentially preventing the molecule from adopting the optimal conformation for binding, leading to a significant loss of activity.
BPFP-5	4-Chlorophenyl	4-Fluorophenyl	1.8	As a comparator, a chlorophenyl analog might exhibit slightly different activity due to the different size and electronic properties of chlorine versus bromine.[7]
BPFP-6	4-Bromophenyl	Phenyl	5.0	The absence of the fluorine on the 5-phenyl ring may result in reduced binding affinity due to the loss of potential hydrogen bonding or dipole interactions.[5]

Note: The IC₅₀ values in this table are hypothetical and for illustrative purposes to demonstrate SAR principles. Actual values would need to be determined experimentally.

Conclusion and Future Directions

The bromophenyl-fluorophenyl-1,2,4-oxadiazole scaffold represents a promising area for the discovery of novel therapeutic agents. The synthetic accessibility and the potential for fine-tuning the physicochemical and pharmacological properties through positional isomerism of the bromo and fluoro substituents make this an attractive template for medicinal chemists.

Future research should focus on the systematic synthesis and biological evaluation of a comprehensive library of bromophenyl-fluorophenyl-1,2,4-oxadiazole isomers to establish a definitive SAR. Such studies, encompassing a range of biological assays (e.g., anticancer, antibacterial, anti-inflammatory), will be crucial in identifying lead compounds for further development. In silico modeling and docking studies can also aid in rationalizing the observed SAR and in the design of more potent and selective analogs.[10][11]

References

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• Bora, U., et al. (2021). Biological activity of oxadiazole and thiadiazole derivatives. Future Journal of Pharmaceutical Sciences, 7(1), 1-17. Retrieved from [Link]

• Reddy, T. S., et al. (2021). Synthesis, biological evaluation and docking studies of 1,2,4-oxadiazole linked 5-fluorouracil derivatives as anticancer agents. BMC Chemistry, 15(1), 26. Retrieved from [Link]

• Ahmad, I., et al. (2021). 3D-QSAR Studies of 1,2,4-Oxadiazole Derivatives as Sortase A Inhibitors. BioMed Research International, 2021, 6380336. Retrieved from [Link]

• Bondavalli, F., et al. (2004). Synthesis and biological activity of 1,2,4-oxadiazole derivatives: highly potent and efficacious agonists for cortical muscarinic receptors. Journal of Medicinal Chemistry, 47(3), 530-549. Retrieved from [Link]

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A Researcher's Guide to Target Identification and Engagement for 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to first identify and then validate the cellular target engagement of the novel compound 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole, hereafter referred to as Cpd-OXA .

In drug discovery, a compound identified from a phenotypic screen often presents a critical challenge: it elicits a desirable biological response, but its direct molecular target is unknown. This guide addresses this scenario directly. We will first compare unbiased, proteome-wide methods to discover the primary cellular target(s) of Cpd-OXA. Subsequently, we will detail a suite of orthogonal, target-specific assays to rigorously validate this interaction in a live-cell context, providing the robust evidence required for program advancement.

Phase 1: Unbiased Target Identification Strategies

The first crucial step is to move from a phenotypic observation to a specific molecular hypothesis. This requires an unbiased screen across the proteome to identify which protein(s) physically interact with Cpd-OXA. Three powerful, label-free techniques are compared below. The choice of method depends on available instrumentation, compound characteristics, and the nature of the anticipated drug-target interaction.

Comparison of Primary Target Identification Methods

Method	Core Principle	Advantages	Considerations & Limitations
Thermal Proteome Profiling (TPP / MS-CETSA)	Ligand binding stabilizes a protein against heat-induced denaturation. This thermal shift is detected across the proteome using quantitative mass spectrometry.[1]	- No compound modification required.- Performed in intact cells, preserving native protein complexes and conformations.- Can identify on- and off-targets simultaneously.	- Requires specialized mass spectrometry equipment and expertise.- Not all binding events result in a detectable thermal stabilization.[2]
Drug Affinity Responsive Target Stability (DARTS-MS)	Ligand binding protects a protein from digestion by an exogenous protease.[3][4] Protected proteins are identified by mass spectrometry.	- No compound modification required.- Relatively simple biochemical workflow upstream of MS.- Can detect binding events that don't cause thermal shifts.	- Performed on cell lysates, not intact cells.- The choice and concentration of protease are critical and require optimization.[3]
Affinity Chromatography-Mass Spectrometry (AC-MS)	An immobilized version of the compound is used as "bait" to pull down its binding partners from a cell lysate for identification by mass spectrometry.[5]	- A classic, well-understood technique.- Can be very effective for high-affinity interactions.	- Requires chemical modification of Cpd-OXA, which may alter its binding properties.- Prone to identifying non-specific binders that interact with the linker or matrix.

For the purpose of this guide, we will proceed assuming that a Thermal Proteome Profiling (TPP) experiment was conducted and identified Mitogen-Activated Protein Kinase Kinase 1 (MEK1) as the top candidate target for Cpd-OXA, exhibiting a significant and dose-dependent thermal stabilization.

Phase 2: Orthogonal Validation of MEK1 Engagement

With MEK1 identified as the putative target, the next critical phase is to validate this specific interaction using orthogonal methods. This multi-assay approach is essential to build a confident mechanism-of-action (MoA) profile and eliminate experimental artifacts. We will compare three industry-standard techniques for confirming target engagement in cells.

Conceptual Workflow for Target Validation

Caption: Overall workflow from unbiased target identification to specific validation.

In-Depth Comparison of Target Validation Assays

This section provides a head-to-head comparison of three leading methodologies to confirm that Cpd-OXA engages MEK1 within the complex environment of a living cell.

Feature	Cellular Thermal Shift Assay (CETSA)	NanoBRET™ Target Engagement Assay	Drug Affinity Responsive Target Stability (DARTS)
Principle	Measures ligand-induced thermal stabilization of the target protein.[2][6][7]	Measures Bioluminescence Resonance Energy Transfer (BRET) between a luciferase-tagged target and a fluorescent tracer.[8][9][10]	Measures ligand-induced protection of the target protein from proteolysis.[3][4][11]
Target Protein	Endogenous, label-free protein.	Exogenous, NanoLuc® luciferase-tagged fusion protein.	Endogenous, label-free protein.
Readout	Western Blot or ELISA quantification of soluble protein after heat shock.	Ratiometric measurement of donor and acceptor light emission.	Western Blot quantification of intact protein after protease digestion.
Key Output	Thermal shift (ΔTm); Isothermal dose-response (EC50).	Target occupancy, apparent cellular affinity (EC50), residence time.[8][10]	Dose-dependent protection from proteolysis.
Cellular State	Intact cells (for dosing) or lysate.	Live cells.	Cell lysate.
Primary Advantage	Works with the native, unmodified target protein in a more physiological context.[1][12]	High-throughput, quantitative, and can measure binding kinetics in real-time in living cells.[8][10]	Does not require heating; applicable to targets that may not be thermally stable.[4]
Primary Limitation	Lower throughput; requires a high-quality antibody for detection.[6]	Requires genetic engineering of cells to express the fusion protein.	Performed in lysate, which disrupts the native cellular architecture.

Hypothetical Data Summary for Cpd-OXA vs. MEK1

The following table summarizes the expected quantitative data from each validation experiment, assuming successful target engagement. U0126, a well-characterized MEK1 inhibitor, is used as a positive control.

Assay	Parameter Measured	Cpd-OXA Result	U0126 (Positive Control)	DMSO (Vehicle Control)
CETSA	Thermal Shift (ΔTm)	+ 5.2 °C	+ 7.8 °C	0 °C
CETSA	Isothermal EC50	150 nM	45 nM	No effect
NanoBRET™	Cellular EC50	125 nM	30 nM	No effect
DARTS	Protection vs. Pronase	Dose-dependent protection	Dose-dependent protection	No protection

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for executing each validation assay.

Protocol 1: Cellular Thermal Shift Assay (CETSA)

This protocol determines the thermal stabilization of endogenous MEK1 upon Cpd-OXA binding. It consists of two parts: generating a melt curve to find the optimal temperature, and then performing an isothermal dose-response experiment.[13]

Caption: Step-by-step workflow for a targeted CETSA experiment.

Methodology:

• Cell Culture and Treatment: Plate HeLa cells to reach 80-90% confluency. Treat cells with 10 µM Cpd-OXA, 10 µM U0126 (positive control), or 0.1% DMSO (vehicle) for 1 hour in serum-free media.

• Cell Harvesting: Wash cells with PBS, detach, and pellet by centrifugation. Resuspend the cell pellet in PBS containing a protease inhibitor cocktail.

• Thermal Challenge (Melt Curve): Aliquot 50 µL of the cell suspension for each treatment condition into separate PCR tubes. Heat the tubes in a thermal cycler for 3 minutes across a temperature gradient (e.g., 40°C to 70°C in 2°C increments). An unheated sample (RT) serves as a control.

• Cell Lysis: Subject the samples to three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath to lyse the cells.

• Separation of Soluble Fraction: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet precipitated proteins.

• Sample Analysis: Transfer the supernatant (soluble fraction) to a new tube. Quantify total protein concentration (e.g., via BCA assay). Normalize all samples to the same protein concentration, denature in Laemmli buffer, and analyze by SDS-PAGE and Western Blot using a validated anti-MEK1 antibody.

• Isothermal Dose-Response: Once an optimal temperature is determined from the melt curve (a temperature that causes significant, but not complete, protein precipitation in the DMSO control), repeat the experiment using a serial dilution of Cpd-OXA at that single fixed temperature to determine the EC50.

Causality and Trustworthiness: This assay's strength lies in its use of the endogenous, unmodified protein.[12] The inclusion of a known MEK1 inhibitor (U0126) validates that the assay can detect stabilization of the target, while the DMSO vehicle control establishes the baseline thermal stability. A positive result provides strong evidence of direct physical interaction in a cellular context.

Protocol 2: NanoBRET™ Target Engagement Assay

This protocol quantifies the affinity of Cpd-OXA for MEK1 in live cells by measuring its ability to displace a fluorescent tracer from a NanoLuc®-MEK1 fusion protein.[8][14]

Caption: High-throughput workflow for the NanoBRET™ target engagement assay.

Methodology:

• Cell Line Preparation: Transfect HEK293 cells with a plasmid encoding for a N-terminal NanoLuc®-MEK1 fusion protein. After 24 hours, harvest the cells.

• Assay Plating: Resuspend the transfected cells in Opti-MEM medium and dispense into a white, 96-well assay plate.

• Compound and Tracer Addition: Prepare serial dilutions of Cpd-OXA in Opti-MEM. Add the MEK1 fluorescent tracer (at a pre-optimized concentration) to all wells, followed immediately by the Cpd-OXA dilutions. Include wells for vehicle control (DMSO) and a "no tracer" control.

• Substrate Addition and Incubation: Add the NanoLuc® substrate (furimazine) to all wells to initiate the luminescent reaction. Incubate the plate for 2 hours at 37°C, 5% CO2 to allow the binding competition to reach equilibrium.

• Signal Detection: Read the plate on a luminometer equipped with two filters to separately quantify the donor emission (NanoLuc®, ~460 nm) and the acceptor emission (Tracer, >600 nm).

• Data Analysis: Calculate the raw BRET ratio for each well (Acceptor Emission / Donor Emission). Convert these to milliBRET units (mBU) by subtracting the "no tracer" background ratio and multiplying by 1000. Plot the mBU values against the log of the Cpd-OXA concentration and fit a sigmoidal dose-response curve to determine the cellular EC50.

Causality and Trustworthiness: This is a direct binding assay where the signal is only produced when the tracer is in close proximity (<10 nm) to the NanoLuc®-tagged target.[9][15] Competition by Cpd-OXA directly and proportionally reduces this signal, providing a highly quantitative measure of target occupancy in live cells. The requirement for genetic modification is a trade-off for its high precision and throughput.[8]

Protocol 3: Drug Affinity Responsive Target Stability (DARTS)

This protocol validates target engagement by demonstrating that Cpd-OXA binding protects MEK1 from digestion by the non-specific protease, pronase.[11][16]

Methodology:

• Lysate Preparation: Grow HeLa cells to high confluency, harvest, and lyse in a non-denaturing lysis buffer (e.g., M-PER buffer) supplemented with protease inhibitors. Clarify the lysate by centrifugation and determine the protein concentration.

• Compound Incubation: Aliquot the cell lysate into microfuge tubes. Treat the aliquots with a serial dilution of Cpd-OXA, U0126, or DMSO vehicle control. Incubate at room temperature for 1 hour to allow for binding.[3]

• Protease Digestion: Add a pre-optimized concentration of pronase to each tube. The ideal concentration is one that shows significant, but not complete, degradation of MEK1 in the vehicle control sample. Incubate for 30 minutes at 25°C. Include a "no protease" control.

• Stopping the Reaction: Stop the digestion by adding 5X Laemmli sample buffer and immediately boiling the samples at 95°C for 5 minutes.

• Analysis: Analyze the samples by SDS-PAGE and Western Blot using an anti-MEK1 antibody. The amount of full-length, intact MEK1 remaining will be proportional to the protective effect of the compound.

Causality and Trustworthiness: The logic of this assay is that compound binding induces a conformational change or steric hindrance that shields protease cleavage sites on the target protein.[4] Observing a dose-dependent increase in the amount of intact MEK1 in the presence of Cpd-OXA provides strong, direct evidence of binding. This method is particularly valuable as it relies on a different biophysical principle than CETSA.[3]

Conclusion

Validating that a compound engages its intended target within a cell is a cornerstone of modern drug discovery.[5][17] For a novel compound like 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole (Cpd-OXA) with an unconfirmed mechanism, a rigorous, multi-step approach is mandatory. By first employing an unbiased, proteome-wide method such as Thermal Proteome Profiling to identify MEK1 as a primary candidate, and subsequently confirming this interaction with a panel of orthogonal validation assays—CETSA, NanoBRET™, and DARTS—researchers can build a high-confidence data package. The convergence of positive results from these distinct biophysical assays provides compelling evidence that Cpd-OXA directly binds and engages MEK1 in a cellular context, paving the way for further mechanistic studies and preclinical development.

References

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• Almqvist, H., et al. (2016). CETSA for Target Engagement Studies in Drug Discovery. Current Protocols in Chemical Biology. Available at: [Link]

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Comparative Kinase Cross-Reactivity Profiling: A Guide to Assessing the Selectivity of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

Abstract

The development of specific and selective kinase inhibitors is a cornerstone of modern targeted therapy.[1][2] While on-target potency is crucial, understanding a compound's off-target activity across the human kinome is equally vital for predicting potential toxicities and identifying opportunities for beneficial polypharmacology.[3][4] This guide provides a comprehensive framework for assessing the kinase cross-reactivity profile of a novel investigational compound, 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole , hereafter referred to as Compound X . We present a detailed experimental protocol for a broad kinase panel screen, comparative data analysis against the non-selective inhibitor Staurosporine, and a discussion on interpreting selectivity data to guide further drug development efforts. The methodologies described herein are designed to be robust, reproducible, and directly applicable to the preclinical evaluation of novel kinase inhibitors.

Introduction: The Criticality of Kinase Selectivity

Protein kinases are a large family of enzymes that regulate a vast number of cellular processes, making them one of the most important classes of drug targets, particularly in oncology.[1][5] The human genome encodes over 500 protein kinases, which share a structurally conserved ATP-binding site.[2] This conservation presents a significant challenge in drug development: achieving inhibitor selectivity.[1][2]

A lack of selectivity can lead to off-target effects and associated toxicities.[1] Conversely, in some cases, inhibiting multiple kinases can provide a therapeutic advantage.[2][4] Therefore, early and comprehensive profiling of a compound's activity across a diverse panel of kinases is not merely a regulatory requirement but a fundamental step in understanding its biological activity and therapeutic potential.[5][6]

The 1,2,4-oxadiazole scaffold is a privileged structure in medicinal chemistry, known to be present in compounds with a wide range of biological activities, including kinase inhibition.[7][8][9][10] Our investigational molecule, Compound X , a novel 1,2,4-oxadiazole derivative, has been designed as a potential inhibitor of a specific target kinase (e.g., a hypothetical target, "Kinase A"). This guide details the essential next step: determining its selectivity across the broader kinome.

Experimental Design & Rationale

To build a comprehensive selectivity profile for Compound X, we employ a two-tiered approach: an initial broad screening at a single high concentration followed by detailed dose-response analysis for active kinases.

2.1. Kinase Panel Selection

The choice of a kinase panel is critical for obtaining a meaningful selectivity profile. A well-designed panel should provide broad coverage of the human kinome tree. For this study, we selected a 96-kinase panel that includes representatives from all major kinase families (e.g., TK, TKL, STE, CK1, AGC, CAMK, CMGC). This allows for the identification of off-target activities across diverse structural and functional classes of kinases. Commercial services offer access to extensive panels, often exceeding 400 kinases, for comprehensive profiling.[6][11]

2.2. Assay Technology: ADP-Glo™ Luminescence Assay

For high-throughput screening, the ADP-Glo™ Kinase Assay is selected for its high sensitivity, broad dynamic range, and scalability.[12] This assay quantifies kinase activity by measuring the amount of ADP produced during the phosphorylation reaction.[13] The amount of ADP is converted into a luminescent signal, which is inversely proportional to the inhibitory activity of the test compound. This method is robust and compatible with a wide range of kinases and substrates.[12]

2.3. Control Compounds

• Staurosporine: A potent but non-selective, ATP-competitive kinase inhibitor. It serves as a positive control for inhibition across most of the panel and as a benchmark for promiscuity.

• DMSO (Dimethyl Sulfoxide): Used as the vehicle for compound dilution, it serves as the negative control (0% inhibition or maximum kinase activity).

Experimental Protocols & Workflows

The following protocols are designed to ensure data integrity and reproducibility. All screening assays should be performed in duplicate to assess variability.[14]

Protocol 1: In Vitro Kinase Cross-Reactivity Assay (ADP-Glo™)

This protocol details the steps for determining the percent inhibition of Compound X against the kinase panel at a single concentration (1 µM).

1. Compound Preparation: a. Prepare a 10 mM stock solution of Compound X and Staurosporine in 100% DMSO. b. Perform serial dilutions in DMSO to create intermediate concentrations. c. For the final assay plate, dilute the compounds in the appropriate kinase assay buffer to achieve a 1 µM final concentration with a final DMSO concentration ≤1%.

2. Kinase Reaction Setup: a. In a 384-well white, opaque assay plate, add 2.5 µL of the diluted Compound X, Staurosporine, or DMSO vehicle control to the appropriate wells. b. Add 2.5 µL of the specific kinase/substrate mixture for each kinase in the panel to the wells. Kinase and substrate concentrations should be optimized beforehand, often near the apparent ATP Km to accurately assess potency.[14] c. Incubate the plate for 15 minutes at room temperature to allow for compound-kinase binding.

3. Initiation of Kinase Reaction: a. Initiate the enzymatic reaction by adding 5 µL of ATP solution to each well. The final ATP concentration should be at or near the Km for each specific kinase. b. Incubate the plate at 30°C for 60 minutes. The incubation time should be optimized to ensure the reaction is within the linear range.

4. ADP Detection: a. After incubation, stop the kinase reaction and deplete the remaining ATP by adding 10 µL of ADP-Glo™ Reagent to each well. b. Incubate for 40 minutes at room temperature. c. Add 20 µL of Kinase Detection Reagent to each well. This reagent converts the generated ADP to ATP and provides the luciferase/luciferin components to produce light. d. Incubate for 30 minutes at room temperature to stabilize the luminescent signal.

5. Data Acquisition and Analysis: a. Measure the luminescence of each well using a plate reader. b. Calculate the percent inhibition for each compound relative to the DMSO control using the following formula: % Inhibition = 100 * (1 - (Signal_Compound - Signal_Background) / (Signal_DMSO - Signal_Background))

Protocol 2: IC₅₀ Determination

For kinases showing significant inhibition (>50%) in the initial screen, a full dose-response curve is generated to determine the half-maximal inhibitory concentration (IC₅₀).

1. Compound Dilution Series: a. Prepare a 10-point, 3-fold serial dilution of Compound X and Staurosporine in DMSO. b. Dilute this series in kinase assay buffer for use in the assay.

2. Assay Procedure: a. Follow the same procedure as described in Protocol 1, but use the full dilution series of the compounds instead of a single concentration.

3. Data Analysis: a. Plot the percent inhibition against the logarithm of the inhibitor concentration. b. Fit the data to a sigmoidal dose-response (variable slope) curve using a suitable software package (e.g., GraphPad Prism) to determine the IC₅₀ value.[15]

Experimental Workflow Diagram

Caption: Workflow for the in vitro kinase cross-reactivity screen.

Results: Comparative Selectivity Profile

The following data represents a hypothetical but plausible profile for Compound X to illustrate the comparative analysis.

Table 1: Single-Point Inhibition Screen (1 µM)

This table summarizes the inhibitory activity of Compound X and Staurosporine against a selection of kinases from the 96-member panel.

Kinase Target	Kinase Family	Compound X (% Inhibition @ 1µM)	Staurosporine (% Inhibition @ 1µM)
Kinase A (Target)	TK	98.2	99.5
ABL1	TK	25.4	98.7
SRC	TK	45.1	99.1
VEGFR2	TK	85.3	99.8
EGFR	TK	15.8	97.2
CDK2/CycA	CMGC	8.1	95.4
GSK3B	CMGC	12.5	92.1
PIM1	CAMK	68.7	96.3
ROCK1	AGC	5.2	88.9
p38a (MAPK14)	CMGC	18.9	94.6
MEK1	STE	2.3	65.7
AKT1	AGC	9.7	91.5

Analysis of Single-Point Data: The initial screen immediately highlights key differences. Staurosporine demonstrates potent, broad-spectrum inhibition across nearly all kinases, as expected. In contrast, Compound X shows high potency against its intended target, Kinase A, but also significant activity (>50% inhibition) against two off-target kinases: VEGFR2 and PIM1. Most other kinases are only weakly inhibited, suggesting a relatively selective profile compared to the promiscuous nature of Staurosporine.

Table 2: Dose-Response (IC₅₀) Profiling

Based on the screening results, IC₅₀ values were determined for the primary target and key off-targets.

Kinase Target	Compound X (IC₅₀, nM)	Staurosporine (IC₅₀, nM)
Kinase A (Target)	12	5
VEGFR2	155	8
PIM1	450	15
SRC	>10,000	10
AKT1	>10,000	20

Interpretation of IC₅₀ Data: The dose-response data confirms the selectivity profile. Compound X is a potent inhibitor of its target, Kinase A, with an IC₅₀ of 12 nM. The data reveals a selectivity window between the primary target and the most significant off-targets:

• ~13-fold selective over VEGFR2 (155 nM / 12 nM)

• ~38-fold selective over PIM1 (450 nM / 12 nM)

This level of selectivity is a critical finding. While not perfectly monospecific, the compound's profile is vastly superior to Staurosporine. The off-target activity on VEGFR2, a key regulator of angiogenesis, could be a liability (potential for cardiovascular side effects) or a therapeutic benefit depending on the disease context.[16] This information is crucial for designing subsequent in vivo studies and toxicity assessments.

Conclusion and Future Directions

This guide outlines a systematic approach to profiling the cross-reactivity of a novel kinase inhibitor, 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole (Compound X) . Through a combination of broad, single-point screening and detailed IC₅₀ determination, we have constructed a hypothetical selectivity profile that allows for an objective comparison against a non-selective inhibitor.

Our analysis demonstrates that Compound X is a potent and relatively selective inhibitor of its intended target, Kinase A, with defined off-target activities against VEGFR2 and PIM1. This profile provides critical insights for the drug development team:

• Lead Optimization: Medicinal chemists can use this structure-activity relationship (SAR) data to modify the compound to improve selectivity against VEGFR2 and PIM1 while retaining potency for Kinase A.

• In Vivo Study Design: The known off-target profile informs the design of animal studies, ensuring that relevant biomarkers for both on-target and off-target engagement are monitored.

• Safety and Toxicology: The data provides an early warning of potential liabilities, allowing for proactive assessment of toxicities related to VEGFR2 inhibition.

Ultimately, comprehensive and early cross-reactivity profiling is an indispensable tool in modern drug discovery. It transforms a simple molecule into a well-characterized chemical probe, enabling more informed, data-driven decisions on the path to clinical development.

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A Senior Application Scientist's Guide to the Synthetic Efficiency of 3,5-Disubstituted-1,2,4-Oxadiazoles

Introduction: The Enduring Significance of 1,2,4-Oxadiazoles in Drug Discovery

The 1,2,4-oxadiazole motif is a cornerstone in modern medicinal chemistry. Esteemed for its role as a bioisostere for esters and amides, this five-membered heterocycle offers enhanced metabolic stability and favorable pharmacokinetic profiles.[1] Its prevalence in a multitude of biologically active compounds necessitates a deep understanding of its synthesis.[2] For researchers, scientists, and drug development professionals, selecting the most efficient synthetic route is paramount to accelerating discovery timelines and ensuring economic viability. This guide provides an in-depth, objective comparison of the primary synthetic routes to 3,5-disubstituted-1,2,4-oxadiazoles, supported by experimental data and field-proven insights.

Core Synthetic Strategies: A Comparative Overview

The construction of the 3,5-disubstituted-1,2,4-oxadiazole ring is predominantly achieved through two principal strategies: the cyclization of amidoxime derivatives and the 1,3-dipolar cycloaddition of nitriles with nitrile oxides.[2][3] More recent innovations have introduced oxidative cyclization methods and the application of enabling technologies such as microwave irradiation and continuous flow chemistry.[4][5] Each approach presents a unique set of advantages and limitations, which we will explore in detail.

Route 1: Cyclization of Amidoxime Derivatives - The Workhorse Approach

The most widely employed method for synthesizing 1,2,4-oxadiazoles is the reaction of an amidoxime with a carboxylic acid or its derivatives.[2] This versatile [4+1] cycloaddition approach, where four atoms are contributed by the amidoxime and one by the acylating agent, can be performed as a traditional two-step process or as a more streamlined one-pot procedure.

Mechanism and Rationale

The reaction proceeds via the O-acylation of the amidoxime to form an O-acylamidoxime intermediate. This intermediate then undergoes cyclodehydration, typically promoted by heat or a dehydrating agent, to yield the 1,2,4-oxadiazole ring. The choice of acylating agent and reaction conditions significantly impacts the efficiency of this process.

Caption: Workflow for the synthesis of 1,2,4-oxadiazoles via amidoxime cyclization.

Experimental Protocols

This classic method offers high yields and a broad substrate scope but requires the isolation of the intermediate.[6]

• O-Acylation: To a solution of the amidoxime (1.0 eq) in a suitable solvent such as pyridine or dichloromethane at 0 °C, add the acyl chloride (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC.

• Upon completion, quench the reaction with water and extract the O-acylamidoxime intermediate with an organic solvent.

• Cyclodehydration: The isolated intermediate is then heated in a high-boiling point solvent (e.g., toluene, xylene) or treated with a dehydrating agent to effect cyclization.

This streamlined approach avoids the isolation of the intermediate, improving step economy.[6]

• In a reaction vessel, combine the amidoxime (1.0 eq), carboxylic acid (1.1 eq), a coupling agent such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq), and hydroxybenzotriazole (HOBt) (1.2 eq) in an anhydrous solvent like DMF or acetonitrile.

• Stir the mixture at room temperature for 1-2 hours to activate the carboxylic acid and form the O-acylamidoxime in situ.

• Heat the reaction mixture (typically 80-120 °C) for 2-12 hours to promote cyclodehydration. Monitor progress by TLC or LC-MS.

• After cooling, perform an aqueous work-up and purify the product by column chromatography.

Route 2: 1,3-Dipolar Cycloaddition

A convergent and elegant approach, the [3+2] cycloaddition of a nitrile with a nitrile oxide offers an alternative route to the 1,2,4-oxadiazole core.[7]

Mechanism and Rationale

This reaction involves the in situ generation of a nitrile oxide from an aldoxime precursor, typically through oxidation with reagents like N-chlorosuccinimide (NCS) or chloramine-T. The nitrile oxide then undergoes a cycloaddition reaction with a nitrile. A key consideration for this route is the potential for the nitrile oxide to dimerize, forming a furoxan byproduct.

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In Vivo Efficacy of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole in a Non-Small Cell Lung Cancer Xenograft Model: A Comparative Analysis with Cisplatin

This guide provides a comprehensive comparison of the hypothetical in vivo efficacy of the novel investigational compound, 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole, against the standard-of-care chemotherapeutic agent, cisplatin. The comparison is framed within the context of a preclinical study utilizing a human non-small cell lung cancer (NSCLC) A549 xenograft model in immunodeficient mice.

The 1,2,4-oxadiazole scaffold is a prominent heterocyclic motif in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities, including potent anticancer properties.[1] These compounds have been reported to induce apoptosis and cell cycle arrest in various cancer cell lines, suggesting their potential as novel oncologic therapeutics.[2][3] This guide is intended for researchers, scientists, and drug development professionals engaged in the evaluation of novel anticancer agents.

Rationale for Comparative In Vivo Study

Preclinical in vivo studies are a critical step in the drug development pipeline, providing essential data on a compound's efficacy, toxicity, and pharmacokinetic/pharmacodynamic profile in a living organism. The A549 xenograft model, where human NSCLC cells are implanted into immunodeficient mice, is a well-established and widely used model for evaluating the in vivo activity of potential anticancer drugs.[4][5][6]

Cisplatin, a platinum-based chemotherapeutic, is a first-line treatment for NSCLC.[7] However, its clinical utility is often limited by significant side effects and the development of drug resistance.[7][8] Therefore, there is a pressing need for novel therapeutic agents with improved efficacy and safety profiles. This guide outlines a hypothetical head-to-head comparison to assess the antitumor activity of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole relative to cisplatin.

Hypothetical In Vivo Efficacy Data

The following table summarizes the anticipated outcomes of a comparative in vivo study. The data for 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole is extrapolated from published studies on structurally related 1,2,4-oxadiazole derivatives in similar cancer models.[9][10]

Treatment Group	Dose Regimen	Mean Tumor Volume (mm³) at Day 21	Tumor Growth Inhibition (%)	Mean Body Weight Change (%)
Vehicle Control	10 mL/kg, p.o., daily	1500 ± 250	-	+2.0 ± 1.5
3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole	20 mg/kg, p.o., daily	750 ± 150	50	-1.5 ± 2.0
Cisplatin	3 mg/kg, i.p., twice weekly	825 ± 180	45	-8.0 ± 3.0

Experimental Design and Protocols

A robust and well-controlled experimental design is paramount for generating reliable and reproducible in vivo data. The following sections detail the methodologies for the proposed comparative study.

Animal Model and Husbandry

• Species: Athymic Nude Mice (nu/nu) or SCID mice, female, 6-8 weeks old.

• Supplier: Reputable commercial vendor (e.g., Charles River, Jackson Laboratory).

• Acclimatization: Animals are to be acclimated for at least one week prior to the commencement of the study.

• Housing: Mice are to be housed in sterile, individually ventilated cages under specific pathogen-free (SPF) conditions with a 12-hour light/dark cycle.

• Diet: Standard laboratory chow and sterile water are to be provided ad libitum.

• Ethical Considerations: All animal procedures must be conducted in accordance with the guidelines of the Institutional Animal Care and Use Committee (IACUC) and the Guide for the Care and Use of Laboratory Animals.[11]

Cell Culture and Xenograft Implantation

• Cell Line: A549 human non-small cell lung cancer cell line.

• Culture Conditions: Cells are to be maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Cell Preparation for Implantation: Sub-confluent cells are to be harvested, washed with sterile phosphate-buffered saline (PBS), and resuspended in a 1:1 mixture of PBS and Matrigel at a concentration of 5 x 10^6 cells per 100 µL.[4][12]

• Implantation: A volume of 100 µL of the cell suspension is to be subcutaneously injected into the right flank of each mouse.[4][11]

Experimental Workflow Diagram

Caption: Workflow for the in vivo efficacy study.

Treatment Groups and Dosing

• Group 1: Vehicle Control: Administered with the vehicle used to formulate the investigational compound (e.g., 0.5% carboxymethylcellulose in sterile water), orally (p.o.) daily.

• Group 2: 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole: Dosed at 20 mg/kg, p.o., daily. The oral route is often preferred for novel small molecules if bioavailability allows.

• Group 3: Cisplatin (Standard-of-Care): Administered at 3 mg/kg, intraperitoneally (i.p.), twice weekly.[4] This is a commonly used and effective dosing schedule for cisplatin in this model.[4]

Efficacy and Toxicity Monitoring

• Tumor Volume: Tumor dimensions are to be measured twice weekly using digital calipers. Tumor volume is to be calculated using the formula: (Length x Width²) / 2.[11]

• Tumor Growth Inhibition (TGI): TGI will be calculated at the end of the study using the formula: TGI (%) = [1 - (Mean tumor volume of treated group / Mean tumor volume of vehicle group)] x 100.

• Body Weight: Animal body weights are to be recorded twice weekly as an indicator of general health and treatment-related toxicity.

• Clinical Observations: Animals are to be monitored daily for any signs of distress or toxicity.

Mechanism of Action: A Postulated Pathway

While the precise mechanism of action for 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole requires experimental validation, based on existing literature for this class of compounds, a plausible pathway involves the induction of apoptosis.[3] Some 1,2,4-oxadiazole derivatives have been shown to act as inhibitors of key oncogenic pathways, such as EGFR and c-Met, or as histone deacetylase (HDAC) inhibitors.[10]

Signaling Pathway Diagram

Caption: Potential mechanism of action for the investigational compound.

Conclusion and Future Directions

This guide outlines a comprehensive framework for the in vivo comparison of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole and cisplatin in a clinically relevant NSCLC xenograft model. The hypothetical data suggests that the investigational compound may offer comparable or superior tumor growth inhibition with a potentially improved safety profile, as indicated by a lower impact on body weight.

Further studies are warranted to confirm these findings and to elucidate the precise mechanism of action. These could include pharmacokinetic studies to determine the compound's absorption, distribution, metabolism, and excretion (ADME) profile, as well as pharmacodynamic studies to correlate drug exposure with target engagement and antitumor activity.

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Assessing the Resistance Profile of Cancer Cells to 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole: A Comparative Guide

In the landscape of modern oncology, the development of novel small molecule inhibitors offers a promising avenue for targeted cancer therapy. The compound 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole, a member of the diverse 1,2,4-oxadiazole class of heterocyclic compounds, represents a potential new therapeutic agent.[1][2][3][4][5] Derivatives of 1,2,4-oxadiazoles have demonstrated a range of biological activities, including significant anti-cancer properties.[4][6] This guide provides a comprehensive framework for assessing the resistance profile of cancer cells to this specific molecule, drawing comparisons with well-characterized inhibitors of relevant signaling pathways, and offering detailed experimental protocols for robust evaluation.

Mechanistic Considerations and Postulated Target Pathways

While the precise molecular target of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole may not be extensively documented, its structural class is known to interact with a variety of key biological targets in cancer cells, including kinases, enzymes, and growth factor receptors.[3][7][8] A common mechanism of action for such small molecule inhibitors is the disruption of critical signaling cascades that drive cell proliferation and survival. A highly relevant and frequently dysregulated pathway in many cancers is the RAS-MAPK pathway.[9][10]

A crucial upstream regulator of the RAS-MAPK pathway is the protein tyrosine phosphatase SHP2.[10][11] Allosteric inhibitors of SHP2 have emerged as a promising class of anti-cancer drugs, and extensive research into resistance mechanisms against these inhibitors provides a valuable blueprint for assessing novel compounds like 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole.[9][11][12] We will, therefore, proceed with the hypothesis that our compound of interest may directly or indirectly modulate this pathway, and its resistance profile will likely involve mechanisms that reactivate RAS-ERK signaling.

Comparative Analysis: Benchmarking Against Known SHP2 Inhibitors

To objectively evaluate the resistance profile of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole, it is essential to compare its performance against established inhibitors with known resistance mechanisms. TNO155 and RMC-4550 are two well-characterized allosteric SHP2 inhibitors that serve as excellent benchmarks.[13][14][15][16][17][18][19][20]

Feature	TNO155	RMC-4550	3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole
Primary Target	Allosteric inhibition of SHP2	Allosteric inhibition of SHP2	Postulated to inhibit a key node in the RAS-MAPK pathway (e.g., SHP2)
Known Resistance Mechanisms	Reactivation of the MAPK pathway, bypass signaling via other RTKs, mutations in RAS pathway components.[9][10][11][21]	Feedback-driven activation of receptor tyrosine kinases (RTKs), adaptive resistance mechanisms.[16][17][20]	To be determined through the proposed experimental workflow.
Combination Strategies to Overcome Resistance	Combination with inhibitors of ALK, EGFR, KRAS G12C, MEK, and PI3K.[13][14][15][21]	Combination with inhibitors of BCL2, ERK, and JAK2.[18][19][20]	Potential for synergy with inhibitors of downstream effectors (e.g., MEK, ERK) or parallel pathways.

Experimental Workflow for Resistance Profile Assessment

A systematic and multi-faceted approach is required to thoroughly characterize the resistance profile of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole. The following experimental workflow is designed to identify and validate resistance mechanisms.

Caption: Potential mechanisms of resistance to a RAS-MAPK pathway inhibitor.

The primary strategy to overcome these resistance mechanisms is through combination therapy. [22]For instance, if resistance is mediated by the reactivation of the MAPK pathway, combining 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole with a MEK or ERK inhibitor could be a synergistic approach. [10]Similarly, if bypass signaling through an RTK like EGFR is identified, a combination with an EGFR inhibitor would be a logical next step.

Conclusion

A thorough assessment of the resistance profile of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole is critical for its development as a viable anti-cancer therapeutic. By leveraging the knowledge gained from studies on inhibitors of the RAS-MAPK pathway, particularly SHP2 inhibitors, a robust and efficient evaluation can be conducted. The experimental framework outlined in this guide provides a clear path to identifying potential resistance mechanisms and developing rational combination strategies to enhance therapeutic efficacy and durability. This systematic approach will ultimately inform the clinical development and positioning of this promising new compound.

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Orthogonal Assay Validation for the Biological Activity of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole: A Comparative Guide

In the landscape of modern drug discovery, the identification of novel small molecules with therapeutic potential is merely the initial step. The journey from a promising "hit" to a validated lead compound is paved with rigorous scientific validation to ensure that the observed biological activity is genuine, specific, and reproducible. This guide provides an in-depth technical comparison of orthogonal assay strategies for validating the biological activity of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole , a member of the pharmacologically significant 1,2,4-oxadiazole class of heterocyclic compounds.[1][2][3][4]

The 1,2,4-oxadiazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including anticancer, anti-inflammatory, and enzyme inhibitory effects.[3][5][6][7] Given the prevalence of kinase inhibition as a therapeutic modality and a common activity for such heterocyclic compounds, this guide will proceed under the hypothesis that 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole has been identified as a putative inhibitor of a specific protein kinase (e.g., Epidermal Growth Factor Receptor - EGFR) in a primary high-throughput screen (HTS).[8]

The core principle of this guide is the application of orthogonal assays—distinct experimental methods that measure the same biological endpoint through different analytical principles.[9][10][11] This approach is critical for eliminating false positives that can arise from assay artifacts, such as compound interference with the detection technology of the primary screen.[9] By confirming the compound's activity across multiple, mechanistically different platforms, we can build a robust data package that substantiates its therapeutic potential.

This guide will compare and contrast two fundamental orthogonal validation methods:

• A direct, target-based biochemical enzyme kinetic assay. [12][13][14][15][16]

• A mechanism-based cellular assay to measure target engagement and downstream signaling. [17][18][19]

Through detailed protocols, data interpretation frameworks, and an exploration of the underlying scientific rationale, this document will serve as a comprehensive resource for researchers, scientists, and drug development professionals seeking to rigorously validate the biological activity of novel small molecule entities.

Section 1: The Imperative for Orthogonal Validation

Primary high-throughput screens are designed for speed and scale, often employing reporter systems that can be susceptible to artifacts.[11] For instance, a compound that is fluorescent or quenches fluorescence can create a false positive or negative result in an assay with a fluorescence-based readout.[9] Orthogonal assays are therefore essential to confirm that the observed activity is a direct consequence of the compound's interaction with the biological target of interest.[9][10]

The validation workflow presented here is designed to de-risk the progression of a hit compound by systematically confirming its activity through independent methodologies.

Caption: Orthogonal Validation Workflow.

Section 2: Orthogonal Assay 1 - Biochemical Enzyme Kinetic Assay

The first line of validation is typically a direct, in vitro biochemical assay.[20] This method isolates the target enzyme and the test compound, removing the complexity of a cellular environment. This allows for a precise measurement of the compound's effect on the enzyme's catalytic activity. A commonly used and robust method is a luminescence-based assay that quantifies ATP consumption (as ADP production) during the kinase reaction.

Principle: Protein kinases catalyze the transfer of a phosphate group from ATP to a substrate protein. As the kinase reaction proceeds, ATP is converted to ADP. The amount of ADP produced is directly proportional to the kinase activity. An inhibitor will reduce the rate of this reaction.

Experimental Protocol: Luminescence-Based Kinase Assay (e.g., ADP-Glo™)

• Reagent Preparation:

  • Prepare a stock solution of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole in 100% DMSO.

  • Prepare a kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

  • Dilute the recombinant target kinase and its specific peptide substrate in the kinase buffer to desired concentrations.

  • Prepare a serial dilution of the test compound in kinase buffer containing a constant, low percentage of DMSO (e.g., <1%).

• Kinase Reaction:

  • In a 384-well plate, add the kinase, peptide substrate, and ATP solution.

  • Add the serially diluted test compound to the wells. Include positive (no inhibitor) and negative (no enzyme) controls.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).

• ADP Detection:

  • Stop the kinase reaction by adding the ADP-Glo™ Reagent, which depletes the remaining ATP.

  • Add the Kinase Detection Reagent, which contains luciferase and its substrate, to convert the newly generated ADP back to ATP, which is then used by the luciferase to produce light.

  • Measure the luminescence signal using a plate reader. The light output is proportional to the ADP concentration.

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to the positive and negative controls.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic model to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Section 3: Orthogonal Assay 2 - Cell-Based Target Engagement Assay

While a biochemical assay confirms direct enzyme inhibition, it does not provide information on cell permeability, target engagement in a physiological context, or effects on downstream signaling.[20][21] A cell-based assay is therefore a crucial orthogonal method.[17][18] Here, we will describe a method to quantify the phosphorylation of a known downstream substrate of our target kinase within a cellular context.

Principle: If 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole is an effective inhibitor of a specific kinase in cells, it will reduce the phosphorylation of that kinase's downstream substrates. This change in phosphorylation status can be quantified using antibody-based methods such as Western blotting or ELISA.

Experimental Protocol: Western Blot for Substrate Phosphorylation

• Cell Culture and Treatment:

  • Culture a relevant cell line (e.g., a cancer cell line overexpressing the target kinase) to approximately 80% confluency.

  • Treat the cells with various concentrations of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole for a predetermined time (e.g., 2 hours). Include a vehicle control (DMSO).

  • If the kinase pathway is not constitutively active, stimulate the cells with an appropriate growth factor or ligand to induce phosphorylation.

• Protein Extraction:

  • Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

  • Determine the total protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of total protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of the downstream substrate.

  • Wash the membrane and incubate with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase - HRP).

  • To normalize for protein loading, re-probe the membrane with an antibody against the total, non-phosphorylated form of the substrate or a housekeeping protein (e.g., GAPDH or β-actin).

• Detection and Analysis:

  • Add a chemiluminescent substrate and capture the signal using an imaging system.

  • Quantify the band intensities for the phosphorylated and total substrate proteins.

  • Calculate the ratio of phosphorylated to total substrate for each treatment condition and normalize to the vehicle control to determine the dose-dependent inhibition of downstream signaling.

  • Plot the normalized data to estimate a cellular IC₅₀ value.

Caption: Comparison of Assay Workflows.

Section 4: Data Comparison and Interpretation

The ultimate goal of this orthogonal validation is to compare the results from the two independent assays. A high degree of correlation between the biochemical and cellular IC₅₀ values provides strong evidence that the compound's activity in cells is due to the direct inhibition of the intended target.

Assay Type	Parameter Measured	Key Output	Interpretation
Biochemical Kinase Assay	Direct inhibition of recombinant enzyme activity	Biochemical IC₅₀	Measures the intrinsic potency of the compound against the isolated target.
Cell-Based Phosphorylation Assay	Inhibition of downstream substrate phosphorylation in live cells	Cellular IC₅₀	Confirms cell permeability and target engagement in a physiological context.

Interpreting the Results:

• Strong Correlation (Cellular IC₅₀ ≈ Biochemical IC₅₀): This is the ideal outcome. It suggests that the compound is cell-permeable and that its cellular activity is driven by the direct inhibition of the target kinase.

• Weak Correlation (Cellular IC₅₀ >> Biochemical IC₅₀): This may indicate poor cell permeability, active efflux of the compound from the cells, or high intracellular ATP concentrations that compete with the inhibitor.

• No Cellular Activity: If the compound is potent biochemically but inactive in the cellular assay, it is likely not cell-permeable or is rapidly metabolized.

• Potent Cellular Activity with Weak Biochemical Activity: This could suggest that the compound is acting through an off-target mechanism or that a metabolite of the compound is the active species.

Conclusion

The validation of a hit compound from a primary screen is a critical juncture in the drug discovery process. Relying on a single assay format is fraught with the risk of pursuing artifactual hits. The use of orthogonal assays, as detailed in this guide for the hypothetical kinase inhibitory activity of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole , provides a robust and reliable framework for hit confirmation.

By integrating a direct, target-centric biochemical assay with a mechanism-based cellular assay, researchers can build a comprehensive understanding of a compound's activity. This dual approach not only confirms direct target engagement but also provides initial insights into the compound's drug-like properties, such as cell permeability. A strong correlation between the data generated from these orthogonal methods provides the necessary confidence to advance a compound into the next phase of drug development: hit-to-lead optimization.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

This document provides essential procedural guidance for the safe and compliant disposal of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole. As a substituted, halogenated heterocyclic compound frequently utilized in drug discovery and chemical research, its handling and disposal demand rigorous adherence to safety protocols to protect laboratory personnel and the environment. This guide synthesizes regulatory standards with practical, field-proven insights to ensure a self-validating system of laboratory safety.

Hazard Profile and Core Safety Principles

3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole is a halogenated aromatic compound. While a specific Safety Data Sheet (SDS) for this exact molecule is not publicly available, data from closely related analogs, such as 3-(2-Bromophenyl)-5-methyl-1,2,4-oxadiazole and 2,5-Bis(4-bromophenyl)-1,3,4-oxadiazole, provide a strong basis for hazard assessment.

The primary hazards are anticipated to be:

• Acute Toxicity: Harmful if swallowed.[1][2][3]

• Skin Irritation: Causes skin irritation.[1][2][3][4][5]

• Eye Irritation: Causes serious eye irritation.[1][2][3][5]

• Respiratory Irritation: May cause respiratory irritation.[1][2][3][5]

• Environmental Hazard: As with many halogenated aromatic compounds, it may be toxic to aquatic life with long-lasting effects.[5]

The core principle for managing this waste is source segregation . Due to the presence of bromine and fluorine, this compound must be classified and disposed of as halogenated organic waste .[6][7] Mixing it with non-halogenated waste streams would contaminate the entire container, needlessly increasing disposal costs and complicating the disposal process.[8]

Personal Protective Equipment (PPE) and Handling

Before beginning any work that may generate waste, ensure all personnel are equipped with the appropriate PPE. The causality is simple: preventing exposure is the most effective safety measure.

PPE Item	Specification	Rationale
Eye Protection	Safety glasses with side-shields or chemical goggles.	Protects against splashes or airborne dust particles causing serious eye irritation.[1][2][3]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).	Prevents direct skin contact, which can cause irritation.[3][5]
Body Protection	Standard laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory Protection	Use only in a well-ventilated area or chemical fume hood.	Minimizes the risk of inhaling dust or vapors that may cause respiratory irritation.[1][2][5]

Step-by-Step Disposal Protocol

The disposal of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole is governed by its classification as a hazardous chemical waste. The following workflow ensures compliance with regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States.[9]

Step 1: Waste Identification and Segregation

• Action: Immediately upon generation, identify the waste as "Halogenated Organic Waste." This category includes organic compounds containing fluorine, chlorine, bromine, or iodine.[6][7][8]

• Causality: Halogenated wastes require specific disposal methods, typically high-temperature incineration, to ensure complete destruction and prevent the formation of highly toxic byproducts like dioxins and furans.[10] Segregation at the source is the most critical step for proper disposal.

Step 2: Containerization

• Action: Place the waste into a dedicated, properly functioning, and compatible hazardous waste container. The container must have a secure screw-top cap and be free of cracks or deterioration.[11]

• Causality: The container must prevent leakage and be made of a material that does not react with the chemical. For organic solids and solutions, a high-density polyethylene (HDPE) or glass container is typically appropriate. Avoid metal containers for any potentially corrosive materials.[9][11]

Step 3: Labeling

• Action: Affix a hazardous waste label to the container before adding the first drop of waste. The label must include:

  • The words "Hazardous Waste".[11]

  • The full chemical name: "3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole". Avoid abbreviations.

  • The specific hazard characteristics (e.g., "Irritant," "Toxic").

  • The accumulation start date (the date the first waste is added).

  • The name and location (building/room) of the generating laboratory.[11]

• Causality: Proper labeling is a regulatory requirement and is crucial for communicating hazards to everyone who may handle the container, from lab personnel to waste disposal technicians. It ensures the waste is managed safely throughout its lifecycle.[12][13]

Step 4: Accumulation and Storage

• Action: Store the waste container in a designated Satellite Accumulation Area (SAA).[11][13] This area must be at or near the point of generation and under the control of laboratory personnel.[9][13] Keep the container closed at all times except when adding waste.[11] Do not fill containers beyond 90% capacity to allow for expansion.[9]

• Causality: SAAs are a key component of the RCRA regulations, allowing for the safe accumulation of small quantities of waste without requiring a full storage facility permit. Keeping containers closed prevents the release of vapors and reduces the risk of spills.[11]

Step 5: Request for Disposal

• Action: Once the container is full or you are approaching the storage time limit (which can vary by generator status and local regulation, but is often 90 days to one year for SAAs), submit a request for pickup to your institution's Environmental Health and Safety (EH&S) department or equivalent office.[9][13][14]

• Causality: Hazardous waste must be transported by licensed professionals to a permitted Treatment, Storage, and Disposal Facility (TSDF).[8][9] Laboratory personnel should never transport hazardous waste themselves or dispose of it via standard drains or trash.[14]

Disposal Workflow Diagram

Caption: Decision workflow for the disposal of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole.

Spill Management Procedures

Accidental spills must be managed promptly and safely.

• Alert Personnel: Immediately alert others in the area.

• Assess the Spill: For small spills of solid material, if you are trained and it is safe to do so, proceed with cleanup. For large spills or any spill of liquid solution, evacuate the area and contact your institution's emergency response or EH&S team.

• Don PPE: Wear the full PPE as outlined in Section 2.

• Containment & Cleanup:

  • Cover the spill with a chemical absorbent material suitable for organic compounds (e.g., vermiculite or a commercial spill kit absorbent).

  • Carefully sweep the absorbed material into a separate container. Do not generate excessive dust.

  • Wipe the spill area with a cloth or towel dampened with a suitable solvent (e.g., ethanol or acetone), working from the outside in.

• Dispose of Cleanup Debris: All cleanup materials (absorbent, gloves, cloths) are now considered hazardous waste. Place them in a sealed bag or container, label it as "Halogenated Spill Debris," and dispose of it through the hazardous waste program.[14]

• Report: Report the incident to your laboratory supervisor and EH&S office as per institutional policy.

Final Disposal Pathway: The Scientific Rationale

The ultimate fate of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole is critical. Evaporation in a fume hood or disposal down the drain are strictly prohibited as they release hazardous chemicals into the environment.[11][14] The recommended and regulated method for halogenated organic waste is high-temperature incineration at a licensed facility.[10]

• Why Incineration? Incineration at temperatures around 1200 K (approximately 927°C or 1700°F) provides the energy required to break the strong carbon-halogen and aromatic ring bonds.[10] This process, when performed correctly with appropriate emission controls, mineralizes the organic compound into carbon dioxide, water, and inorganic acid gases (such as hydrogen bromide and hydrogen fluoride). These acid gases are then "scrubbed" from the exhaust stream before release, ensuring safe and complete destruction of the hazardous waste.

By adhering to this comprehensive guide, researchers can ensure that the disposal of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole is conducted in a manner that is safe, environmentally responsible, and fully compliant with regulatory standards.

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A Senior Application Scientist's Guide to Handling 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

This document provides a comprehensive operational and safety guide for the handling and disposal of 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole (CAS RN: 1000339-25-2). As this is a specialized research chemical, comprehensive toxicological data may not be publicly available. Therefore, this guidance is synthesized from the chemical's structural motifs, data on analogous compounds, and established laboratory safety principles from authoritative sources. The protocols herein are designed to empower researchers to work safely by fostering a deep understanding of the potential hazards and the rationale behind each safety measure.

Hazard Assessment: A Structurally-Informed Approach

To establish a robust safety protocol, we must first analyze the potential hazards presented by the molecule's constituent parts. The principle of RAMP (Recognize hazards, Assess risks, Minimize risks, and Prepare for emergencies) is the foundation of this assessment.[1]

• Halogenated Aromatic Rings (Bromophenyl & Fluorophenyl): Halogenated aromatic compounds can exhibit varying degrees of toxicity. They are often skin and eye irritants and can be harmful if inhaled or ingested.[2][3][4] Their lipophilic nature can facilitate absorption through the skin.

• 1,2,4-Oxadiazole Core: This heterocyclic system is common in medicinal chemistry. While the core itself is generally stable, derivatives can possess potent biological activity.[5] Safety data for analogous oxadiazole compounds consistently indicate risks of skin, eye, and respiratory irritation, as well as being harmful if swallowed.[2][3][4][6]

Given the lack of a specific Safety Data Sheet (SDS) for this exact isomer, we will proceed with the assumption that it presents the following hazards, based on data from closely related structures.

Table 1: Inferred Hazard Profile

Hazard Classification	Potential Effect	Rationale & Supporting Evidence
Acute Oral Toxicity	Harmful if swallowed.	SDS for similar oxadiazoles (e.g., 3-(2-bromophenyl)-5-methyl-1,2,4-oxadiazole) lists this as a primary hazard.[2][3][6][7]
Skin Corrosion/Irritation	Causes skin irritation.	A common characteristic of halogenated aromatics and functionalized heterocycles.[2][4]
Serious Eye Damage/Irritation	Causes serious eye irritation.	Assumed based on data for analogous compounds, which can cause significant irritation upon contact.[2][3][4]
Respiratory Irritation	May cause respiratory irritation.	Fine powders of complex organic molecules can be irritating to the respiratory tract if inhaled.[2][3][4]
Environmental Hazard	Potentially toxic to aquatic life.	Halogenated organic compounds can persist in the environment and exhibit toxicity.

Personal Protective Equipment (PPE) Protocol

The selection of PPE is not merely a checklist; it is a dynamic risk mitigation strategy. The required level of protection corresponds directly to the potential for exposure during a given task. All PPE must meet established standards, such as those from the American National Standards Institute (ANSI).[8]

Table 2: Task-Specific PPE Requirements

Protection Level	Required PPE	When to Use
Standard Operations	• ANSI Z87.1 compliant safety glasses with side shields.[8][9]• Flame-resistant laboratory coat.[8][9]• Single pair of nitrile gloves.• Closed-toe shoes.[8][9]	Handling sealed containers, working with dilute solutions (<0.1 M) within a certified chemical fume hood.
Powder & Solution Handling	• Chemical splash goggles (must be worn).[8][9]• Flame-resistant laboratory coat.• Double-gloving with nitrile gloves.• Closed-toe shoes.	Weighing the solid compound, preparing stock solutions, performing transfers of neat material or concentrated solutions.
Elevated Risk Operations	• Chemical splash goggles and a full-face shield.[8][10]• Chemical-resistant apron over a flame-resistant lab coat.[9]• Double-gloving with nitrile gloves.• Closed-toe shoes.	Any operation with a significant splash or aerosolization risk (e.g., large-scale reactions, heating, sonicating).
Emergency Response (Spill)	• Full-face respirator with organic vapor/acid gas cartridges.[10][11]• Chemical-resistant suit or coveralls.• Heavy-duty chemical-resistant gloves (e.g., butyl rubber or laminate).	Responding to a significant spill or uncontrolled release outside of primary engineering controls.

Rationale for PPE Selection:

• Eye and Face Protection: Given the high likelihood of serious eye irritation, chemical splash goggles are the minimum standard for any open-container handling.[2] A face shield provides an essential secondary barrier against splashes during higher-risk procedures.[8][10]

• Hand Protection: Nitrile gloves provide adequate protection against incidental contact. Double-gloving is recommended when handling the solid or concentrated solutions to protect against potential tears and to allow for the safe removal of the outer, contaminated glove without exposing the skin.

• Body Protection: A flame-resistant lab coat is standard. A chemical-resistant apron is added when handling larger volumes of corrosive or hazardous liquids to prevent soak-through.[9]

• Respiratory Protection: All handling of the solid compound or volatile solutions must be conducted within a certified chemical fume hood to minimize inhalation exposure.[11][12] A respirator is reserved for emergency situations where the primary engineering controls have failed.[10]

Standard Operating Procedure (SOP) for Safe Handling

Adherence to a strict, step-by-step procedure minimizes risk and ensures reproducibility and safety. The following workflow should be adopted for all operations involving this compound.

Figure 1. Safe Handling Workflow for 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole.

Procedural Steps:

• Preparation & Engineering Controls:

  • Verify that the chemical fume hood has been certified within the last year.

  • Don the appropriate PPE as specified in Table 2 for "Powder & Solution Handling."

  • Assemble all necessary equipment (glassware, stir bars, solvents) and place them inside the fume hood to minimize reaching in and out.

  • Ensure an appropriate chemical spill kit is readily available.[1]

• Weighing and Transferring:

  • Always handle the solid compound within the fume hood.

  • Use a disposable weigh boat or creased weighing paper on a tared analytical balance inside the hood.

  • Carefully transfer the solid to the reaction vessel.

  • To add solvent, do so slowly to avoid splashing.

  • Dispose of the contaminated weigh boat immediately into the designated solid hazardous waste container.

• Decontamination and Cleanup:

  • After the operation is complete, decontaminate all surfaces within the fume hood.

  • Rinse all glassware that came into contact with the compound with a suitable solvent (e.g., acetone), collecting the rinse as halogenated organic waste.

  • Remove PPE carefully, avoiding contact with the contaminated outer surfaces. Gloves should be removed last.

  • Wash hands thoroughly with soap and water after removing all PPE.[13]

Emergency & Disposal Plans

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[4][6]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[4][6]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[6]

• Spill: Evacuate the immediate area. Wearing appropriate emergency response PPE (Table 2), cover the spill with an inert absorbent material (e.g., vermiculite or sand).[14] Collect the material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.

Waste Disposal Plan

Due to its chemical structure, 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole and any materials contaminated with it must be treated as halogenated organic hazardous waste .[15] Improper disposal is a violation of regulations set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[16][17][18]

• Segregation:

  • Solid Waste: Contaminated gloves, weigh boats, paper towels, and excess solid compound must be collected in a dedicated, sealed, and clearly labeled container marked "Halogenated Organic Solid Waste."

  • Liquid Waste: All solutions containing the compound, as well as solvent rinses of the glassware, must be collected in a separate, sealed, and clearly labeled container marked "Halogenated Organic Liquid Waste." Do not mix with non-halogenated waste streams.[15]

• Labeling:

  • All waste containers must be labeled with the words "Hazardous Waste," the full chemical name(s) of the contents, and the associated hazards (e.g., "Toxic," "Irritant").

• Storage & Disposal:

  • Store waste containers in a designated satellite accumulation area with secondary containment.[19][20][21]

  • Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office. Do not dispose of this chemical down the drain or in regular trash.[22]

By implementing this comprehensive safety, handling, and disposal plan, researchers can confidently and safely work with 3-(2-Bromophenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole, ensuring the protection of themselves, their colleagues, and the environment.

References

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• CymitQuimica. (2024). Safety Data Sheet: 5-(3-chlorophenyl)-1,3,4-oxadiazole-2-thiol.

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